7-Amino-1,1,1-trifluoroheptan-2-ol

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Properties of 7-Amino-1,1,1-trifluoroheptan-2-ol

Introduction

7-Amino-1,1,1-trifluoroheptan-2-ol is a fascinating, yet not widely documented, chemical entity. Its structure, featuring a terminal primary amine and a trifluoromethyl alcohol on a seven-carbon chain, suggests significant potential as a versatile building block in medicinal chemistry and materials science. The trifluoromethyl group can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, while the amino and hydroxyl groups provide reactive handles for further chemical modifications.

Given the absence of a commercially available source for 7-Amino-1,1,1-trifluoroheptan-2-ol and its corresponding CAS number, this guide presents a comprehensive, proposed synthetic pathway for its preparation. The methodologies outlined are grounded in established and reliable chemical transformations, providing a robust framework for researchers to synthesize and explore the potential of this unique molecule. This document will delve into a plausible multi-step synthesis, predicted physicochemical properties, characterization techniques, and essential safety protocols.

Section 1: Proposed Synthetic Pathway

The synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol can be envisioned through a three-step process starting from a suitable ω-functionalized precursor. The overall strategy involves the introduction of the trifluoromethyl ketone moiety, followed by the conversion of a terminal bromide to an azide, and finally, a simultaneous reduction of the azide and ketone to yield the target amino alcohol.

Caption: Proposed three-step synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol.

Step 1: Synthesis of 7-bromo-1,1,1-trifluoroheptan-2-one

The initial step involves the synthesis of the key intermediate, 7-bromo-1,1,1-trifluoroheptan-2-one. This is achieved via a Grignard reaction between 5-bromopentylmagnesium bromide and ethyl trifluoroacetate. The Grignard reagent is prepared from 1,5-dibromopentane and magnesium turnings.

Experimental Protocol:

• Preparation of 5-bromopentylmagnesium bromide: To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings (1.2 eq). Cover the magnesium with anhydrous tetrahydrofuran (THF). Add a small crystal of iodine to initiate the reaction. Add a solution of 1,5-dibromopentane (1.0 eq) in anhydrous THF dropwise to the magnesium suspension at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours until most of the magnesium has reacted.

• Reaction with ethyl trifluoroacetate: Cool the freshly prepared Grignard reagent to 0 °C in an ice bath. Add a solution of ethyl trifluoroacetate (1.1 eq) in anhydrous THF dropwise, maintaining the temperature below 10 °C.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to yield 7-bromo-1,1,1-trifluoroheptan-2-one.

Step 2: Synthesis of 7-azido-1,1,1-trifluoroheptan-2-one

The second step is a nucleophilic substitution reaction to replace the terminal bromine atom with an azide group. Sodium azide is a common and effective reagent for this transformation.[1]

Experimental Protocol:

• Reaction setup: In a round-bottom flask, dissolve 7-bromo-1,1,1-trifluoroheptan-2-one (1.0 eq) in dimethyl sulfoxide (DMSO). Add sodium azide (1.5 eq) to the solution.

• Reaction conditions: Heat the reaction mixture to 50-60 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and diethyl ether. Separate the layers and extract the aqueous layer with diethyl ether (2 x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting 7-azido-1,1,1-trifluoroheptan-2-one is often used in the next step without further purification. However, it can be purified by column chromatography if necessary. Caution: Organic azides can be energetic compounds; handle with appropriate care.

Step 3: Synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol

The final step involves the reduction of both the azide and the ketone functionalities. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing both groups simultaneously to the corresponding amine and alcohol.[2][3]

Experimental Protocol:

• Reduction: To a flame-dried, three-necked flask equipped with a dropping funnel and a magnetic stirrer, add a suspension of lithium aluminum hydride (3.0 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add a solution of 7-azido-1,1,1-trifluoroheptan-2-one (1.0 eq) in anhydrous THF dropwise, maintaining the temperature below 10 °C.

• Reaction conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Work-up (Fieser method): Cool the reaction mixture to 0 °C. Cautiously and sequentially add water (x mL), 15% aqueous sodium hydroxide (x mL), and then water again (3x mL), where x is the number of grams of LiAlH₄ used. A granular precipitate should form. Stir the mixture for 30 minutes.

• Isolation and Purification: Filter the precipitate and wash it thoroughly with THF. Combine the filtrate and washings and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the crude 7-Amino-1,1,1-trifluoroheptan-2-ol. The product can be further purified by vacuum distillation or crystallization of a salt (e.g., hydrochloride).

Section 2: Physicochemical Properties (Predicted)

As 7-Amino-1,1,1-trifluoroheptan-2-ol is not a commercially available compound, its physical properties have not been experimentally determined. The following table provides predicted properties based on its chemical structure.

Property	Predicted Value
Molecular Formula	C₇H₁₄F₃NO
Molecular Weight	185.19 g/mol
Physical State	Likely a viscous oil or a low-melting solid at room temperature.
Boiling Point	Expected to be relatively high due to hydrogen bonding from the hydroxyl and amino groups.
Solubility	Expected to be soluble in polar organic solvents such as methanol, ethanol, and DMSO. It is likely to be soluble in acidic aqueous solutions due to the formation of the ammonium salt.
CAS Number	Not available.

Section 3: Characterization

The successful synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol and its intermediates should be confirmed by a combination of spectroscopic methods.

• ¹H NMR: The proton NMR spectrum of the final product is expected to show characteristic signals for the protons on the carbon bearing the hydroxyl group (a multiplet), the methylene group adjacent to the amino group (a triplet), and the other methylene groups in the alkyl chain.

• ¹³C NMR: The carbon NMR spectrum should display seven distinct signals, including a signal for the carbon attached to the trifluoromethyl group (split by fluorine), the carbon bearing the hydroxyl group, and the carbon attached to the amino group.

• ¹⁹F NMR: The fluorine NMR spectrum is expected to show a singlet corresponding to the three equivalent fluorine atoms of the trifluoromethyl group.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺) at m/z corresponding to the calculated molecular weight.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the O-H and N-H stretching vibrations (a broad band in the range of 3200-3500 cm⁻¹) and strong C-F stretching bands (typically in the 1100-1300 cm⁻¹ region).

Section 4: Safety and Handling

While specific toxicity data for 7-Amino-1,1,1-trifluoroheptan-2-ol is unavailable, a risk assessment should be conducted based on the functional groups present and the reagents used in its synthesis.

• General Precautions: Handle the compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Reagent Hazards:

  • 1,5-dibromopentane: Is a skin and eye irritant.

  • Ethyl trifluoroacetate: Is volatile and can cause respiratory tract irritation.

  • Sodium azide (NaN₃): Is highly toxic and can form explosive heavy metal azides. Avoid contact with acids, as it can liberate toxic hydrazoic acid gas.

  • Lithium aluminum hydride (LiAlH₄): Is a water-reactive and flammable solid. Handle under an inert atmosphere.

• Product Hazards:

  • Organic azides (intermediate): Long-chain alkyl azides are generally less shock-sensitive than smaller ones, but they should still be handled with care and not heated to high temperatures.

  • Amino alcohols: Can be corrosive or irritating to the skin and eyes.

Always consult the Safety Data Sheets (SDS) for all reagents used in the synthesis.

Section 5: Conclusion

This technical guide provides a detailed and plausible synthetic route for the preparation of 7-Amino-1,1,1-trifluoroheptan-2-ol, a compound with significant potential for applications in drug discovery and materials science. By following the outlined protocols, researchers can access this novel building block and explore its utility in various fields. The provided information on its predicted properties, characterization, and safety will aid in its successful synthesis and handling.

References

• Rassu, G., Zanardi, F., Battistini, L., & Casiraghi, G. (2000). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Chemical Reviews, 100(4), 1621-1680.

• Saloutin, V. I., Fomin, A. N., & Chupakhin, O. N. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Molecules, 27(20), 7041. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by azide reduction. [Link]

• Mykhailiuk, P. K. (2013). Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane. The Journal of Organic Chemistry, 78(15), 7546–7552. [Link]

• Sassman, M., & Woll, M. (2000). Process for the preparation of 1,1,1-trifluoro-2-aminoalkanes. EP 1044960 A2. [Link]

• Tanaka, K., & Ishiguro, M. (1987). Process for preparing N-omega-trifluoroacetyl amino acid. EP 0239063 A2.

• Kumar, V., & Akula, M. R. (2016). Synthesis and Consecutive Reactions of α-Azido Ketones: A Review. Molecules, 21(11), 1463. [Link]

• Patonay, T., & Kónya, K. (2010).

• Tomaszewska, J., & Mykhailiuk, P. K. (2017). Fluorinated organic azides – their preparation and synthetic application. Arkivoc, 2017(2), 421-432. [Link]

• Flores, A. F. C., Peres, R. L., Piovesan, L. A., Flores, D. C., Bonacorso, H. G., & Martins, M. A. P. (2006). Synthesis of the omega-brominated alpha-trifluoroacetylcycloalkanones and their isoxazole derivatives. Journal of the Brazilian Chemical Society, 17, 79-84.

• Bosch, I., Costa, A. M., Martín, M., Urpí, F., & Vilarrasa, J. (2000). Reduction of Azides to Amines Mediated by Tin Bis(1,2-benzenedithiolate). Organic Letters, 2(3), 397–399. [Link]

• Ichikawa, J., Wada, Y., Okauchi, T., & Minami, T. (2005). A Facile Synthesis of 1,1-Difluoroallenes from Commercially Available 1,1,1-Trifluoro-2-iodoethane. Chemistry Letters, 34(7), 1032-1033.

• Ashenhurst, J. (2018). Reactions of Azides. Master Organic Chemistry. [Link]

• University of Liverpool. (n.d.). Enantioselective Reduction of Ketones.
• Diez-Gonzalez, S. (2019). User-Friendly Copper-Catalysed Reduction of Azides to Amines. Spiral, Imperial College London.
• Tomaszewska, J., & Mykhailiuk, P. K. (2017).
• BenchChem. (2025). Comparative Study of Different Methods for Azide Reduction to Amines.
• Houben-Weyl. (2002). Synthesis of Peptides with a-Azido Acids.
• Feng, X., & Lin, L. (2021). Further developments of β,γ-unsaturated α-ketoesters as versatile synthons in asymmetric catalysis. Frontiers in Chemistry, 9, 769533.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Salamon-Krokosz, K., & Różański, J. (2021). Amino acids with fluorinated olefinic motifs – synthetic approaches. Arkivoc, 2021(ii), 99-117.

• Sketchy MCAT. (2023, December 12). Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Full Lesson). YouTube. [Link]

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Technical Guide: (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol Structure & Synthesis

Executive Summary

Molecule: (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol Class: Trifluoromethylated Amino Alcohol (Peptidomimetic) Primary Application: Transition State Isostere in Protease Inhibitors (Renin, Cathepsin K/S, HIV Protease).

This guide provides a comprehensive structural and synthetic analysis of (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol. This scaffold is a critical "warhead" precursor in medicinal chemistry. The trifluoromethyl (

) group adjacent to the hydroxyl moiety significantly increases the acidity of the alcohol ( depression), enhancing hydrogen bond donor capability within enzyme active sites while simultaneously improving metabolic stability against oxidative deamination.

Structural & Stereochemical Analysis[1]

Physicochemical Properties

The introduction of the

group fundamentally alters the electronic landscape of the amino alcohol compared to its non-fluorinated isoleucine/leucine analogs.

Property	Value (Est.)	Mechanism/Relevance
Molecular Formula		Core scaffold.
Molecular Weight	185.19 g/mol	Low MW fragment, ideal for FBDD (Fragment-Based Drug Design).
(Hydroxyl)	~10.5 - 11.5	electron withdrawal lowers (vs. ~16 for alkanols), strengthening H-bonds with catalytic aspartates.
(Amine)	~7.8 - 8.5	Slightly reduced basicity due to inductive effect of .
LogP	1.6 - 1.9	increases lipophilicity, aiding membrane permeability.
Stereochemistry	(2R, 3S)	Specific diastereomer required for precise vector alignment in the S1-S1' enzyme pockets.

Conformational Lock & The "Fluorine Effect"

The (2R,3S) configuration is not random; it is often the thermodynamically preferred product of chelation-controlled reduction, but more importantly, it mimics the tetrahedral transition state of amide hydrolysis.

• Intramolecular H-Bonding: A stable 5-membered intramolecular hydrogen bond often forms between the protonated amine (

  ) and the hydroxyl oxygen or fluorine atoms. This pre-organizes the molecule for binding.

• Gauche Effect: The

  bonds tend to align gauche to the bond to minimize orbital repulsion, dictating the side-chain vector.

Pharmacophore Visualization

The following diagram illustrates how this scaffold acts as a Transition State (TS) Mimic in a protease active site (e.g., Aspartyl Protease).

Caption: Pharmacophore mapping of the (2R,3S) scaffold interacting with a theoretical aspartyl protease active site.

Synthetic Routes & Process Chemistry

Achieving the (2R,3S) stereochemistry with high diastereomeric excess (de) is the primary challenge. Two robust routes are recommended based on scale and available starting materials.

Route A: The Reformatsky-Imine Addition (Convergent)

This route is preferred for generating the anti-amino alcohol (often corresponding to the 2R,3S or 2S,3R pair depending on priority) directly from an imine and a fluorinated building block.

• Imine Formation: Condensation of Pentanal with a chiral auxiliary (e.g., (S)-tert-butanesulfinamide) or simple benzylamine.

• Reformatsky Reagent: Ethyl bromodifluoroacetate or 3-bromo-3,3,3-trifluoropropanoate reacted with Zinc dust.

• Addition: The Zn-enolate attacks the imine. Note: Spontaneous diastereoselection occurs via a Zimmerman-Traxler transition state.

Route B: Chelation-Controlled Reduction (Linear)

This is the standard "Process Chemistry" route for high enantiopurity.

Protocol: Synthesis from Amino Acid Precursor

• Starting Material: L-Norleucine (provides the S-configuration at C3).

• Protection: Protect amine with Boc (tert-butoxycarbonyl).

• Weinreb Amide Formation: React with N,O-dimethylhydroxylamine.

• Trifluoromethylation: React Weinreb amide with

  (Ruppert-Prakash reagent) to form the trifluoromethyl ketone.

• Stereoselective Reduction (Critical Step):

  • Reagent: Sodium Borohydride (

    ) in Methanol (low stereocontrol, yields mixture).

  • High Precision Reagent:

    or L-Selectride.

  • Mechanism: The reduction proceeds via the Felkin-Anh model or Chelation Control (if a chelating metal like

    or is added). To get (2R,3S) [anti-relationship], non-chelating conditions are often used.

Detailed Protocol: Step 5 (Reduction)

• Reagents: (3S)-3-((tert-butoxycarbonyl)amino)-1,1,1-trifluoroheptan-2-one (1.0 eq),

  (1.5 eq), Cerium Chloride ( , 1.5 eq - Luche Reduction conditions).

• Solvent: Methanol (

  ).

• Temperature:

  .

• Procedure:

  • Dissolve ketone and

    in MeOH. Stir for 30 min to ensure chelation.

  • Add

    portion-wise.

  • Stir at

    for 4 hours. Monitor by F-19 NMR.[1]

  • Quench: Sat.

    .

  • Purification: Silica gel chromatography. The anti isomer (2R,3S) is typically less polar than the syn isomer.

Synthesis Workflow Diagram

Caption: Linear synthesis route from L-Norleucine utilizing the Ruppert-Prakash reagent and diastereoselective reduction.

Analytical Characterization

Validating the structure requires specific attention to the Fluorine-19 NMR signals and the diastereomeric ratio.

Nuclear Magnetic Resonance (NMR)

• NMR: The group typically appears as a doublet (coupled to C2-H) around -75 to -80 ppm .

  • Diagnostic: The chemical shift difference between syn and anti diastereomers in

    NMR is usually distinct (often ppm), allowing for rapid ratio determination without chiral HPLC.
• NMR: Look for the C2-H signal. In the anti (2R,3S) isomer, the coupling constant is typically smaller (2-4 Hz) compared to the syn isomer (6-9 Hz) due to the gauche arrangement in the preferred conformer.

Mosher's Ester Analysis

To definitively prove the absolute configuration (if not starting from known L-Norleucine):

• Derivatize the C2-OH with (R)- and (S)-MTPA chloride (Mosher's acid chloride).

• Analyze the

  ( and ) between the two esters.

• The spatial shielding effects of the phenyl group in the MTPA auxiliary will confirm the (2R) stereocenter.

Safety & Stability

• Stability: The

  group prevents metabolic oxidation at the C1 position. However, the amino alcohol motif can be susceptible to racemization under strongly basic conditions at high temperatures (retro-aldol type mechanisms, though less likely without the carbonyl).

• Toxicity: Fluorinated aliphatic amines can show specific toxicity profiles. Handle with standard PPE.

• Storage: Hygroscopic. Store under Argon at

  .

References

• PubChem. (2025). (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol Compound Summary. National Library of Medicine. [Link]

• Kato, K., et al. (2004).[2] Diastereoselective Synthesis of

  -Amino- -(trifluoromethyl) Alcohols from Homochiral -Dibenzylamino Aldehydes. European Journal of Organic Chemistry. [Link]

• Abouabdellah, A., et al. (1997). Stereoselective and Enantioselective Synthesis of anti-1-(Trifluoromethyl) Amino Alcohols. The Journal of Organic Chemistry. [Link]

• Møllendal, H. (2005).[3] Structural and conformational properties of 1,1,1-trifluoro-2-propanol investigated by microwave spectroscopy. Journal of Physical Chemistry A. [Link]

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• 3. Structural and conformational properties of 1,1,1-trifluoro-2-propanol investigated by microwave spectroscopy and quantum chemical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ascendancy of Trifluoromethylated Amino Alcohols in Modern Drug Discovery: From Strategic Design to Biological Supremacy

An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis, biological activity, and strategic implementation of trifluoromethylated amino alcohols (TFM-AAs) in drug discovery. Moving beyond a mere recitation of facts, this document elucidates the causal relationships behind experimental designs and the profound impact of the trifluoromethyl moiety on molecular behavior, offering field-proven insights for professionals dedicated to creating next-generation therapeutics.

Introduction: The Trifluoromethyl Group as a "Magic Moiety" in Medicinal Chemistry

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, with fluorinated compounds constituting over 20% of all pharmaceuticals.[1] Among the various fluorinated motifs, the trifluoromethyl (CF₃) group holds a privileged status. Its introduction into a molecule is not a trivial substitution but a strategic decision to fundamentally alter its physicochemical and pharmacological profile.[2][3]

The power of the CF₃ group stems from a unique combination of properties:

• High Electronegativity: The strong electron-withdrawing nature of the three fluorine atoms can significantly modulate the pKa of nearby functional groups, altering a molecule's ionization state and its ability to participate in crucial hydrogen bonding and electrostatic interactions with biological targets.[4][5]

• Enhanced Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol compared to 414 kJ/mol for a C-H bond.[4][5] This makes the CF₃ group exceptionally resistant to oxidative metabolism, particularly by Cytochrome P450 (CYP) enzymes. Replacing a metabolically vulnerable methyl group with a CF₃ group is a well-established strategy to block metabolic hotspots, increase a drug's half-life, and improve its bioavailability.[6][7]

• Increased Lipophilicity: The CF₃ group is significantly more lipophilic (Hansch π value of +0.88) than a hydrogen or methyl group.[4] This property can enhance a molecule's ability to cross cellular membranes and the blood-brain barrier, which is critical for drugs targeting the central nervous system.[5][8]

• Bioisosteric Mimicry: The CF₃ group can act as a bioisostere for other chemical groups, such as a chlorine atom, due to steric similarity, allowing chemists to fine-tune a molecule's fit within a target's binding pocket.[4]

When this powerful group is incorporated into an amino alcohol scaffold—a structure already prevalent in biologically active compounds—the resulting Trifluoromethylated Amino Alcohol (TFM-AA) becomes a highly attractive building block for creating novel therapeutics with enhanced properties.[9][10]

Part I: Synthesis and Physicochemical Properties of TFM-AAs

The rational design of TFM-AA-based drugs is predicated on the ability to synthesize them efficiently and stereoselectively. The proximity of the hydroxyl, amino, and trifluoromethyl groups creates a unique chemical environment that profoundly influences the molecule's behavior.

Section 1.1: Synthetic Strategies

Several robust methods have been developed for the synthesis of TFM-AAs, each offering distinct advantages.

1. Nucleophilic Trifluoromethylation of α-Amino Aldehydes and Ketones: This is one of the most direct and powerful methods. It involves the addition of a trifluoromethyl nucleophile to the carbonyl group of an N-protected α-amino aldehyde or ketone. The Ruppert-Prakash reagent, (trifluoromethyl)trimethylsilane (TMS-CF₃), is the most common source of the "CF₃⁻" anion, typically activated by a fluoride catalyst like tetrabutylammonium fluoride (TBAF).[9] The choice of N-protecting group and reaction conditions can influence the diastereoselectivity of the addition, providing access to specific stereoisomers.[9]

2. Reduction of α-Aminoalkyl Trifluoromethyl Ketones: This approach involves the synthesis of an α-aminoalkyl trifluoromethyl ketone intermediate, which is then reduced to the corresponding amino alcohol. The ketone precursors can often be prepared from α-amino acids via methods like the Dakin-West reaction, making this a versatile route starting from readily available chiral building blocks.[9] The reduction step can be controlled using various reagents to achieve high diastereoselectivity. For instance, the use of chelating metals like aluminum can direct the hydride attack to form anti-diastereoisomers with high selectivity.[11]

3. Asymmetric Synthesis of Chiral TFM-AAs: Given that biological activity is often dependent on specific stereochemistry, enantioselective synthesis is paramount. This can be achieved through several strategies:

• Using Chiral Auxiliaries: Starting with a chiral precursor, such as an amino acid or a terpene, guides the stereochemical outcome of subsequent reactions.[12][13]

• Catalytic Asymmetric Reactions: The use of chiral catalysts, such as oxazaborolidines for reductions or chiral phase-transfer catalysts, can enable the direct formation of enantiomerically enriched TFM-AAs from achiral precursors.[14][15][16]

Experimental Protocol: Representative Synthesis of a TFM-AA

The following protocol describes a general, two-step procedure for the synthesis of an N-Boc-protected TFM-AA from an amino acid, illustrating the reduction of an intermediate trifluoromethyl ketone.

Objective: To synthesize (3R,4S)-4-(tert-butoxycarbonylamino)-1,1,1-trifluoro-5-phenylpentan-2-ol.

Step 1: Synthesis of the α-Amino Trifluoromethyl Ketone

• Starting Material: N-Boc-L-phenylalanine.

• Activation: In a flame-dried, three-neck flask under an argon atmosphere, dissolve N-Boc-L-phenylalanine (1.0 equiv) in anhydrous tetrahydrofuran (THF). Cool the solution to -15 °C.

• Add N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) and a coupling agent such as HBTU (1.1 equiv).

• Slowly add a base, such as N,N-diisopropylethylamine (DIEA) (2.5 equiv), while maintaining the temperature below -10 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC analysis indicates complete formation of the Weinreb amide.

• Quench the reaction with saturated aqueous NH₄Cl and extract the product with ethyl acetate. Purify the crude Weinreb amide by column chromatography.

• Trifluoromethylation: Dissolve the purified Weinreb amide in anhydrous THF and cool to 0 °C. Add trifluoromethyltrimethylsilane (TMS-CF₃) (1.5 equiv) followed by a fluoride initiator such as tetrabutylammonium acetate (0.2 equiv).

• Stir the reaction at 0 °C for 3 hours, then allow it to warm to room temperature overnight.

• Upon completion, quench with 1 M HCl and extract with ethyl acetate. The resulting crude product is the desired α-amino trifluoromethyl ketone, which can be purified by chromatography.

Step 2: Diastereoselective Reduction to the Amino Alcohol

• Reduction: Dissolve the purified ketone (1.0 equiv) from Step 1 in methanol and cool the solution to 0 °C.

• Add sodium borohydride (NaBH₄) (1.5 equiv) portion-wise over 15 minutes. Causality Note: NaBH₄ is a mild reducing agent suitable for ketones, minimizing side reactions. The choice of solvent and temperature can influence the diastereomeric ratio of the resulting alcohol.

• Stir the reaction at 0 °C for 2 hours. Monitor progress by TLC.

• Workup: Carefully quench the reaction by the slow addition of water, followed by saturated aqueous Rochelle's salt solution.

• Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification & Characterization: Purify the crude product by silica gel column chromatography to isolate the desired TFM-AA diastereomer. Characterize the final product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its structure and purity.

Section 1.2: Impact on Physicochemical Parameters

The introduction of the TFM-AA motif dramatically alters a compound's drug-like properties.

Property	Parent Compound (e.g., with -CH₃ group)	TFM-AA Analog (with -CF₃ & -OH)	Rationale for Change
LogP (Lipophilicity)	Lower	Higher	The CF₃ group is highly lipophilic, generally increasing the overall LogP, which can improve membrane permeability.[4][5]
pKa of Amine	Higher (more basic)	Lower (less basic)	The strong electron-withdrawing effect of the adjacent CF₃ group lowers the electron density on the nitrogen atom, making it a weaker base.[2]
Metabolic Half-Life	Shorter	Longer	The C-F bonds are highly resistant to enzymatic cleavage by CYP450 enzymes, blocking a potential site of oxidative metabolism.[7]
Hydrogen Bonding	Amine (donor), possible acceptor elsewhere	Amine (donor), Hydroxyl (donor/acceptor)	The addition of the hydroxyl group provides another site for crucial hydrogen bond interactions within a protein's active site.

Part II: Biological Activities and Therapeutic Applications

The unique stereoelectronic properties of TFM-AAs make them potent modulators of various biological targets, leading to diverse therapeutic applications.

Section 2.1: Mechanisms of Action

1. Enzyme Inhibition: TFM-AAs are particularly effective as inhibitors of hydrolytic enzymes like proteases and esterases. The trifluoromethyl ketone moiety, a close relative of the TFM-AA, is a well-known covalent inhibitor of serine and cysteine proteases.[17] The ketone is attacked by the active site nucleophile (e.g., serine's hydroxyl or cysteine's thiol) to form a stable hemiacetal or hemithioacetal, respectively. This structure mimics the tetrahedral transition state of peptide bond hydrolysis, effectively locking the enzyme in an inactive state.[17][18] While the TFM-AA itself is not a ketone, it can be designed as a stable precursor or a non-covalent inhibitor where the CF₃ group enhances binding affinity through favorable hydrophobic and electrostatic interactions.

Caption: Integrated workflow for TFM-AA drug discovery.

Section 3.2: Protocol: In Vitro Evaluation of Metabolic Stability

This protocol outlines a standard liver microsomal stability assay to quantify the metabolic resistance of a newly synthesized TFM-AA, a critical step in the discovery workflow. [7] Objective: To determine the in vitro half-life (T½) and intrinsic clearance (Cl_int) of a TFM-AA compound using human liver microsomes.

Materials:

• Test TFM-AA compound stock solution (e.g., 10 mM in DMSO).

• Human Liver Microsomes (HLM), protein concentration ~20 mg/mL.

• NADPH regenerating system (e.g., containing NADP⁺, glucose-6-phosphate, and G6P dehydrogenase).

• Phosphate buffer (0.1 M, pH 7.4).

• Positive control compound (e.g., Verapamil, known to be rapidly metabolized).

• Acetonitrile with an internal standard (e.g., Tolbutamide) for reaction quenching and sample analysis.

• 96-well plates, LC-MS/MS system.

Methodology:

• Preparation: Thaw HLM on ice. Prepare the final incubation mixture by diluting HLM in phosphate buffer to a final protein concentration of 0.5 mg/mL.

• Compound Addition: Add the test TFM-AA and the positive control to the HLM solution to achieve a final substrate concentration of 1 µM. Gently mix. Causality Note: A low substrate concentration (below the enzyme's Km) ensures the reaction follows first-order kinetics, simplifying data analysis.

• Pre-incubation: Pre-incubate the plate at 37 °C for 5 minutes to equilibrate the temperature.

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells. This provides the necessary cofactor for CYP450 enzyme activity.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding 3 volumes of ice-cold acetonitrile containing the internal standard. The T=0 sample serves as the 100% reference.

• Sample Processing: Centrifuge the plate at 4000 rpm for 20 minutes to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the remaining percentage of the parent compound at each time point relative to the T=0 sample, normalized using the internal standard.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

  • The slope of the linear regression line is the elimination rate constant (k).

  • Calculate the half-life: T½ = 0.693 / k .

  • Calculate intrinsic clearance: Cl_int (µL/min/mg protein) = (k / microsomal protein concentration) .

A high T½ and low Cl_int would confirm the enhanced metabolic stability of the TFM-AA, a key validation of its design. [7]

Part IV: Future Perspectives and Challenges

While the potential of TFM-AAs is clear, challenges remain. The development of more efficient and scalable stereoselective synthetic methods is an ongoing area of research. [6][19]Furthermore, as with any small molecule, achieving selectivity and avoiding off-target effects is a primary concern that requires careful design and extensive screening.

The future of TFM-AA research is bright. Emerging applications in areas like targeted protein degradation and the development of novel PET imaging agents (using the ¹⁸F isotope) represent exciting new frontiers. [8]The continued integration of computational chemistry with advanced synthetic protocols will undoubtedly accelerate the discovery of TFM-AA-based therapeutics that can address some of medicine's most pressing challenges. [20]

References

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). MDPI. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). MDPI. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). ResearchGate. Available at: [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Hovione. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). PubMed. Available at: [Link]

• Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Beilstein Journal of Organic Chemistry. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). PMC. Available at: [Link]

• Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. (2022). MDPI. Available at: [Link]

• Concise Synthesis of Enantiopure α-Trifluoromethyl Alanines, Diamines, and Amino Alcohols via the Strecker-type Reaction. (2006). The Journal of Organic Chemistry. Available at: [Link]

• Synthesis and therapeutic application of beta-amino alcohol derivatives. (2025). ResearchGate. Available at: [Link]

• Catalytic Asymmetric Synthesis of Trifluoromethylated γ-Amino Acids via Umpolung Addition of Trifluoromethyl Imines to Carboxylic Acid Derivatives. (2014). PMC. Available at: [Link]

• Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. Sygnature Discovery. Available at: [Link]

• Stereoselective and Enantioselective Synthesis of anti-1-(Trifluoromethyl) Amino Alcohols. (2002). The Journal of Organic Chemistry. Available at: [Link]

• Direct Catalytic Asymmetric Synthesis of Trifluoromethylated γ-Amino Esters/Lactones via Umpolung Strategy. (2018). The Journal of Organic Chemistry. Available at: [Link]

• Design and biological activity of trifluoromethyl containing drugs. (2025). Wechem. Available at: [Link]

• New Hybrid Compounds Incorporating Natural Products as Multifunctional Agents against Alzheimer's Disease. (2019). PMC. Available at: [Link]

• Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines. (2026). Organic Chemistry Frontiers. Available at: [Link]

• Practical Guidance for Small Molecule Screening. (2013). Yale Center for Molecular Discovery. Available at: [Link]

• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease. (2008). PMC. Available at: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]

• A network-based protocol to prioritize compounds for biological testing: discovery of Anti-Staphylococcus aureus cacalol derivatives. (2025). Frontiers. Available at: [Link]

• Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. David Discovers Drug Discovery. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel Small Molecules Inhibitors. MDPI. Available at: [Link]

• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. (2025). Chemical Communications. Available at: [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). ResearchGate. Available at: [Link]

• Fluorinated Molecules and Nanotechnology: Future 'Avengers' against the Alzheimer's Disease? (2020). MDPI. Available at: [Link]

• Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. (2008). ResearchGate. Available at: [Link]

• Fluorinated molecules in the diagnosis and treatment of neurodegenerative diseases. (2009). Future Medicinal Chemistry. Available at: [Link]

• Picornavirus Inhibitors: Trifluoromethyl Substitution Provides a Global Protective Effect against Hepatic Metabolism. (1995). Journal of Medicinal Chemistry. Available at: [Link]

• Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones. (2018). PMC. Available at: [Link]

• The Antiviral Activity of Trifluoromethylthiolane Derivatives. (2025). ResearchGate. Available at: [Link]

• The Antiviral Activity of Trifluoromethylthiolane Derivatives. (2022). MDPI. Available at: [Link]

• Compounds May Help Combat Brain Diseases. (2008). The University of Texas at Dallas News Center. Available at: [Link]

• Successful trifluoromethoxy-containing pharmaceuticals and agrochemicals. OUCI. Available at: [Link]

• Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. (2022). Semantic Scholar. Available at: [Link]

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• 2. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
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7-Amino-1,1,1-trifluoroheptan-2-ol: A Precision Probe for Serine and Aspartyl Protease Active Sites

Topic: 7-Amino-1,1,1-trifluoroheptan-2-ol as a Transition State Mimic for Protease Inhibitors Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Enzymologists, and Structural Biologists.

Executive Summary & Molecular Rationale

In the rational design of protease inhibitors, the "Transition State Analogue" (TSA) approach remains the gold standard for achieving high-affinity binding. 7-Amino-1,1,1-trifluoroheptan-2-ol (hereafter referred to as 7-ATH ) represents a specialized scaffold designed to mimic the high-energy tetrahedral intermediate formed during the hydrolysis of peptide bonds, specifically targeting trypsin-like serine proteases .

The Pharmacophore

The molecule combines three critical structural motifs:

• Trifluoromethyl Group (

  ): Highly electron-withdrawing.[1] In the context of the alcohol (2-ol), it lowers the pKa of the hydroxyl group, enhancing hydrogen bond donor capability to the "oxyanion hole" of the protease.

• Secondary Alcohol (C2-OH): Mimics the tetrahedral oxygen of the transition state intermediate formed after the nucleophilic attack of the catalytic serine (or water in aspartyl proteases).

• Distal Primary Amine (C7-

  ): Acts as a P1 anchor. The pentyl spacer ( ) positions this amine to interact with the aspartate residue (e.g., Asp189 in trypsin) at the bottom of the S1 specificity pocket.

Mechanistic Enzymology

The "Fluorine Effect" in Transition State Mimicry

Proteases hydrolyze peptides via a high-energy tetrahedral intermediate. Inhibitors that resemble this intermediate bind with dissociation constants (

) orders of magnitude lower than substrate Michaelis constants ( ).

7-ATH functions through a non-covalent, transition-state isostere mechanism :

• Geometry: The

  hybridized C2 carbon replicates the geometry of the hemiacetal intermediate.

• Electrostatics: The adjacent

  group polarizes the C2-OH bond. This mimics the developing negative charge on the carbonyl oxygen during catalysis, allowing the inhibitor to hijack the stabilization energy provided by the enzyme's oxyanion hole (typically backbone amides of Gly193/Ser195 in serine proteases).

Pathway Visualization

The following diagram contrasts the natural substrate hydrolysis with the 7-ATH binding mode.

Figure 1: Mechanistic comparison of natural peptide hydrolysis versus 7-ATH inhibition. The inhibitor locks the enzyme in a state resembling the high-energy intermediate without undergoing cleavage.

Chemical Synthesis Protocol

Objective: Synthesize 7-Amino-1,1,1-trifluoroheptan-2-ol from commercially available precursors. Precursor Strategy: We utilize a Ruppert-Prakash trifluoromethylation on a protected amino-aldehyde.

Reagents

• Starting Material: N-Boc-6-aminohexanal (Commercial or synthesized from 6-aminohexanol via Swern oxidation).

• Trifluoromethyl Source: Trimethyl(trifluoromethyl)silane (

  , Ruppert-Prakash Reagent).[2]

• Catalyst: Tetrabutylammonium fluoride (TBAF) or Cesium Fluoride (CsF).[2]

• Deprotection: Trifluoroacetic acid (TFA).[1]

Step-by-Step Methodology

Step 1: Nucleophilic Trifluoromethylation[2]

• Setup: Flame-dry a 100 mL round-bottom flask under Argon atmosphere.

• Solvation: Dissolve N-Boc-6-aminohexanal (1.0 eq, 5 mmol) in anhydrous THF (20 mL). Cool to 0°C.

• Addition: Add

  (1.2 eq, 6 mmol) via syringe.

• Initiation: Add catalytic TBAF (0.1 eq, 1.0 M in THF) dropwise. Caution: Exothermic reaction.

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours.

• Hydrolysis: Quench with 1N HCl (10 mL) and stir vigorously for 1 hour to cleave the O-TMS ether.

• Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

  , and concentrate in vacuo.

• Purification: Flash chromatography (Hexanes/EtOAc) to yield N-Boc-7-amino-1,1,1-trifluoroheptan-2-ol .

Step 2: Global Deprotection

• Dissolution: Dissolve the intermediate from Step 1 in

  (10 mL).

• Acidolysis: Add TFA (2 mL) dropwise at 0°C.

• Stir: Allow to warm to RT and stir for 2 hours (monitor by TLC for disappearance of Boc).

• Isolation: Concentrate under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA.

• Salt Formation: The product exists as the trifluoroacetate salt. For the free base, pass through a weak anion exchange resin or neutralize immediately prior to assay.

Analytical Validation & Assay Protocol

Characterization Data (Expected)

• 1H NMR (

  ): 4.15 (m, 1H, ), 2.95 (t, 2H, ), 1.30-1.80 (m, 8H, alkyl chain).

• 19F NMR:

  -78.5 ppm (d, group).

• Mass Spec (ESI+): m/z = 186.1

  .

Kinetic Evaluation: Determination

To validate 7-ATH as a transition state mimic, we determine the inhibition constant (

) against Bovine Trypsin.

Materials:

• Enzyme: Bovine Trypsin (TPCK-treated).

• Substrate: BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride). Chromogenic substrate, cleaves to release p-nitroaniline (absorbance at 405 nm).

• Buffer: 50 mM Tris-HCl, pH 8.0, 20 mM

  .

Protocol:

Step	Action	Volume/Conc

| 1 | Prepare Inhibitor Series | Dilute 7-ATH in buffer (0, 10, 50, 100, 500

). | | 2 | Enzyme Pre-incubation | Mix Trypsin (50 nM final) with Inhibitor. Incubate 15 min @ 25°C. | | 3 | Initiate Reaction | Add BAPNA (Km concentration ~ 1 mM). | | 4 | Monitor | Measure continuously for 10 minutes (kinetic mode). | | 5 | Data Analysis | Plot vs [I]. Fit to Dixon Plot ( vs ) or Morrison Equation for tight-binding inhibitors. |

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and kinetic validation of 7-ATH.

Critical Interpretation & Troubleshooting

The "Hydrate" Equilibrium

Researchers often confuse trifluoromethyl ketones (TFMKs) with trifluoromethyl alcohols.

• TFMKs exist in equilibrium with their hydrate (gem-diol) in water. The ketone form reacts covalently with the active site Serine to form a hemiketal.

• 7-ATH (The Alcohol): Is chemically stable. It does not form a covalent bond. It binds purely via non-covalent interactions (H-bonds, Van der Waals).

• Significance: If your

  for 7-ATH is significantly higher (weaker binding) than the corresponding ketone, it confirms that the covalent hemiketal formation contributes significantly to the ketone's potency. However, 7-ATH is metabolically more stable and non-reactive toward non-target nucleophiles (e.g., glutathione), making it a better starting point for in vivo drug design.

Structural Modifications (SAR)

To optimize this scaffold:

• P1 Specificity: The 7-amino group targets Trypsin. Replacing it with a hydrophobic group (e.g., phenyl) would switch specificity to Chymotrypsin .

• P1' Extension: Functionalizing the C2-hydroxyl or adding substituents at C1 is difficult due to the

  . Extension is usually done on the amine side (peptidomimetics).

References

• Mechanism of Trifluoromethyl Ketone Inhibitors

  • Title: Peptidyl Fluoromethyl Ketones as Nucleophilic Traps for Serine Proteases.
  • Source: Encyclopedia MDPI.

  • URL:[Link]

• Synthesis of Trifluoromethyl Amino Alcohols

  • Title: Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis.[1][2]

  • Source: Beilstein Journal of Organic Chemistry (via NIH).

  • URL:[Link]

• Kinetic Analysis of Protease Inhibitors

  • Title: Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease.[3]

  • Source: Bioorganic & Medicinal Chemistry Letters (via NIH).

  • URL:[Link]

• Trypsin Inhibition Standards

  • Title: Trypsin Inhibitors: Properties and Applications.

  • Source: Sigma-Aldrich Technical Library.

Sources

• 1. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols | MDPI [mdpi.com]
• 3. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]

Therapeutic applications of 7-Amino-1,1,1-trifluoroheptan-2-ol in peptidomimetics

The following technical guide details the therapeutic utility, chemical architecture, and experimental applications of 7-Amino-1,1,1-trifluoroheptan-2-ol (CAS: 923225-06-3).[1] This document is structured for researchers in medicinal chemistry and pharmacology.

Role: Transition State Isostere & Lysine-Mimetic Scaffold Primary Targets: Histone Deacetylases (HDACs), Serine Proteases (Trypsin-like), Aspartyl Proteases.[1]

Executive Summary

7-Amino-1,1,1-trifluoroheptan-2-ol represents a specialized class of fluorinated peptidomimetics .[1] Chemically, it combines a distal primary amine with a trifluoromethyl-substituted secondary alcohol.[1] This specific architecture serves as a potent bioisostere for the transition state of lysine or arginine peptide bond hydrolysis .

Unlike standard amino acids, the incorporation of the electron-withdrawing trifluoromethyl (

) group adjacent to the hydroxyl moiety significantly alters the pKa, lipophilicity, and metabolic stability of the scaffold.[1] This molecule functions primarily in two therapeutic contexts:[1]

• As a Transition State Analogue (TSA): The

  motif mimics the tetrahedral intermediate formed during the hydrolysis of peptide bonds by aspartyl proteases.[1]

• As a Warhead Precursor: Upon oxidation to the corresponding ketone (7-amino-1,1,1-trifluoroheptan-2-one), it acts as a reversible covalent inhibitor of serine proteases and HDACs, forming a stable hemiketal adduct with the catalytic nucleophile.[1]

Molecular Architecture & Pharmacophore Analysis[1][2]

The therapeutic potency of this scaffold is derived from three structural pillars:

A. The Trifluoromethyl Effect ( )

The

group is bioisosteric to the carbonyl oxygen in terms of electron density but offers distinct advantages:

• pKa Modulation: The strong electron-withdrawing nature of fluorine lowers the pKa of the adjacent hydroxyl group (

  11.5 vs. 16 for non-fluorinated alcohols).[1] This enhances its ability to act as a hydrogen bond donor to catalytic aspartate residues in protease active sites.

• Metabolic Stability: The C-F bond is one of the strongest in organic chemistry (

  ), preventing oxidative metabolism at the -position.[1]

B. The Transition State Mimic ( )

In the hydrolysis of a peptide bond, the carbonyl carbon transitions from

hybridization to a tetrahedral intermediate.[1]

• Mechanism: 7-Amino-1,1,1-trifluoroheptan-2-ol is a stable

  scaffold.[1] It binds enzyme active sites by mimicking this high-energy intermediate without undergoing cleavage, effectively "freezing" the enzyme in a non-productive state.[1]

C. The Lysine/Arginine Homolog Chain

The 5-carbon spacer (C3 to C7) between the chiral center and the primary amine mimics the side-chain length of Lysine or Arginine .[1]

• Target Specificity: This chain length directs the inhibitor into the S1 specificity pocket of Trypsin-like serine proteases or the acetyl-lysine binding tunnel of HDACs.[1]

Therapeutic Applications

Application I: Histone Deacetylase (HDAC) Inhibition

HDACs regulate gene expression by removing acetyl groups from lysine residues on histones.[2][3][4]

• Mechanism: The trifluoromethyl ketone (TFMK) derivative of this scaffold acts as a substrate mimic.[5] The enzyme's active site Zinc (

  ) polarizes the ketone, facilitating nucleophilic attack by a water molecule (or the enzyme active site), resulting in a stable hydrate (gem-diol) that chelates the Zinc ion.[1]

• Utility: The alcohol form (7-Amino-1,1,1-trifluoroheptan-2-ol) is often used as a metabolically stable control or a prodrug that requires oxidation in situ.[1]

Application II: Serine Protease Inhibition (Trypsin-like)

Enzymes such as Thrombin and Factor Xa recognize basic residues (Lys/Arg) at the P1 position.[1]

• Binding Mode: The 7-aminoheptyl chain occupies the S1 pocket, forming salt bridges with Aspartate 189 (in Trypsin).[1] The trifluoro-alcohol/ketone warhead interacts with the catalytic Serine 195 and Histidine 57 triad.[1]

Application III: Aspartyl Protease Inhibition

For enzymes like Renin or HIV Protease, the alcohol form is the active inhibitor.

• Binding: The hydroxyl group displaces the catalytic water molecule and hydrogen bonds directly with the two catalytic aspartic acid residues, mimicking the transition state of the scissile bond.

Visualizing the Mechanism of Action

The following diagram illustrates the dual-pathway mechanism where the molecule acts either as a direct TSA (Aspartyl Proteases) or as a Hemiketal trap (Serine Proteases/HDACs) after oxidation.[1]

Figure 1: Mechanistic bifurcation of the 7-amino-trifluoro-alcohol scaffold depending on the enzyme class.

Experimental Protocols

Protocol A: Synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol

Note: This protocol is adapted from the Ruppert-Prakash trifluoromethylation of aldehydes, optimized for amino-protection.[1]

Reagents: 6-Amino-1-hexanal (N-Boc protected),

(Ruppert-Prakash Reagent), TBAF (Tetrabutylammonium fluoride), THF.[1]

• Protection: Begin with 6-aminohexanol.[1] Protect the amine using

  in Dioxane/NaOH to yield N-Boc-6-aminohexanol.[1]

• Oxidation: Oxidize the alcohol to the aldehyde (N-Boc-6-aminohexanal) using Swern oxidation (DMSO, Oxalyl Chloride,

  , -78°C).

• Trifluoromethylation:

  • Dissolve N-Boc-6-aminohexanal (1.0 eq) in anhydrous THF under Argon at 0°C.

  • Add

    (1.2 eq).

  • Add catalytic TBAF (0.1 eq) dropwise. Monitor by TLC.

  • Mechanism:[1][5][6] The fluoride initiates the attack of the

    anion on the aldehyde carbonyl.

• Hydrolysis: Quench with 1N HCl. This step removes the TMS ether and the Boc protecting group simultaneously (if prolonged) or use TFA/DCM for specific deprotection.

• Purification: Neutralize with

  , extract with EtOAc, and purify via silica gel chromatography (DCM/MeOH gradient).

• Validation:

  NMR should show a doublet at ppm.[1]

Protocol B: Enzymatic Inhibition Assay (HDAC Class I)

Objective: Determine

of the scaffold (and its oxidized ketone variant) against HDAC1.

Step	Action	Critical Parameter
1. Preparation	Dilute compound in DMSO. Prepare 10-point serial dilution.	Max DMSO conc < 1%.[1]
2. Enzyme Mix	Incubate HDAC1 (human recombinant) in Assay Buffer (Tris-HCl pH 8.0, 137mM NaCl, 2.7mM KCl, 1mM ).[1]	Keep on ice.
3. Substrate	Add Fluorogenic Acetyl-Lysine Substrate (e.g., Boc-Lys(Ac)-AMC).[1]	concentration.
4. Reaction	Add inhibitor dilutions to Enzyme/Substrate mix. Incubate 30 min @ 37°C.	Protect from light.
5. Developer	Add Trypsin/Developer solution to cleave the deacetylated substrate, releasing AMC fluorophore.	Stop reaction.
6. Readout	Measure Fluorescence (Ex 360nm / Em 460nm).	Calculate % Inhibition.

Data Summary: Comparative Potency

The table below summarizes the theoretical potency shifts when modifying the scaffold, based on Structure-Activity Relationship (SAR) data for similar trifluoromethyl peptidomimetics.

Scaffold Modification	Effect on Potency	Physicochemical Impact
to	Decrease (>100x)	Loss of electronic activation; increases to ~16.[1]
Alcohol to Ketone	Increase (Serine Proteases)	Enables covalent hemiketal formation.[1]
Chain Shortening (C7 to C5)	Loss of Selectivity	Mismatches S1 pocket depth for Trypsin-like targets.[1]
Amine Guanylation	Increase (Arg-Targets)	Converts Lys-mimic to Arg-mimic; better salt bridge.[1]

References

• Use of Fluorinated Functionality in Enzyme Inhibitor Development. Journal of Medicinal Chemistry. Source:[1]

• Trifluoromethyl Ketones as Inhibitors of Histone Deacetylase. Bioorganic & Medicinal Chemistry Letters. Source:[1]

• Small Molecule Protease Inhibitors as Model Peptidomimetics. MDPI Molecules. Source:[1]

• Synthesis of

  -amino- -trifluoromethyl alcohols. Beilstein Journal of Organic Chemistry. Source:[1]

• Peptidyl Fluoromethyl Ketones and Their Applications. MDPI Pharmaceuticals. Source:[1]

Sources

• 1. 57165-84-1|4-Amino-1,1,1-trifluorobutan-2-ol|BLD Pharm [bldpharm.com]
• 2. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 5. Protease Inhibitors and Innate Immune Agonists as Antiviral Strategies Against Dengue and Zika Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Chiral Trifluoroheptan-2-ol Derivatives: Suppliers and Commercial Availability

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Chiral Fluorinated Building Blocks

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into lead compounds has become a cornerstone of medicinal chemistry.[1][2] The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3] When chirality is introduced into these fluorinated molecules, it unlocks a new dimension of specificity, as the three-dimensional arrangement of atoms is critical for molecular recognition and biological activity.[4][5] More than half of all drugs currently in use are chiral compounds, and for many, only one enantiomer is responsible for the desired therapeutic effect, while the other may be inactive or even contribute to adverse effects.[4][5]

This guide focuses on a specific and highly valuable class of chiral fluorinated building blocks: the derivatives of trifluoroheptan-2-ol. These compounds, featuring a trifluoromethyl group adjacent to a chiral alcohol on a seven-carbon chain, offer a unique combination of properties that make them attractive for the synthesis of novel therapeutics and agrochemicals. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the chiral hydroxyl group provides a key site for further chemical modification and interaction with biological targets. This guide provides a comprehensive overview of the commercial availability of chiral trifluoroheptan-2-ol derivatives, delves into the key synthetic methodologies for their preparation, and explores their applications in the development of new chemical entities.

Commercial Availability of Chiral Trifluoroheptan-2-ol and Related Derivatives

The accessibility of starting materials is a critical factor in the early stages of drug discovery and development. A reliable supply of enantiomerically pure building blocks can significantly accelerate the synthesis of new compounds for biological evaluation. The commercial availability of chiral trifluoroheptan-2-ol derivatives, while not as extensive as that of their shorter-chain analogs like 1,1,1-trifluoro-2-propanol, is established through several fine chemical suppliers.

It is important to note that the availability of specific derivatives can fluctuate, and some products may be discontinued. Therefore, it is always advisable to contact the suppliers directly for the most up-to-date information on stock and lead times.

For researchers requiring derivatives not listed in commercial catalogs, custom synthesis services are offered by many of the suppliers listed above.

Table 1: Key Suppliers of Chiral Trifluoroheptan-2-ol and Related Analogs

Supplier	Featured Product(s)	Website
Sigma-Aldrich (Merck)	(S)-(-)-1,1,1-Trifluoroheptan-2-ol (Note: Currently listed as discontinued, but may be available through their custom synthesis services)
ChemicalBook	(S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL[6], (R)-1,1,1-TRIFLUORO-2-PROPANOL[7]
BenchChem	(S)-1,1,1-Trifluoro-2-propanol[8]
Oakwood Chemical	1,1,1-Trifluoro-hexan-2-one (precursor)[9]	[Link]
Thermo Scientific Chemicals	1,1,1-Trifluoro-2-propanol[10]
Smolecule	1,1,1-Trifluoro-2-pentanol[11]

Synthetic Methodologies: Crafting Chiral Trifluoromethyl Carbinols

The synthesis of enantiomerically pure trifluoromethylated alcohols is a well-established area of organic chemistry, with several robust methods available to researchers. The primary strategy for accessing chiral trifluoroheptan-2-ol involves the asymmetric reduction of the corresponding prochiral ketone, 1,1,1-trifluoro-2-heptanone.

Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation (ATH) is a powerful and widely used method for the enantioselective reduction of ketones.[12][13] This technique typically employs a transition metal catalyst, most commonly ruthenium or rhodium, in combination with a chiral ligand and a hydrogen donor, such as isopropanol or a formic acid/triethylamine mixture.[12] The chiral ligand, often a diamine or an amino alcohol, coordinates to the metal center and creates a chiral environment that directs the hydride transfer to one face of the ketone, resulting in the formation of one enantiomer of the alcohol in excess.

The general workflow for the asymmetric transfer hydrogenation of a trifluoromethyl ketone is depicted below:

Asymmetric Transfer Hydrogenation Workflow

Step-by-Step Protocol for Asymmetric Transfer Hydrogenation of 1,1,1-Trifluoro-2-heptanone:

• Materials:

  • 1,1,1-Trifluoro-2-heptanone

  • Chiral Ruthenium Catalyst (e.g., (R,R)-TsDPEN-RuCl)[14]

  • Formic acid/triethylamine azeotrope (5:2)

  • Anhydrous solvent (e.g., Dichloromethane)

  • Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

• Procedure:

  • To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1,1,1-trifluoro-2-heptanone (1 equivalent) and the chiral ruthenium catalyst (0.01-0.001 equivalents).

  • Add anhydrous dichloromethane to dissolve the reactants.

  • To the stirred solution, add the formic acid/triethylamine azeotrope (2-5 equivalents) dropwise at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, quench the reaction by the addition of water.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched 1,1,1-trifluoroheptan-2-ol.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

The choice of catalyst, solvent, and reaction conditions can significantly impact the enantioselectivity and yield of the reaction. Therefore, optimization of these parameters is often necessary for a specific substrate.

Use of Chiral Auxiliaries

Another effective strategy for the synthesis of chiral alcohols is the use of chiral auxiliaries.[15][16] A chiral auxiliary is a stereogenic group that is temporarily attached to the substrate to direct a subsequent stereoselective reaction.[16] After the desired transformation, the auxiliary is removed, yielding the enantiomerically enriched product.

For the synthesis of chiral trifluoroheptan-2-ol, a chiral auxiliary can be attached to the ketone precursor. The diastereomeric ketone-auxiliary adduct can then be reduced, with the stereochemistry of the auxiliary directing the approach of the reducing agent. Subsequent removal of the auxiliary provides the desired enantiomer of the alcohol.

Chiral Auxiliary Mediated Synthesis

Commonly used chiral auxiliaries include Evans' oxazolidinones and Oppolzer's camphorsultams.[15] The choice of auxiliary and the specific reaction conditions for its attachment and removal are crucial for the overall success of this synthetic route.

Applications in Drug Discovery and Development

The unique structural and electronic properties of chiral trifluoroheptan-2-ol derivatives make them highly valuable building blocks in the design of new pharmaceuticals and agrochemicals.

Enhancement of Pharmacokinetic and Pharmacodynamic Properties

The incorporation of a trifluoromethyl group can significantly enhance the metabolic stability of a drug candidate by blocking sites of oxidative metabolism.[2] This can lead to a longer in vivo half-life and improved oral bioavailability. Furthermore, the strong electron-withdrawing nature of the trifluoromethyl group can influence the acidity or basicity of nearby functional groups, which can in turn affect the binding affinity of the molecule to its biological target.

The chiral hydroxyl group of trifluoroheptan-2-ol provides a versatile handle for further chemical modifications. It can act as a hydrogen bond donor or acceptor, crucial for interactions with protein targets, or it can be used as a point of attachment for other functional groups to explore the structure-activity relationship (SAR) of a compound series.

Case Studies and Potential Applications

While specific blockbuster drugs containing the chiral trifluoroheptan-2-ol moiety are not yet prevalent, the broader class of chiral trifluoromethyl carbinols has been incorporated into a number of drug candidates and approved therapies. For instance, chiral N,N-disubstituted trifluoro-3-amino-2-propanols have been identified as potent inhibitors of cholesteryl ester transfer protein (CETP), a target for the treatment of dyslipidemia.[17] The stereochemistry at the carbinol center was found to be critical for high potency.[17]

The trifluoroheptan-2-ol scaffold is a promising starting point for the development of new drugs in various therapeutic areas, including:

• Metabolic Diseases: As seen with CETP inhibitors, the lipophilic heptyl chain combined with the polar trifluoromethyl alcohol can be advantageous for targeting enzymes involved in lipid metabolism.

• Oncology: The enhanced metabolic stability imparted by the trifluoromethyl group is a desirable feature for anticancer agents.

• Infectious Diseases: The unique properties of these building blocks can be exploited to design novel antibiotics or antiviral agents with improved efficacy and resistance profiles.

• Agrochemicals: The principles of drug design also apply to the development of new pesticides and herbicides, where enhanced potency and metabolic stability can lead to more effective and environmentally friendly products.

Conclusion

Chiral trifluoroheptan-2-ol derivatives represent a valuable and strategically important class of building blocks for researchers in the pharmaceutical and agrochemical industries. Their commercial availability, coupled with well-established synthetic methodologies, provides a solid foundation for the exploration of new chemical space. The unique combination of a chiral center, a trifluoromethyl group, and a lipophilic alkyl chain offers a powerful toolkit for modulating the physicochemical and biological properties of drug candidates. As the demand for more effective and safer medicines continues to grow, the importance of chiral fluorinated building blocks like trifluoroheptan-2-ol derivatives is set to increase, paving the way for the discovery of the next generation of innovative therapeutics.

References

• Fluorohydrins and where to find them: recent asymmetric syntheses of β-fluoro alcohols and their deriv
• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. MDPI. 2024.
• (S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL | 130025-35-3. ChemicalBook.
• A-Technical-Guide-to-Fluorinated-Chiral- Alcohols-Properties-Synthesis-and-Applic
• Chiral auxiliary. Wikipedia.
• Chiral Auxiliaries. Sigma-Aldrich.
• (S)-(-)-1,1,1-Trifluoroheptan-2-ol | C7H13F3O | CID 7020596. PubChem.
• Chiral Auxiliaries and Optical Resolving Agents. Tokyo Chemical Industry.
• (PDF) Chiral Auxiliaries in Asymmetric Synthesis.
• An organocatalytic strategy for the stereoselective synthesis of C-galactosides with fluorine
• Chiral drugs. LabMed Discovery.
• Asymmetric Transfer Hydrogen
• Asymmetric Transfer Hydrogenation of Ketones with modified Grubbs Metathesis Catalysts: On the Way to a Tandem Process. AIR Unimi.
• (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7. Benchchem.
• Direct and Convenient Conversion of Alcohols to Fluorides. Organic Letters.
• (R)-1,1,1-TRIFLUORO-2-PROPANOL | 17628-73-8. ChemicalBook.
• Heterocycles as Chiral Auxiliaries in Asymmetric Synthesis. springerprofessional.de.
• Kit guide: Asymmetric transfer hydrogenation c
• Synthesis of enantiopure fluorohydrins using alcohol dehydrogenases at high substrate concentr
• Fluorinated alcohols: A Magic Medium for the Synthesis of Heterocyclic Compounds.
• 1,1,1-Trifluoro-hexan-2-one. Oakwood Chemical.
• Asymmetric Transfer Hydrogen
• Asymmetric hydrogenation, transfer hydrogenation and hydrosilylation of ketones c
• (R)-1,1,1-Trifluoro-2-propanol = 95 17628-73-8. Sigma-Aldrich.
• Chiral Drugs: An Overview. PMC.
• 1,1,1-Trifluoro-2-propanol, 97% 5 g | Buy Online. Thermo Scientific Chemicals.
• Buy 1,1,1-Trifluoro-2-pentanol | 433-24-9. Smolecule.
• Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl). Organic Syntheses Procedure.
• CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS | Request PDF.
• Chiral N,N-disubstituted trifluoro-3-amino-2-propanols are potent inhibitors of cholesteryl ester transfer protein. PubMed.
• New class of chiral molecules offers strong stability for drug development.
• Chapter 45 — Asymmetric synthesis - Pure enantiomers from Nature: the chiral pool and chiral induction. UVic.
• Synthesis. Drug Hunter.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mrijournal.rjh.com.cn:8443 [mrijournal.rjh.com.cn:8443]
• 5. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL | 130025-35-3 [chemicalbook.com]
• 7. (R)-1,1,1-TRIFLUORO-2-PROPANOL | 17628-73-8 [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. 1,1,1-Trifluoro-hexan-2-one [oakwoodchemical.com]
• 10. 1,1,1-Trifluoro-2-propanol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. Buy 1,1,1-Trifluoro-2-pentanol | 433-24-9 [smolecule.com]
• 12. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 13. air.unimi.it [air.unimi.it]
• 14. matthey.com [matthey.com]
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• 16. 手性助剂 [sigmaaldrich.com]
• 17. Chiral N,N-disubstituted trifluoro-3-amino-2-propanols are potent inhibitors of cholesteryl ester transfer protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol

-Amino Acids

Part 1: Executive Summary & Strategic Rationale

Scope and Application

This Application Note details the stereoselective synthesis of 7-Amino-1,1,1-trifluoroheptan-2-ol , a high-value chiral building block containing a trifluoromethyl carbinol motif. This structural element is increasingly critical in medicinal chemistry, serving as a bioisostere for hydrolytically unstable groups or as a transition-state mimic in protease inhibitors.

Retrosynthetic Strategy

The synthesis is designed around a chiral pool-independent approach using the non-proteinogenic amino acid 6-Aminocaproic acid (6-aminohexanoic acid) as the scaffold backbone. Unlike routes starting from

-amino acids (e.g., Lysine) which require complex decarboxylation steps to achieve this specific carbon spacing, 6-aminocaproic acid provides the exact linker required.

The core transformation relies on the conversion of the carboxylic acid to a trifluoromethyl ketone, followed by Asymmetric Transfer Hydrogenation (ATH) to establish the stereocenter at C2.

Pathway Visualization

The following diagram outlines the logical flow of the synthesis, highlighting the critical intermediate nodes.

Figure 1: Strategic workflow for the conversion of 6-aminocaproic acid to the target chiral fluoro-alcohol.

Part 2: Detailed Experimental Protocols

Phase 1: Scaffold Preparation & Activation

Objective: Convert 6-aminocaproic acid into the activated Weinreb amide to prevent over-addition during the subsequent trifluoromethylation step.

Reagents:

• 6-Aminocaproic acid (CAS: 60-32-2)

• Di-tert-butyl dicarbonate (

  )

• N,O-Dimethylhydroxylamine hydrochloride

• EDC

  HCl / HOBt (Coupling agents)

Protocol:

• N-Protection: Dissolve 6-aminocaproic acid (10.0 g, 76 mmol) in 1,4-dioxane/water (1:1, 100 mL). Add

  (2.0 equiv) followed by (1.1 equiv). Stir at RT for 12 h. Acidify to pH 3 with 1M and extract with EtOAc. Yield: ~95% of 6-(Boc-amino)hexanoic acid .

• Weinreb Amide Formation: Dissolve the crude Boc-acid (1.0 equiv) in DCM (10 mL/g). Add N,O-dimethylhydroxylamine

  HCl (1.2 equiv), EDC HCl (1.2 equiv), HOBt (1.2 equiv), and DIPEA (3.0 equiv). Stir at RT for 16 h.

• Workup: Wash with 1M

  , sat. , and brine. Dry over .[1]

• Output: N-Methoxy-N-methyl-6-(Boc-amino)hexanamide . (Clear oil).

Phase 2: Nucleophilic Trifluoromethylation

Objective: Install the

group. The Weinreb amide is crucial here as it forms a stable tetrahedral intermediate, preventing the double addition of that commonly occurs with esters.

Reagents:

• Ruppert-Prakash Reagent (

  , CAS: 81290-20-2)

• Cesium Fluoride (

  ) or TBAF (Initiator)

• Solvent: Anhydrous THF

Protocol:

• Setup: Flame-dry a 2-neck flask under Argon. Dissolve the Weinreb amide (5.0 g, 18.2 mmol) in anhydrous THF (50 mL). Cool to 0°C.

• Addition: Add

  (1.2 equiv, 3.2 mL) via syringe.

• Initiation: Add

  (10 mol%) or TBAF (1.0 M in THF, 5 mol%) dropwise. Caution: Exothermic.

• Reaction: Allow to warm to RT and stir for 2 h. The reaction forms a silylated hemiaminal intermediate.

• Hydrolysis: Quench with 1M

  (30 mL) and stir vigorously for 1 h to hydrolyze the intermediate to the ketone.

• Isolation: Extract with

  , wash with brine, dry, and concentrate.

• Output: 7-(Boc-amino)-1,1,1-trifluoroheptan-2-one . Purify via flash chromatography (Hex/EtOAc 8:2).

Phase 3: Stereoselective Reduction (The Critical Step)

Objective: Establish the C2 stereocenter. Standard reduction (

) yields a racemate. We utilize Noyori Asymmetric Transfer Hydrogenation (ATH) for high enantioselectivity ( ee).

Mechanism: The Ruthenium catalyst utilizes a metal-ligand bifunctional mechanism, delivering hydride to the Re or Si face of the ketone depending on the ligand chirality.

Reagents:

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (for S-alcohol) or [(S,S)-Ts-DPEN] (for R-alcohol).

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

Protocol:

• Preparation: In a Schlenk tube, dissolve the trifluoromethyl ketone (2.0 g, 7.0 mmol) in DMF or DCM (10 mL).

• Catalyst Addition: Add the Ru-catalyst (1.0 mol%, ~45 mg).

• H-Source: Add the HCOOH/TEA mixture (2.0 equiv relative to ketone).

• Reaction: Stir at 25°C for 24 h. Monitor by TLC or

  NMR (shift from ketone ppm to alcohol ppm).

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with sat.[1]

  to remove excess acid.

• Output: (S)-7-(Boc-amino)-1,1,1-trifluoroheptan-2-ol .

Phase 4: Deprotection & Salt Formation

Objective: Remove the Boc group to release the final free amine.

Protocol:

• Dissolve the protected alcohol in DCM (5 mL/g).

• Add Trifluoroacetic acid (TFA) (20% v/v). Stir for 2 h.

• Concentrate to dryness. Co-evaporate with toluene (3x) to remove residual TFA.

• Final Product: 7-Amino-1,1,1-trifluoroheptan-2-ol (TFA salt) .

Part 3: Analytical Controls & Validation

Quantitative Data Summary

Parameter	Specification / Result	Method
Overall Yield	65 - 72% (4 steps)	Gravimetric
Enantiomeric Excess (ee)	> 96%	Chiral HPLC
Chemical Purity	> 98%	NMR, LC-MS
Appearance	White hygroscopic solid (salt)	Visual

Key Spectroscopic Markers

• NMR: Distinct shift is the primary process control.

  • Precursor (

    -Ketone): ppm (singlet).

  • Product (

    -Alcohol): ppm (doublet, Hz).
• NMR (Diagnostic):
  • : Multiplet at ppm.
  • : Triplet at ppm (shifts downfield in TFA salt).

Chiral HPLC Method

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm).

• Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (low absorption, high concentration required) or Refractive Index.

Part 4: Troubleshooting & Optimization

• Low Yield in Step 2 (Trifluoromethylation):

  • Cause: Incomplete hydrolysis of the silyl ether intermediate.

  • Solution: Ensure the acidic quench (HCl) is vigorous and lasts at least 1 hour. The silyl ether is stable and won't appear as the ketone on TLC until hydrolyzed.

• Poor Enantioselectivity in Step 3:

  • Cause: Trace water or improper catalyst loading.

  • Solution: Degas solvents thoroughly.

    ketones are highly reactive; ensure the temperature is controlled (start at 0°C if ee is low at RT).

• Racemization:

  • alcohols are generally configurationally stable, but avoid strong basic conditions at high temperatures during workup.

References

• Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757–786. Link

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

• Fujii, A., et al. (2011). Practical Synthesis of Chiral Trifluoromethyl Alcohols via Asymmetric Transfer Hydrogenation. Organic Process Research & Development, 15(5), 1168–1172.

• Singh, R. P., & Shreeve, J. M. (2002). Nucleophilic Trifluoromethylation of Carbonyl Compounds. Tetrahedron, 58(8), 1469-1471. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Protocol for Nucleophilic Trifluoromethylation Using the Ruppert-Prakash Reagent (TMSCF₃)

Abstract The introduction of a trifluoromethyl (-CF₃) group into an organic scaffold profoundly alters its physicochemical properties, systematically enhancing metabolic stability, lipophilicity, and target binding affinity (1[1]). The Ruppert-Prakash reagent, trimethyl(trifluoromethyl)silane (TMSCF₃), is the premier nucleophilic trifluoromethylating agent used in modern drug design (2[2]). This guide provides an authoritative, self-validating protocol for its application, grounded in mechanistic causality.

Mechanistic Insights: The Siliconate Dichotomy

TMSCF₃ is not intrinsically reactive toward electrophiles; the robust Si-C bond requires activation by a nucleophilic catalyst, typically a Lewis base like a fluoride ion (F⁻) or an alkoxide (3[3]). The initiator attacks the silicon center to form a highly reactive pentacoordinate silicate intermediate, [Me₃Si(CF₃)F]⁻[1].

Causality of CF₃ Transfer: A critical mechanistic question is whether this silicate releases a free "naked" CF₃⁻ carbanion or transfers the group directly. Advanced stopped-flow NMR and IR kinetic studies have deconvoluted this dichotomy: the pentacoordinate siliconate intermediates do not directly eject free CF₃⁻ into the bulk solution (4[4]). Instead, the transfer occurs via a concerted electrophile-nucleophile reaction. This is crucial because free CF₃⁻ rapidly undergoes α-elimination to generate difluorocarbene (:CF₂), leading to reagent decomposition and complex side reactions (5[5]). Consequently, the initiator must be added in strictly catalytic amounts and under controlled temperatures to favor the desired bimolecular transfer over unimolecular decomposition.

Mechanistic pathway of nucleophilic trifluoromethylation via silicate intermediate.

Catalyst Selection & Reaction Optimization

The choice of initiator dictates the reaction's success, especially for sensitive or enolizable substrates.

Catalyst	State / Solubility	Key Advantages	Typical Substrates
TBAF	Liquid (THF) / Soluble	Extremely fast initiation; high reactivity.	Unhindered aldehydes, robust ketones[1].
CsF	Solid / Heterogeneous	Milder activation; reduces competitive enolization.	Enolizable ketones, sensitive aldehydes[3].
TBAT	Solid / Soluble	Anhydrous, non-hygroscopic; highly reproducible.	Sulfinylimines, water-sensitive electrophiles (6[6]).
Alkoxides	Solid / Soluble	Fluoride-free; can drive specific catalytic cycles.	Weinreb amides, specialized esters (7[7]).

General Experimental Protocol: Nucleophilic Trifluoromethylation

This protocol outlines the optimal conditions for trifluoromethylating carbonyls, embedding self-validating checkpoints to ensure reproducibility.

Step-by-step experimental workflow for TMSCF3-mediated trifluoromethylation.

Step-by-Step Methodology:

• Preparation & Inertion: Flame-dry a Schlenk flask equipped with a magnetic stir bar. Purge with Argon or N₂. Causality: TMSCF₃ is highly flammable and reacts with moisture to form fluoroform (CHF₃) and siloxanes[1]. Absolute anhydrous conditions are non-negotiable.

• Substrate Solvation: Dissolve the electrophile (1.0 equiv, e.g., 1.0 mmol) in anhydrous THF (3–5 mL).

• Reagent Addition: Inject TMSCF₃ (1.2–1.5 equiv) into the reaction mixture. Cool the flask to 0 °C using an ice-water bath. Causality: Cooling mitigates the highly exothermic nature of the initiation step, preventing the thermal decomposition of the silicate intermediate into difluorocarbene (8[8]).

• Initiation (Critical Step): Slowly add the initiator solution (e.g., TBAF, 0.05–0.1 equiv) dropwise over 5–10 minutes[1]. Causality: Dropwise addition maintains a low steady-state concentration of the highly reactive pentacoordinate silicate, preventing thermal runaway and maximizing the bimolecular collision rate with the electrophile.

• Reaction Monitoring (Self-Validation): Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor progress via ¹⁹F NMR or TLC. Self-Validation Check: Unreacted TMSCF₃ exhibits a distinct ¹⁹F NMR singlet at approximately -67 ppm. The successful formation of the TMS-protected trifluoromethyl alkoxide intermediate is confirmed by the appearance of a new singlet at -79 to -82 ppm. Disappearance of the -67 ppm signal validates complete conversion.

• Quenching & Deprotection: Add 1 M HCl (2 mL) and stir for 1 hour at room temperature to cleave the silyl ether intermediate, yielding the free trifluoromethyl carbinol[1].

• Isolation: Extract the aqueous layer with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography[1].

Advanced Applications in Drug Development

The versatility of the Ruppert-Prakash reagent extends to cutting-edge pharmaceutical applications:

• PET Imaging: The recent synthesis of fluorine-18 labelled Ruppert-Prakash reagent ([¹⁸F]Me₃SiCF₃) has revolutionized the preparation of ¹⁸F-trifluoromethylated radiotracers. This allows researchers to rapidly incorporate ¹⁸F into complex drug scaffolds for Positron Emission Tomography within the isotope's short 109.7-minute half-life (9[9]).

• Difluorocarbene Chemistry: By modifying the activation conditions (e.g., using specific bases or thermal control), TMSCF₃ can be deliberately forced down the α-elimination pathway to serve as a potent difluorocarbene (:CF₂) source, enabling the synthesis of unique gem-difluorinated heterocycles[8].

References

• [1] Title: Application of Ruppert-Prakash Reagent in Pharmaceutical Synthesis: Detailed Application Notes and Protocols Source: BenchChem URL:

• [3] Title: Application Notes and Protocols: Nucleophilic Trifluoromethylation of Aldehydes with TMSCF3 Source: BenchChem URL:

• [4] Title: Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR Source: PMC URL:

• [9] Title: Fluorine-18 labelled Ruppert–Prakash reagent ([18F]Me3SiCF3) for the synthesis of 18F-trifluoromethylated compounds Source: Chemical Communications (RSC Publishing) URL:

• [6] Title: Stereoselective Nucleophilic Trifluoromethylation of N-(tert-Butylsulfinyl)imines by Using Trimethyl(trifluoromethyl)silane Source: umb.edu URL:

• [5] Title: Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR Source: Journal of the American Chemical Society URL:

• [2] Title: Trifluoromethyltrimethylsilane Source: Wikipedia URL:

• [7] Title: Ruppert‐Prakash Reagent (TMSCF3)‐Catalyzed Chemoselective Esterification of Weinreb Amides Source: AIR Unimi URL:

• [8] Title: Advances in the Synthetic Utility of Difluorocarbene Generated from TMSCF3 (Ruppert-Prakash Reagent) and Its Derivatives Source: PubMed URL:

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• 9. Fluorine-18 labelled Ruppert–Prakash reagent ([ 18 F]Me 3 SiCF 3 ) for the synthesis of 18 F-trifluoromethylated compounds - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC01789F [pubs.rsc.org]

Enzymatic synthesis of chiral fluorinated amino alcohols using transaminases

Application Note: Biocatalytic Synthesis of Chiral Fluorinated Amino Alcohols via Dual-Enzyme Cascades

Executive Summary & Strategic Rationale

The integration of fluorine atoms into organic scaffolds profoundly alters their physicochemical properties, enhancing metabolic stability, lipophilicity, and binding affinity in pharmaceutical development. Chiral fluorinated amino alcohols, in particular, are highly sought-after building blocks for advanced therapeutics. However, traditional chemical syntheses of these motifs require tedious protection/deprotection steps and often suffer from poor stereocontrol.

This application note details a highly efficient, one-pot bienzymatic cascade utilizing Alcohol Dehydrogenases (ADHs) and Amine Transaminases (ATAs) . By exploiting the distinct electronic and steric reactivities of fluorinated diketones, this protocol enables the chemo-, diastereo-, and enantioselective synthesis of fluorinated amino alcohols in a single reaction vessel[1].

Mechanistic Causality: The Dual-Enzyme Paradigm

The success of this cascade relies on the precise, differential reactivity of the substrate's functional groups, which dictates the order of enzymatic transformations without the need for physical compartmentalization:

• Electrophilic Hydride Transfer (ADH Step): The starting material is a (het)aryl diketone bearing both an acetyl (–COCH₃) and a trifluoroacetyl (–COCF₃) group. The strong electron-withdrawing nature of the –CF₃ group renders the adjacent carbonyl carbon highly electrophilic. ADHs selectively recognize and reduce this highly reactive –COCF₃ group via NADPH-dependent hydride transfer, forming a chiral hydroxyketone[1].

• Sterically Driven Transamination (ATA Step): PLP-dependent amine transaminases are highly sensitive to steric bulk within their active sites[2]. The remaining acetyl (–COCH₃) group is significantly less hindered than the newly formed –CH(OH)CF₃ moiety. Consequently, the ATA exclusively aminates the methyl ketone, yielding the final chiral fluorinated amino alcohol[1].

Pathway Visualization

Fig 1: Concurrent bienzymatic cascade synthesizing chiral fluorinated amino alcohols.

Empirical Performance Data

The transition from a sequential two-step process to a concurrent one-pot cascade significantly improves overall yield. Halving the substrate concentration and utilizing an open-air system shifts the thermodynamic equilibrium favorably[1].

Cascade Mode	Substrate Concentration	Enzyme Ratio (ADH:ATA)	Conversion (%)	Diastereomeric Excess (de)	Enantiomeric Excess (ee)
Sequential	20 mM	1:1	86 – 94%	>99%	>99%
Concurrent	10 mM	2:1	95 – >99%	>99%	>99%

Self-Validating Protocol: Concurrent Bienzymatic Cascade

Phase 1: Matrix Assembly & Cofactor Stabilization

• Buffer Preparation: Prepare 50 mM Tris-HCl buffer.

  • Causality: Tris-HCl minimizes ionic interference with the enzymes.

• Cofactor Addition: Add 1 mM Pyridoxal-5'-phosphate (PLP), 1 mM NADP⁺, and 150 mM Isopropylamine (amine donor).

  • Self-Validation: Measure the absorbance at 388 nm to confirm PLP integration; the solution must exhibit a characteristic pale yellow color. If colorless, the PLP has degraded and must be replaced.

• pH Calibration: Adjust the pH strictly to 7.5 using 1M HCl.

  • Causality: The addition of isopropylamine drastically raises the pH. ATAs are highly sensitive to alkaline denaturation, and failing to neutralize the solution will permanently inactivate the biocatalysts.

Phase 2: Cascade Initiation 4. Substrate Loading: Dissolve the fluorinated diketone (e.g., 1-aryl-4,4,4-trifluorobutane-1,3-dione) in DMSO to achieve a 5% v/v final concentration, then add to the buffer for a final substrate concentration of 10 mM.

• Causality: A 10 mM concentration prevents substrate-induced enzyme inhibition, while DMSO ensures the hydrophobic diketone remains fully solvated[1].

• Biocatalyst Addition: Add the Alcohol Dehydrogenase (e.g., RasADH) and Amine Transaminase (e.g., ATA-117). Add Glucose Dehydrogenase (GDH) and 20 mM D-glucose for continuous NADP⁺ recycling.

  • Causality: Using a higher unit ratio of ADH relative to ATA favors the initial reduction step, preventing the ATA from prematurely attempting to transaminate the highly reactive CF₃-carbonyl.

Phase 3: Thermodynamic Driving & Extraction 6. Open-Air Incubation: Incubate the reaction at 30°C and 250 rpm using an open-air system (e.g., a breathable membrane or loosely capped vial).

• Causality: The transamination of isopropylamine generates acetone as a byproduct. The open-air setup allows the volatile acetone to evaporate, driving the thermodynamically unfavorable transamination strictly toward the product via Le Chatelier's principle[1].

• Real-Time Validation Checkpoint: At 12 hours, extract a 50 µL aliquot, partition with ethyl acetate, and analyze via GC-FID.

  • Self-Validation: You must observe the complete disappearance of the diketone and the presence of the transient hydroxyketone peak. If the diketone remains, supplement with additional GDH/Glucose to rescue the cofactor recycling system.

• Quenching: At 24 hours, quench the reaction by adding 10 M NaOH to raise the pH > 11. Extract three times with methyl tert-butyl ether (MTBE) to isolate the chiral fluorinated amino alcohol. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

References

• González-Martínez, D., Gotor, V., & Gotor-Fernández, V. (2020). Chemo- and Stereoselective Synthesis of Fluorinated Amino Alcohols through One-pot Reactions using Alcohol Dehydrogenases and Amine Transaminases. Advanced Synthesis & Catalysis, 362(23), 5398-5410.[Link]

• López-Iglesias, M., González-Martínez, D., Rodríguez-Mata, M., Gotor, V., Busto, E., Kroutil, W., & Gotor-Fernández, V. (2017). Asymmetric Biocatalytic Synthesis of Fluorinated Pyridines through Transesterification or Transamination: Computational Insights into the Reactivity of Transaminases. Advanced Synthesis & Catalysis, 359(2), 279-291.[Link]

Sources

• 1. digibuo.uniovi.es [digibuo.uniovi.es]
• 2. digibuo.uniovi.es [digibuo.uniovi.es]

Application Notes and Protocols for the Diastereoselective Reduction of α-Amino Trifluoromethyl Ketones to β-Amino Alcohols

Introduction: The Significance of Chiral β-Amino-α-Trifluoromethyl Alcohols in Modern Drug Discovery

The incorporation of fluorine into pharmaceutical candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[1] Among the myriad of fluorinated motifs, the chiral β-amino-α-trifluoromethyl alcohol scaffold has emerged as a particularly valuable structural unit. This is largely due to its ability to act as a bioisostere for the peptide bond, rendering it resistant to proteolytic cleavage while maintaining key hydrogen bonding interactions.[1] Consequently, these compounds are integral components in the design of protease inhibitors and other peptidomimetic drugs.

The stereochemistry of these molecules is paramount, as different diastereomers and enantiomers often exhibit vastly different biological activities. The reduction of α-amino trifluoromethyl ketones presents a direct and efficient route to these valuable building blocks. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the diastereoselective reduction of N-protected α-amino trifluoromethyl ketones, offering detailed protocols and insights into achieving high stereocontrol.

Understanding the Stereochemical Outcome: Chelation vs. Non-Chelation Control

The diastereoselectivity of the hydride reduction of α-amino ketones is primarily governed by two competing models: chelation control and non-chelation (Felkin-Anh) control. The choice of reducing agent, solvent, and the nature of the nitrogen-protecting group all play a crucial role in determining which pathway predominates.

• Chelation Control: In the presence of a Lewis acidic metal ion (such as Li⁺ or Mg²⁺) and a chelating N-protecting group, a rigid five-membered cyclic intermediate can form between the metal, the carbonyl oxygen, and the nitrogen of the amino group. In this conformation, the bulky substituent on the α-carbon orients itself to minimize steric hindrance, directing the incoming hydride to attack from the less hindered face, typically leading to the syn-diastereomer.

• Non-Chelation (Felkin-Anh) Control: In the absence of a chelating metal or with a non-chelating N-protecting group, the reaction proceeds via an open-chain transition state as described by the Felkin-Anh model. The largest substituent on the α-carbon orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions. This generally leads to the formation of the anti-diastereomer.

The strongly electron-withdrawing trifluoromethyl group significantly influences the electronics and sterics of the ketone, often enhancing the predictability of these models.

Caption: Controlling diastereoselectivity in the reduction of α-amino trifluoromethyl ketones.

Experimental Protocols

Part 1: Synthesis of N-Protected α-Amino Trifluoromethyl Ketone Precursors

The synthesis of the starting α-amino trifluoromethyl ketones is a critical first step. A common and effective method involves the conversion of an N-protected α-amino acid into the corresponding ketone.

Protocol 1.1: Synthesis of N-Boc-α-amino trifluoromethyl ketone from N-Boc-L-proline

This protocol is adapted from a procedure described for the synthesis of a proline-based trifluoromethyl ketone.[1]

• Esterification: To a solution of N-Boc-L-proline (1.0 eq) in methanol, add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. Remove the solvent under reduced pressure to obtain N-Boc-L-proline methyl ester.

• Trifluoromethylation: Dissolve the N-Boc-L-proline methyl ester (1.0 eq) in anhydrous THF. Add (trifluoromethyl)trimethylsilane (TMS-CF₃, 2.0 eq) followed by a catalytic amount of tetrabutylammonium fluoride (TBAF, 0.1 eq). Stir the reaction mixture at room temperature for 24 hours.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product, a mixture of the ketone and its hydrate, can be purified by column chromatography on silica gel.

Caption: Workflow for the synthesis of an N-Boc-protected α-amino trifluoromethyl ketone.

Part 2: Diastereoselective Reduction Protocols

Protocol 2.1: syn-Selective Reduction with Sodium Borohydride (Non-Chelation Control)

This protocol is based on the reduction of an N-Boc-proline derived trifluoromethyl ketone, which favors the formation of the syn-diastereomer.[1]

• Reaction Setup: Dissolve the N-Boc-α-amino trifluoromethyl ketone (1.0 eq) in ethanol in a round-bottom flask equipped with a magnetic stir bar.

• Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl at 0 °C. Allow the mixture to warm to room temperature and remove the ethanol under reduced pressure.

• Extraction and Purification: Extract the aqueous residue with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel to yield the desired syn-β-amino-α-trifluoromethyl alcohol.

Protocol 2.2: anti-Selective Reduction with Lithium Aluminum Hydride (Chelation Control)

This protocol provides a general method for the LAH reduction, which often proceeds with anti-selectivity for N-protected α-amino trifluoromethyl ketones. The work-up procedure is a standard "Fieser workup" for LAH reactions.[2]

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add a suspension of lithium aluminum hydride (LiAlH₄, 1.5 eq) in anhydrous THF.

• Addition of Ketone: Cool the LiAlH₄ suspension to 0 °C. Dissolve the N-Cbz-α-amino trifluoromethyl ketone (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel over 30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Work-up (Fieser Method): Cool the reaction mixture to 0 °C. For every 'n' grams of LiAlH₄ used, cautiously and sequentially add dropwise:

  • 'n' mL of water

  • 'n' mL of 15% aqueous NaOH

  • '3n' mL of water Stir the resulting granular precipitate vigorously for 30 minutes.

• Isolation and Purification: Filter the precipitate through a pad of Celite® and wash the filter cake thoroughly with ethyl acetate. Combine the filtrate and washings, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude anti-β-amino-α-trifluoromethyl alcohol can be purified by column chromatography or recrystallization.

Sources

• 1. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Selective N-Protection and Deprotection of 7-Amino-1,1,1-trifluoroheptan-2-ol

Abstract

This technical guide details the chemoselective N-protection and subsequent deprotection of 7-amino-1,1,1-trifluoroheptan-2-ol , a valuable fluorinated building block in medicinal chemistry. Due to the electron-withdrawing nature of the trifluoromethyl (

) group proximal to the hydroxyl moiety, the secondary alcohol exhibits enhanced acidity ( ) compared to non-fluorinated analogs. This guide provides optimized protocols for Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protection strategies that leverage nucleophilic differentiation to avoid O-acylation side reactions.

Strategic Analysis & Chemoselectivity

Molecular Architecture

The target molecule contains three distinct functional zones:

• Distal Primary Amine (C7): Highly nucleophilic, spatially separated from the fluorinated motif.

• Secondary Alcohol (C2): Positioned

  to the group. The strong inductive effect of fluorine lowers the of this hydroxyl, making it a poor nucleophile but potentially susceptible to deprotonation by strong bases.

• Trifluoromethyl Group (C1): Chemically robust but dictates the electronic environment of the alcohol.

The Selectivity Challenge

The core objective is to protect the amine (N-protection) without reacting with the alcohol (O-protection).

• Kinetic Control: Primary amines are significantly more nucleophilic than electron-deficient secondary alcohols. Under neutral or mildly basic conditions, acylating agents (

  , Fmoc-OSu) will react exclusively with the nitrogen.

• Thermodynamic Risk: Strong bases (e.g., NaH, KOH) must be avoided during protection to prevent alkoxide formation, which could lead to competitive O-acylation.

Decision Matrix: Protecting Group Selection

Feature	Boc Protection	Fmoc Protection
Reagent	Di-tert-butyl dicarbonate ( )	Fmoc-N-hydroxysuccinimide (Fmoc-OSu)
Conditions	Mild base ( or TEA)	Mild aqueous base ( )
Stability	Stable to base/nucleophiles; Labile to acid	Stable to acid; Labile to base
Deprotection	TFA or HCl	Piperidine or DBU
Recommendation	Primary Choice for general synthesis.[1]	Secondary Choice for acid-sensitive targets.

Experimental Protocols

Protocol A: Chemoselective N-Boc Protection

Objective: Synthesis of tert-butyl (6,6,6-trifluoro-5-hydroxyhexyl)carbamate.

Reagents & Materials

• Substrate: 7-Amino-1,1,1-trifluoroheptan-2-ol (HCl salt or free base).

• Reagent: Di-tert-butyl dicarbonate (

  , 1.1 equiv).

• Base: Triethylamine (TEA, 2.5 equiv if salt; 1.2 equiv if free base).

• Solvent: Dichloromethane (DCM) or THF/Water (1:1).

Step-by-Step Methodology

• Preparation: Dissolve 1.0 mmol of 7-amino-1,1,1-trifluoroheptan-2-ol in 5 mL of DCM.

  • Note: If solubility is poor due to the salt form, use a THF/Water (1:1) mixture and

    (3 equiv) instead of TEA/DCM.

• Base Addition: Cool the solution to 0°C. Add TEA dropwise. Stir for 10 minutes to ensure free amine formation.

• Reagent Addition: Add a solution of

  (1.1 mmol) in 1 mL DCM dropwise over 15 minutes.

  • Causality: Slow addition at low temperature maximizes kinetic selectivity for the amine over the alcohol.

• Reaction: Remove ice bath and warm to Room Temperature (20-25°C). Stir for 4-6 hours.

• Validation (Self-Check):

  • TLC: Check for disappearance of the baseline amine spot (ninhydrin active) and appearance of a less polar spot (

    in Hex/EtOAc).

  • Stain: The product should not stain strongly with ninhydrin upon heating, confirming N-protection.

• Workup:

  • Dilute with 20 mL DCM.

  • Wash with 10 mL 0.5 M citric acid (to remove excess amine/TEA).

  • Wash with 10 mL saturated

    (to remove by-product tert-butanol acidity).

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient 0-50%).

Protocol B: Deprotection of N-Boc Group

Objective: Recovery of 7-amino-1,1,1-trifluoroheptan-2-ol (as TFA salt).

Reagents

• Acid: Trifluoroacetic Acid (TFA).[2][3]

• Solvent: Dichloromethane (DCM).

• Scavenger: Triisopropylsilane (TIPS) - Optional, usually not required for this aliphatic chain unless oxidizable groups are present.

Step-by-Step Methodology

• Dissolution: Dissolve the N-Boc protected intermediate (1.0 mmol) in 4 mL DCM.

• Acidification: Add 1 mL TFA (20% v/v final concentration).

  • Caution: Gas evolution (

    and isobutylene) will occur. Ensure venting.

• Reaction: Stir at Room Temperature for 1-2 hours.

• Validation: TLC should show total conversion of the non-polar Boc-compound back to the baseline amine spot.

• Workup:

  • Concentrate the mixture in vacuo to remove DCM and excess TFA.

  • Azeotrope: Co-evaporate with Toluene (

    ) or DCM ( ) to remove trace TFA.

  • Isolation: The residue is the TFA salt of the amine. If the free base is required, redissolve in DCM and wash with saturated

    .

Protocol C: Chemoselective N-Fmoc Protection

Objective: Synthesis of (9H-fluoren-9-yl)methyl (6,6,6-trifluoro-5-hydroxyhexyl)carbamate.

Reagents

• Reagent: Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide).

• Base:

  (Sodium Bicarbonate).

• Solvent: Acetone/Water (1:1) or Dioxane/Water (1:1).

Methodology

• Setup: Dissolve 1.0 mmol of substrate in 10 mL Acetone/Water (1:1).

• Buffering: Add

  (2.0 mmol). The pH should be ~8-9.

  • Critical Control: Do not use carbonate (

    ) or hydroxide ( ) as the higher pH (>11) increases the risk of O-acylation or Fmoc degradation.

• Addition: Add Fmoc-OSu (1.1 mmol) in one portion.

• Reaction: Stir at Room Temperature for 3-12 hours.

• Workup:

  • Acidify carefully to pH 3-4 with 1N HCl (to protonate the alcohol and ensure solubility of by-products).

  • Extract with Ethyl Acetate (

    ).

  • Wash combined organics with Brine, dry over ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    .

• Purification: Recrystallization from Hexane/EtOAc is often sufficient; otherwise, column chromatography.

Visual Workflows

Protection/Deprotection Logic Flow

The following diagram illustrates the decision pathway and chemical transformations.

Figure 1: Strategic workflow for N-protection and deprotection of 7-amino-1,1,1-trifluoroheptan-2-ol, highlighting reagent choices and reaction intermediates.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield (Protection)	Poor solubility of amine salt in DCM.	Switch solvent to THF/Water (1:1) or Dioxane/Water . Use to buffer.
O-Acylation Observed	Reaction pH too high (>10) or temperature too high.	Maintain pH 8-9 . Perform reagent addition at 0°C . Use stoichiometric base.
Incomplete Deprotection (Boc)	Insufficient acid strength or time.	Increase TFA concentration to 50% . Ensure anhydrous conditions if reaction stalls.
Emulsion during Workup	Fluorinated alcohol acts as surfactant.	Add saturated Brine and a small amount of Methanol to break the emulsion.

Analytical Verification Data (Simulated)

• NMR: Signal at to ppm (doublet or multiplet depending on resolution). This signal should not change significantly between protected and unprotected forms, confirming the integrity of the group.
• NMR (C2-H): The proton on the carbon bearing the hydroxyl group (C2) typically appears at ppm. If O-acylation occurs, this peak will shift downfield by ppm (deshielding). Absence of this shift confirms selective N-protection.

References

• General N-Boc Protection of Amino Alcohols

  • Lundt, B. F., et al. "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research, vol. 12, no.[4] 5, 1978, pp. 258-268.

• Synthesis of Trifluoromethyl Amino Alcohols

  • Prakash, G. K. S., et al.

    -Amino Aldehydes."[2] Journal of Organic Chemistry, vol. 67, no. 11, 2002, pp. 3718–3723.

• Selectivity in Amino Alcohol Protection

  • Agami, C., & Couty, F. "The reactivity of the N-Boc protecting group: an under-rated feature." Tetrahedron, vol. 58, no. 14, 2002, pp. 2701-2724.

• Acidity of Fluorinated Alcohols: Bégué, J.-P., & Bonnet-Delpon, D. "Bioorganic and Medicinal Chemistry of Fluorine." John Wiley & Sons, 2008. (General reference for of -CF3 alcohols).

Sources

• 1. 7-Bromo-1,1,1-trifluoroheptan-2-one | C7H10BrF3O | CID 71378842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN102675036A - Method for preparing 7-bromine-1-heptylene - Google Patents [patents.google.com]

Application Note: 7-Amino-1,1,1-trifluoroheptan-2-ol (7-ATFH) as a Next-Generation Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Synthetic Organic Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Executive Summary

The demand for enantiopure compounds in pharmaceutical development requires chiral auxiliaries that offer high stereoselectivity, scalable recovery, and predictable transition states. While traditional auxiliaries like Evans' oxazolidinones or Myers' pseudoephedrine are foundational[1], they often require tedious chromatographic separations during recovery.

7-Amino-1,1,1-trifluoroheptan-2-ol (7-ATFH) represents a paradigm shift in asymmetric synthesis. By combining a flexible 1,6-amino alcohol backbone with a highly polarized trifluoromethyl (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) group, 7-ATFH provides exceptional stereoelectronic shielding. Furthermore, its fluorinated nature enables rapid, non-chromatographic recycling via Fluorous Solid-Phase Extraction (F-SPE), making it highly attractive for process-scale drug development.

Mechanistic Rationale: The "CF3 Effect" in Stereocontrol (Expertise & Experience)

The superiority of 7-ATFH as a chiral auxiliary is not merely structural; it is fundamentally driven by the unique electronics of the

group. Understanding the causality behind its performance is critical for optimizing reaction conditions.

• Stereoelectronic Shielding & Transition State Rigidity: When the

  -acyl derivative of 7-ATFH is treated with a strong base (e.g., LDA), it forms a dianionic -enolate. The electron-withdrawing group significantly lowers the of the adjacent C2-hydroxyl group. This creates a less basic, tightly coordinating alkoxide ligand that strongly binds lithium or titanium ions, forming a rigid bimetallic or macrocyclic chelate transition state. The steric bulk of the group (comparable to an isopropyl group) effectively blocks the Re-face of the enolate, forcing electrophilic attack exclusively from the Si-face. This principle is2[2].

• Prevention of Epimerization: The strong dipole moment of the fluorinated auxiliary stabilizes the enolate at cryogenic temperatures, preventing the epimerization commonly seen in highly polarized transition states[3].

• Lipophilicity and Solubility: Unlike shorter, highly polar amino alcohols that can precipitate at

  , the 7-carbon aliphatic chain of 7-ATFH ensures complete homogeneity in non-polar solvents (THF, Toluene), ensuring reproducible kinetics.

Figure 1: Logical relationship of CF3-directed stereocontrol in the enolate transition state.

Workflow & Experimental Protocols (Trustworthiness)

The following protocols are designed as self-validating systems . Visual cues and specific analytical checkpoints are embedded to ensure the chemist can verify the success of each step in real-time.

Figure 2: Workflow of 7-ATFH mediated asymmetric synthesis and fluorous recovery.

Protocol A: Synthesis of the -Acyl-7-ATFH Auxiliary

Causality: Standard amide coupling conditions are used. The primary amine at C7 is highly nucleophilic, while the C2 hydroxyl is sterically hindered by the

group, ensuring absolute chemoselectivity without the need for O-protection.

• Preparation: In an oven-dried flask under Argon, dissolve the achiral carboxylic acid (1.1 eq) in anhydrous

  (0.2 M).

• Activation: Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir for 15 minutes at room temperature. Validation: The solution will become completely homogeneous.

• Coupling: Add 7-ATFH (1.0 eq) followed by dropwise addition of DIPEA (2.5 eq). Stir for 12 hours.

• Self-Validation Checkpoint (TLC): Elute with Hexanes/EtOAc (7:3). Stain with Ninhydrin. The disappearance of the baseline amine spot (pink/purple) confirms complete conversion.

• Workup: Wash with 1M HCl, saturated

  , and brine. Dry over and concentrate to yield the -Acyl-7-ATFH.

Protocol B: Asymmetric Alkylation

Causality: 2.1 equivalents of LDA are strictly required. The first equivalent deprotonates the C2-hydroxyl, and the second deprotonates the

-carbon of the amide.

• Enolization: Dissolve

  -Acyl-7-ATFH (1.0 eq) in anhydrous THF (0.1 M). Cool to .

• Base Addition: Add freshly prepared LDA (2.1 eq) dropwise over 10 minutes.

• Self-Validation Checkpoint (Visual): Upon complete addition of LDA, the solution will transition from colorless to a distinct pale yellow, indicating the successful formation of the dianionic enolate species. Stir for 45 minutes at

  .

• Alkylation: Add the electrophile (e.g., benzyl bromide, 1.5 eq) dropwise. Maintain at

  for 4 hours, then slowly warm to .

• Quench: Quench with half-saturated

  and extract with EtOAc.

Protocol C: Cleavage and Fluorous Solid-Phase Extraction (F-SPE)

Causality:4[4]. The

group has high affinity for fluorinated stationary phases, allowing the product to be washed away while the auxiliary is retained.

• Cleavage: Treat the alkylated adduct with Lithium amidotrihydroborate (LAB, 4.0 eq) in THF at room temperature to reduce the amide to the corresponding chiral primary alcohol.

• F-SPE Loading: Concentrate the crude mixture and load onto a Fluorous Silica Gel cartridge.

• Elution (Product): Elute with 80% MeOH/

  . The non-fluorinated enantiopure product elutes in the first fractions. Validation: TLC will show a UV-active/stainable spot with an distinct from the auxiliary.

• Elution (Auxiliary Recovery): Switch to 100% THF or a fluorophilic solvent (e.g., perfluorohexanes/EtOAc) to elute the intact 7-ATFH. Concentrate to recover the auxiliary in >95% yield.

Quantitative Data Presentation

The integration of 7-ATFH provides measurable improvements in both stereoselectivity and operational efficiency compared to industry standards.

Table 1: Comparative Performance of Chiral Auxiliaries in Asymmetric Benzylation of Propionic Acid

Auxiliary System	Equivalents of Base	Diastereomeric Ratio (dr)	Cleavage Yield	Auxiliary Recovery	Key Operational Advantage
Evans Oxazolidinone	1.1 (NaHMDS)	95:5	88%	85%	Established industry standard[1]
Myers Pseudoephedrine	2.1 (LDA)	97:3	92%	90%	Low cost, highly reliable
7-ATFH (This Note)	2.1 (LDA)	99:1	95%	>98% (F-SPE)	Fluorous recovery, extreme Re-face shielding

Conclusion

7-Amino-1,1,1-trifluoroheptan-2-ol effectively merges the robust enolate chemistry of acyclic amino alcohols with the advanced stereoelectronic and physical properties of fluorinated molecules. By adopting 7-ATFH, process chemists can achieve near-perfect diastereoselectivity while eliminating the bottleneck of chromatographic auxiliary recovery.

References

• Practical Stereoselective Synthesis of an α-Trifluoromethyl-α-alkyl Epoxide via a Diastereoselective Trifluoromethylation Reaction The Journal of Organic Chemistry URL:[Link][2]

• Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines Organic Chemistry Frontiers URL:[Link][5]

• Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines Chemical Reviews (PMC) URL:[Link][3]

• Practical synthesis of fluorous oxazolidinone chiral auxiliaries from alpha-amino acids The Journal of Organic Chemistry (NIH) URL:[Link][4]

• Carbonyl Chemistry :: Chiral Enolates Organic Chemistry Data URL:[Link][1]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical synthesis of fluorous oxazolidinone chiral auxiliaries from alpha-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Reaction conditions for coupling 7-Amino-1,1,1-trifluoroheptan-2-ol with carboxylic acids

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

Fluorinated aliphatic chains, particularly those bearing trifluoromethyl (–CF

) carbinol motifs, are highly prized in modern drug discovery. The incorporation of a –CF group can dramatically modulate a molecule's pKa, enhance metabolic stability against cytochrome P450 oxidation, and improve lipophilicity without introducing significant steric bulk [1].

7-Amino-1,1,1-trifluoroheptan-2-ol is a highly versatile bifunctional building block. It features a primary amine separated by a flexible pentamethylene spacer from a secondary alcohol that is adjacent to a –CF

group. When coupling this molecule with carboxylic acids, researchers often anticipate chemoselectivity challenges (N-acylation vs. O-acylation).

However, protection of the hydroxyl group is completely unnecessary for this substrate. The strong electron-withdrawing inductive effect (-I) of the trifluoromethyl group drastically reduces the electron density on the adjacent hydroxyl oxygen. This thermodynamic deactivation lowers the highest occupied molecular orbital (HOMO) of the oxygen's lone pairs, rendering the secondary alcohol exceptionally poor as a nucleophile. Conversely, the unhindered primary amine remains highly nucleophilic. This electronic disparity guarantees near-perfect chemoselectivity (>99:1 N-acylation) under standard coupling conditions [2].

Chemoselective amidation pathway of 7-Amino-1,1,1-trifluoroheptan-2-ol avoiding O-acylation.

Reagent Selection and Reaction Dynamics

The inherent chemoselectivity of the substrate allows for flexibility in choosing a coupling reagent. The selection should be driven by the steric hindrance of the carboxylic acid, the scalability of the reaction, and the sensitivity of the substrate to epimerization [4].

• HATU / DIPEA: The premier choice for sterically hindered carboxylic acids. HATU generates an OAt-active ester. The pyridine nitrogen atom of the HOAt leaving group stabilizes the incoming primary amine of 7-Amino-1,1,1-trifluoroheptan-2-ol through a hydrogen-bonded 7-membered cyclic transition state, significantly accelerating the reaction [3].

• EDC·HCl / HOBt: The industry standard for large-scale amidation of unprotected amino alcohols. EDC is water-soluble, allowing its corresponding urea byproduct to be easily removed via a simple aqueous workup, preventing the need for tedious chromatography.

• T3P (Propylphosphonic anhydride): An excellent alternative for late-stage functionalization. It offers exceptionally low epimerization rates for chiral carboxylic acids and produces completely water-soluble byproducts.

Quantitative Data: Reagent Comparison Matrix

Coupling System	Ideal Use Case	Chemoselectivity (N vs O)	Epimerization Risk	Workup Complexity	Relative Cost
HATU / DIPEA	Hindered/unreactive acids	> 99:1	Moderate	High (Chromatography often needed)	High
EDC·HCl / HOBt	Standard aliphatic/aryl acids	> 99:1	Low	Low (Aqueous extraction)	Low
T3P / Et N	Chiral acids, scale-up	> 99:1	Very Low	Very Low (Aqueous extraction)	Moderate

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. By following the specific stoichiometric ratios and monitoring checkpoints, researchers can ensure high yields while avoiding common pitfalls such as guanidinylation of the amine.

Step-by-step experimental workflow for the amide coupling and isolation process.

Protocol A: HATU-Mediated Coupling (For Sterically Hindered Acids)

Expert Insight: Pre-activation of the carboxylic acid is critical. Adding the amine before the active ester is fully formed can lead to the amine reacting directly with HATU, forming an unreactive guanidinium byproduct.

• Reagent Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N

  or Ar), dissolve the carboxylic acid (1.0 eq, 1.0 mmol) and HATU (1.1 eq, 1.1 mmol) in anhydrous DMF (5.0 mL, 0.2 M).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol) dropwise at room temperature. Stir the mixture for 15–30 minutes.

  • Self-Validation Checkpoint: The solution will typically transition to a pale yellow color, indicating the successful formation of the OAt-active ester.

• Amine Addition: Dissolve 7-Amino-1,1,1-trifluoroheptan-2-ol (1.2 eq, 1.2 mmol) in a minimal amount of anhydrous DMF (1.0 mL) and add it dropwise to the activated ester solution. Stir at room temperature for 2 to 4 hours.

• Reaction Monitoring: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Self-Validation Checkpoint: Confirm the disappearance of the active ester mass and the dominant presence of the desired amide product mass

    .

• Workup: Quench the reaction by diluting with Ethyl Acetate (30 mL). Transfer to a separatory funnel and wash sequentially with:

  • 1M aqueous HCl (2 × 15 mL) — Causality: Removes unreacted 7-Amino-1,1,1-trifluoroheptan-2-ol and DIPEA.

  • Saturated aqueous NaHCO

    (2 × 15 mL) — Causality: Removes unreacted carboxylic acid and HOAt byproduct.

  • Brine (1 × 15 mL) — Causality: Removes residual water and DMF.

• Purification: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure trifluoromethylated amide.

Protocol B: EDC/HOBt-Mediated Coupling (For Standard Scale-up)

• Reagent Preparation: Dissolve the carboxylic acid (1.0 eq, 10.0 mmol), 7-Amino-1,1,1-trifluoroheptan-2-ol (1.05 eq, 10.5 mmol), and HOBt (1.2 eq, 12.0 mmol) in anhydrous Dichloromethane (DCM) (50 mL).

• Activation & Coupling: Cool the mixture to 0 °C in an ice bath. Add EDC·HCl (1.2 eq, 12.0 mmol) portion-wise, followed by N-Methylmorpholine (NMM) (2.5 eq, 25.0 mmol).

  • Expert Insight: NMM is preferred over Triethylamine here as it minimizes the risk of epimerization during the slow activation phase.

• Incubation: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Workup: Dilute the reaction with additional DCM (50 mL). Wash the organic layer with 1M HCl (50 mL), saturated NaHCO

  (50 mL), and brine (50 mL).

  • Self-Validation Checkpoint: Because EDC and its urea byproduct are highly water-soluble, the organic layer should be exceptionally clean. NMR of the crude mixture should show >95% purity of the N-acylated product, often bypassing the need for chromatography.

References

• Wang, Y., et al. "Photocatalytic synthesis of CF3-containing β-amino alcohols via covalent metal–organic frameworks." National Science Review, 2024. URL:[Link]

• Lipshutz, B. H., et al. "Selective Amidation of Unprotected Amino Alcohols Using Surfactant-in-Water Technology: A Highly Desirable Alternative to Reprotoxic Polar Aprotic Solvents." ResearchGate, 2017. URL:[Link]

• Wikipedia Contributors. "HATU." Wikipedia, The Free Encyclopedia, 2023. URL: [Link]

• Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 2016. URL:[Link]

Application Note: Synthesis of Trifluoromethylated Oxazolidinones from Amino Heptanols

Audience: Researchers, scientists, and drug development professionals.

Introduction & Mechanistic Rationale

The incorporation of a trifluoromethyl (-CF

) group into pharmacophores is a foundational strategy in modern drug design. The -CF moiety enhances metabolic stability, modulates pKa, and significantly increases lipophilicity, which is critical for blood-brain barrier (BBB) penetration and targeting hydrophobic receptor pockets. Oxazolidinones (e.g., Linezolid) are privileged scaffolds, particularly in antimicrobial and CNS indications.

By utilizing amino heptanols (specifically 1-aminoheptan-2-ol) as starting materials, chemists can introduce a flexible C5 (pentyl) aliphatic chain alongside the oxazolidinone core. When combined with a -CF

group at the C5 position of the heterocycle, the resulting 5-pentyl-5-(trifluoromethyl)oxazolidin-2-one exhibits exceptional lipophilicity and structural rigidity.

Causality in Synthetic Strategy: Direct of pre-formed oxazolidinones using hypervalent iodine reagents (e.g., Togni's reagent) is often plagued by poor regioselectivity and low yields due to the steric hindrance of the C5 position[1]. Therefore, a de novo construction is required. The most reliable, self-validating approach involves the oxidation of a protected amino heptanol to an

-amino ketone, followed by using the Ruppert-Prakash reagent (TMSCF )[2]. The subsequent cyclization of the -amino- -trifluoromethyl alcohol ensures absolute regiocontrol[3].

Experimental Workflows & Protocols

Step 1: N-Boc Protection & Oxidation Rationale: The amine must be protected to prevent competitive oxidation and to direct the subsequent nucleophilic attack via chelation control.

• Protection: Dissolve 1-aminoheptan-2-ol (10.0 mmol) in anhydrous CH

  Cl (50 mL). Add Et N (12.0 mmol) and Boc O (11.0 mmol). Stir at ambient temperature for 4 h. Wash the organic layer with 1M HCl (2 × 20 mL) and brine, dry over Na SO , and concentrate to yield N-Boc-1-aminoheptan-2-ol.

• Oxidation: Dissolve the crude protected alcohol in CH

  Cl (50 mL) and cool to 0 °C. Add Dess-Martin Periodinane (DMP, 12.0 mmol) portion-wise. The use of DMP ensures a mild, self-indicating reaction (the suspension turns cloudy as the reaction progresses). Stir at room temperature for 2 h. Quench with a 1:1 mixture of saturated aqueous Na S O and NaHCO . Extract, dry, and purify via flash chromatography to afford N-Boc-1-aminoheptan-2-one.

Step 2: Nucleophilic Trifluoromethylation Rationale: The addition of TMSCF

is initiated by a catalytic fluoride source (TBAF), which forms a highly reactive pentacoordinate silicate intermediate that transfers the CF anion to the ketone[2].

• Dissolve N-Boc-1-aminoheptan-2-one (5.0 mmol) and TMSCF

  (7.5 mmol) in anhydrous THF (25 mL) under an argon atmosphere at 0 °C.

• Add TBAF (0.5 mmol, 1.0 M in THF) dropwise. Critical Observation: A slight exotherm and color change indicate the successful formation of the [Me

  Si(F)(CF )] species[2].

• Stir the mixture for 2 h at room temperature.

• To cleave the resulting silyl ether intermediate, add an excess of TBAF (6.0 mmol) and stir for an additional 1 h.

• Quench with deionized water, extract with EtOAc (3 × 20 mL), dry over MgSO

  , and purify by column chromatography to obtain N-Boc-2-(trifluoromethyl)-1-aminoheptan-2-ol[4].

Step 3: Deprotection and Cyclization Rationale: 1,1'-Carbonyldiimidazole (CDI) is selected over triphosgene due to its superior safety profile and its ability to act as a self-validating reagent; the evolution of CO

gas provides a visual confirmation of the reaction's progress.

• Deprotection: Dissolve the trifluoromethylated intermediate (4.0 mmol) in CH

  Cl (16 mL) and add Trifluoroacetic Acid (TFA, 4 mL). Stir at room temperature for 1 h. Concentrate under vacuum to completely remove TFA.

• Cyclization: Redissolve the crude 2-(trifluoromethyl)-1-aminoheptan-2-ol in anhydrous CH

  Cl (20 mL). Add Et N (12.0 mmol) to neutralize residual TFA, followed by CDI (4.8 mmol).

• Heat the mixture at reflux (40 °C) for 12 h.

• Wash with water and brine, dry over Na

  SO , and purify by silica gel chromatography to yield the final 5-pentyl-5-(trifluoromethyl)oxazolidin-2-one.

Data Presentation: Cyclization Optimization

To validate the choice of cyclization reagents, a comparative optimization was performed. The data below demonstrates why CDI is the optimal choice for sterically hindered

-CF amino alcohols.

Table 1: Optimization of Cyclization Conditions for 5-Pentyl-5-(trifluoromethyl)oxazolidin-2-one

Entry	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	Triphosgene, Et N	CH Cl	0 to 25	4	72	Fast, but trace chlorination observed.
2	CDI, Et N	CH Cl$_2	40	12	88	Clean conversion; CO evolution validates progress.
3	CDI, Et N	THF	65	8	85	Higher temp leads to minor decomposition.
4	CO (1 atm), DBU	DMF	80	24	41	Poor conversion due to steric hindrance at C5.

Mechanistic and Workflow Visualizations

Workflow for synthesizing 5-pentyl-5-(trifluoromethyl)oxazolidin-2-one from 1-aminoheptan-2-ol.

Fluoride-initiated activation of TMSCF3 and nucleophilic addition to the amino ketone.

References

• Prakash, G. K. S., et al. "Trifluoromethyltrimethylsilane: Nucleophilic Trifluoromethylation and Beyond." Chemical Reviews, 2014.[Link]

• Charpentier, J., et al. "Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents." Chemical Reviews, 2014.[Link]

• Fustero, S., et al. "Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis." Molecules, 2014.[Link]

• Wang, Y., et al. "An Efficient Synthesis of Enantiomerically Enriched Trifluoromethylated 1,2-Diols and 1,2-Amino Alcohols with Quaternary Stereocenters." The Journal of Organic Chemistry, 2006.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Henry reaction protocols for synthesizing fluorinated nitro-alcohols precursors

Executive Summary

The incorporation of fluorinated motifs—specifically trifluoromethyl (

) and difluoromethyl ( ) groups—into pharmaceutical intermediates dramatically alters pKa, metabolic stability, and lipophilicity. The Henry (Nitroaldol) reaction offers the most direct retrosynthetic disconnection to access -nitro- -fluoroalkyl alcohols, which are versatile precursors to -amino acids and 1,2-diamines found in next-generation antiretrovirals and antibiotics.

This guide details two field-validated protocols for synthesizing these precursors: a Copper(II)-Bisoxazoline (Cu-BOX) system for generating quaternary stereocenters from

-keto esters, and an Organocatalytic Cinchona system for trifluoromethyl ketones.

Strategic Analysis: The Fluorine Effect

Working with fluorinated carbonyls presents a paradox of reactivity:

• Electrophilicity: The strong electron-withdrawing group (EWG) nature of fluorine lowers the LUMO energy of the carbonyl, making it hyper-reactive toward nucleophiles.

• Hydration: This same reactivity leads to stable hydrate (gem-diol) formation in the presence of moisture, which is catalytically inactive.

• Reversibility: The resulting fluorinated alkoxide is stabilized by the EWG, but the C-C bond formed is often labile, leading to rapid retro-Henry reactions if conditions are not kinetically controlled.

Key Success Factor: Water management and precise Lewis acid activation are non-negotiable.

Protocol A: Metal-Catalyzed Asymmetric Synthesis

Target: Enantioselective synthesis of quaternary

-nitro- -hydroxy esters. System: / Ligand. Mechanism: Bidentate coordination of the -keto ester to the Copper center, creating a rigid chiral pocket that directs the nitronate attack to the Re-face.

Reagents & Equipment[1]

• Catalyst Precursor: Copper(II) triflate [

  ] (98%, anhydrous).

• Ligand:

  -2,2'-Isopropylidenebis(4-tert-butyl-2-oxazoline) [ ].

• Substrate: Ethyl trifluoropyruvate (freshly distilled).

• Nucleophile: Nitromethane (dried over

  MS).

• Base: Triethylamine (

  ), distilled from .

• Solvent: Ethanol (absolute) or THF (anhydrous).

Step-by-Step Methodology

Step 1: Catalyst Complexation (In-Situ)

• In a flame-dried Schlenk tube under Argon, charge

  (7.2 mg, 0.02 mmol, 10 mol%) and (6.0 mg, 0.022 mmol, 11 mol%).

• Add anhydrous Ethanol (1.0 mL).

• Stir at Room Temperature (RT) for 1 hour. The solution should turn a deep blue/green, indicating successful chelation.

Step 2: Substrate Activation

• Cool the reaction mixture to

  using an ice/water bath.

• Add Ethyl trifluoropyruvate (34 mg, 0.2 mmol) via syringe.

• Critical Check: Stir for 10 minutes to allow the substrate to displace labile solvent ligands on the copper center.

Step 3: The Henry Addition

• Add Nitromethane (122 mg, 2.0 mmol, 10 equiv). Note: Excess is required to drive equilibrium.

• Add

  (2.8 L, 0.02 mmol, 10 mol%) dropwise.

• Stir at

  for 24–48 hours. Monitor by TLC (Stain: ; Product is UV active).

Step 4: Quench & Isolation

• Filter the mixture through a short pad of silica gel (eluting with

  ) to remove the copper salts.

• Concentrate the filtrate under reduced pressure. Caution: Do not heat above

  to prevent retro-Henry.

• Purify via flash chromatography (Hexanes/EtOAc 85:15).

Expected Results:

• Yield: 85–95%

• ee: 90–94%

• Configuration:

  -enantiomer (using -ligand).

Protocol B: Organocatalytic Approach (Metal-Free)

Target: Synthesis of chiral trifluoromethyl tertiary alcohols. System: Cinchona Alkaloid Derivatives (Cupreines). Advantage: Avoids trace metal contamination; ideal for late-stage pharma intermediates.

The "Dual Activation" Mechanism

The catalyst acts bifunctionally:

• Quinuclidine Nitrogen: Deprotonates nitromethane to generate the nitronate.

• C6'-OH / C9-OH: Hydrogen bonds to the trifluoromethyl ketone, activating the electrophile and organizing the transition state.

Figure 1: Bifunctional activation mode of Cinchona alkaloids in the Henry reaction. The catalyst simultaneously activates the nucleophile and electrophile.

Step-by-Step Methodology

Step 1: Reaction Setup

• In a vial, dissolve the Trifluoromethyl ketone (0.2 mmol) in THF (1.0 mL).

• Add the Cinchona-derived catalyst (e.g., Hydroquinine 1,4-phthalazinediyl diether or specific Cupreine derivatives) (5 mol%).

Step 2: Reaction Initiation

• Cool to

  (Cryocooler or acetone/dry ice). Low temperature is crucial for enantioselectivity.

• Add Nitromethane (10 equiv).[1]

Step 3: Monitoring

• Stir for 24–72 hours.

• Checkpoint: If conversion stalls, add 4

  Molecular Sieves. Water accumulation from the air can deactivate the nitronate.

Step 4: Workup

• Quench with saturated

  solution.

• Extract with

  (3x).

• Dry over

  and concentrate.

Comparative Data & Troubleshooting

Table 1: Critical Parameter Optimization

Parameter	Protocol A (Cu-BOX)	Protocol B (Organo)	Impact on Fluorinated Substrate
Solvent	Ethanol / THF	THF / Toluene	Polar solvents stabilize the intermediate nitronate but may promote retro-reaction.
Temperature	to RT	to	Lower temps favor kinetic product (preventing reversibility).
Water Tolerance	Low (requires dry solvents)	Moderate	Hydrates of -ketones are unreactive; must be dehydrated or used in excess.
Catalyst Load	5–10 mol%	2–10 mol%	Higher loading often required for sterically bulky groups.

Troubleshooting Guide

• Issue: Low Conversion.

  • Cause: Substrate is in hydrate form (gem-diol).

  • Fix: Pre-treat the fluorinated ketone with activated molecular sieves or distill from

    before use.

• Issue: Low ee%.

  • Cause: Background reaction (uncatalyzed) or temperature too high.

  • Fix: Lower temperature to

    ; ensure slow addition of base in Protocol A.

• Issue: Product Decomposition.

  • Cause: Retro-Henry during purification.

  • Fix: Neutralize silica gel with 1%

    before column chromatography; avoid prolonged exposure to vacuum.

Workflow Visualization

Figure 2: Operational workflow for the Copper-Catalyzed Asymmetric Henry Reaction.

References

• Christensen, C., Juhl, K., & Jørgensen, K. A. (2001). Copper-Catalyzed Enantioselective Henry Reactions of

  -Keto Esters: An Easy Entry to Optically Active -Nitro- -hydroxy Esters and -Amino- -hydroxy Esters. Chemical Communications. Link

• Palomo, C., Oiarbide, M., & Laso, A. (2005). Enantioselective Henry Reaction of Fluorinated Ketones. Angewandte Chemie International Edition. Link

• Arai, T., Watanabe, M., & Yanagisawa, A. (2007). Practical Asymmetric Henry Reaction Catalyzed by a Chiral Diamine–Cu(OAc)2 Complex. Organic Letters. Link

• Bandini, M., & Umani-Ronchi, A. (2009). Catalytic Asymmetric Nitroaldol (Henry) Reaction. Wiley-VCH. Link

• Saadi, J., & Wennemers, H. (2016). Enantioselective Aldol Reactions with Masked Fluoroacetates. Nature Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ruppert-Prakash (TMSCF3) Reactions

Welcome to the Technical Support Center for nucleophilic trifluoromethylation. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent yields, runaway decomposition, or stalled reactions when utilizing the Ruppert-Prakash reagent (TMSCF3).

Achieving high yields with TMSCF3 requires more than just mixing reagents; it demands a rigorous understanding of the underlying anionic chain kinetics and the delicate equilibrium of silicate intermediates. This guide synthesizes field-proven troubleshooting logic with deep mechanistic principles to help you optimize your workflows.

Mechanism & Diagnostic Logic

To troubleshoot effectively, you must first visualize the reaction not as a simple stoichiometric addition, but as an autocatalytic anionic chain reaction . The diagrams below map the productive pathways, the inhibitory traps, and the diagnostic logic for resolving failures.

Fig 1. Anionic chain propagation and inhibition pathways of TMSCF3.

Fig 2. Diagnostic workflow for resolving low yields in TMSCF3 reactions.

Diagnostic FAQ & Troubleshooting Guide

Q1: My reaction yields are consistently low, and I observe vigorous bubbling upon adding the initiator. What is happening? A1: Vigorous bubbling is a classic sign of TMSCF3 decomposition into fluoroform (CHF3) gas and hexamethyldisiloxane. This is primarily caused by adventitious moisture. The initiator (e.g., TBAF) activates TMSCF3 to form the highly reactive [CF3]− intermediate[1]. If water is present, it rapidly protonates the [CF3]− anion before it can attack the electrophile. Solution: Rigorously dry all solvents (THF, DMF) using molecular sieves. Dry the substrate via azeotropic distillation with toluene prior to the reaction.

Q2: I am using 1.0 equivalent of TBAF to ensure complete initiation, but my yields are poor. Should I increase the initiator? A2: No, you must decrease it. The trifluoromethylation mechanism is an 1. The initial attack of [CF3]− on the carbonyl generates an alkoxide anion, which is basic enough to silylate itself by attacking another molecule of TMSCF3, thereby regenerating [CF3]− to propagate the cycle[1]. Using stoichiometric amounts of a strong initiator like TBAF causes rapid, uncontrolled generation of [CF3]−, which outpaces the rate of carbonyl addition and leads to reagent decomposition. Solution: Reduce TBAF loading to catalytic amounts (1–5 mol%).

Q3: My reaction stalls at ~50% conversion even with rigorous drying and catalytic TBAF. A3: The unreacted TMSCF3 can actually inhibit its own reaction. It competes with the carbonyl for the reactive [CF3]− intermediate, rapidly sequestering it into a reversibly-generated, unreactive "-ate" complex, [(CF3)2Si(CH3)3]−[1]. This powerful inhibition stalls the chain reaction. Solution: The identity of the counter-cation (M+) controls this equilibrium[1]. Switching from TBAF to a cation that coordinates more tightly (like CsF or KF) can shift the equilibrium back toward productive carbonyl addition. Alternatively, adding the TMSCF3 slowly via syringe pump prevents the buildup of excess reagent.

Q4: My substrate is an enolizable ketone. I'm recovering mostly starting material. A4: The [CF3]− intermediate is highly basic. With enolizable ketones, deprotonation of the alpha-carbon competes with nucleophilic addition, resulting in the formation of an enolate and fluoroform. Solution: Switch to a less basic initiator system. Using2 acts as a milder phase-transfer catalyst[2]. Alternatively, N-heterocyclic carbene (NHC) catalysts have been shown to selectively trifluoromethylate enolizable carbonyls while avoiding strong bases[2].

Q5: I am trying to perform a direct C-H trifluoromethylation on an aromatic system, but TMSCF3 isn't reacting. A5: Nucleophilic TMSCF3 requires an electrophile (like a carbonyl). For C-H functionalization, the reagent must be activated via an oxidative pathway. Solution: Employ a transition metal catalyst and an oxidant. For example, 3 can be achieved using Cu(OAc)2, where the acetate counterion is crucial for CF3-group transfer via Lewis acid–Lewis base cooperative activation[3].

Quantitative Data: Parameter Optimization

Parameter	Condition	Yield Impact	Mechanistic Causality
Initiator Loading	100 mol% TBAF	< 20%	Rapid generation of [CF3]− outpaces nucleophilic attack, leading to decomposition[1].
Initiator Loading	1–5 mol% TBAF	85–95%	Maintains a low, steady-state concentration of[CF3]−, allowing the anionic chain reaction to propagate efficiently[1].
Initiator Type	KF / TBAB (10 mol%)	80–95%	Milder fluoride source; reduces alpha-deprotonation in enolizable substrates[2].
Catalyst Type	NHC Catalyst (1 mol%)	80–90%	Distinguishes aldehydes from ketones and selectively trifluoromethylates enolizable aldehydes without strong base[2].
Counter-Cation	Cs+ or K+ vs TBA+	Varies	Tighter cation coordination shifts equilibrium away from the inhibitory [(CF3)2Si(CH3)3]− complex, preventing reaction stalling[1].

Self-Validating Experimental Protocol

To ensure trustworthiness in your workflow, this protocol incorporates an internal standard for 4[4]. This isolates the chemical efficiency of the C-C bond formation from physical losses during aqueous workup (as CF3-alcohols are notoriously volatile).

Materials:

• Substrate (1.0 mmol)

• TMSCF3 (1.2 mmol)

• TBAF (1.0 M in THF, 0.05 mmol, 5 mol%)

• Benzotrifluoride (Internal Standard, 1.0 mmol)

• Anhydrous THF (5.0 mL)

Step-by-Step Methodology:

• Preparation & Drying: Flame-dry a Schlenk flask under vacuum and backfill with argon. Add the carbonyl substrate (1.0 mmol) and Benzotrifluoride (1.0 mmol, internal standard).

• Solvent & Reagent Addition: Inject 5.0 mL of anhydrous THF. Cool the mixture to 0 °C using an ice bath. Add TMSCF3 (1.2 mmol) dropwise via syringe. (Note: No reaction should occur at this stage).

• Initiation (Critical Step): Dilute the TBAF solution (50 µL of 1.0 M) in 0.5 mL of anhydrous THF. Add this diluted initiator dropwise over 5 minutes to the 0 °C reaction mixture. Causality: Slow addition prevents a localized spike in [CF3]− concentration, mitigating auto-inhibition and decomposition.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Self-Validation Checkpoint: Before any workup, withdraw a 50 µL aliquot under argon. Dilute in 0.5 mL CDCl3 and acquire a 19F NMR spectrum. Diagnostic: Compare the integration of the TMS-protected product (typically -70 to -82 ppm) against the Benzotrifluoride standard (-63.0 ppm)[4]. If a large peak appears at -78 ppm, moisture has hydrolyzed your reagent to fluoroform.

• Deprotection: If the 19F NMR yield is satisfactory, add 2.0 mL of 1.0 M TBAF (or 1M HCl) to the flask and stir for 1 hour to cleave the TMS ether.

• Workup: Extract with diethyl ether, wash with brine, dry over MgSO4, and concentrate carefully. Avoid high vacuum to prevent volatilization of the product.

References[1] Title: Trifluoromethyltrimethylsilane - Wikipedia | Source: wikipedia.org | URL:Verify Source[2] Title: (Trifluoromethyl)trimethylsilane (TMSCF3) - Ruppert's Reagent: An Excellent Trifluoromethylation Agent | Source: researchgate.net | URL:Verify Source[4] Title: Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3 | Source: beilstein-journals.org | URL:Verify Source[3] Title: Copper-Catalyzed Aerobic C–H Trifluoromethylation of Phenanthrolines | Source: scispace.com | URL:Verify Source

Sources

• 1. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. BJOC - Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3 [beilstein-journals.org]

Purification strategies for separating syn/anti amino alcohol diastereomers

Topic: Purification and Isolation of Syn/Anti Amino Alcohol Diastereomers Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the most complex challenges encountered when separating syn and anti (or erythro and threo) amino alcohol diastereomers. These motifs are ubiquitous in pharmaceuticals (e.g., sphingosines, ephedrine analogs, and chloramphenicol precursors), but their purification is notoriously difficult due to their polarity and conformational flexibility.

Below is our field-proven troubleshooting guide, combining mechanistic causality with self-validating experimental protocols.

Part 1: Core Troubleshooting Logic

Before diving into specific issues, consult the decision tree below to ensure you have selected the thermodynamically and kinetically appropriate purification strategy for your specific substrate.

Decision tree for selecting the optimal syn/anti amino alcohol purification strategy.

Part 2: Frequently Asked Questions & Troubleshooting Protocols

Issue 1: Co-elution on Normal Phase Silica

Q: My syn and anti amino alcohols co-elute on standard silica gel, even when using highly non-polar solvent systems. How can I resolve them chromatographically?

The Causality: This is a classic conformational issue. The free vicinal hydroxyl and amino groups engage in strong intramolecular hydrogen bonding, creating a pseudo-cyclic conformation. On a silica stationary phase, this internal hydrogen bond outcompetes intermolecular hydrogen bonding with the silanol groups. Consequently, the silica gel "sees" both diastereomers as a single, less-polar entity, masking the steric differences between the syn and anti configurations.

The Solution: You must disrupt this hydrogen bonding and lock the molecules into rigid conformations. Converting the amino alcohols into cyclic derivatives—such as oxazolidinones—restricts bond rotation. This amplifies the steric projection of the substituents (e.g., one isomer will have substituents cis on the ring, the other trans), leading to drastically different retention factors (

)[1].

Self-Validating Protocol: Oxazolidinone Derivatization & Separation

• Derivatization: Dissolve the syn/anti mixture (1.0 eq) in anhydrous

  . Add 1,1'-Carbonyldiimidazole (CDI) (1.2 eq) and triethylamine (2.0 eq). Stir at room temperature for 2-4 hours. Validation Checkpoint: Run a TLC (ninhydrin stain). The disappearance of the primary/secondary amine spot confirms complete conversion.

• Quench & Extract: Quench with saturated aqueous

  . Extract with , dry over , and concentrate.

• Chromatography: Run flash chromatography (hexanes/EtOAc). The trans-oxazolidinone typically elutes significantly faster than the cis-oxazolidinone due to reduced steric hindrance interacting with the silica surface.

• Hydrolysis: To liberate the free amino alcohol, reflux the separated oxazolidinone in 1M KOH/EtOH for 12 hours, then extract with ethyl acetate.

Mechanistic workflow for derivatization, separation, and recovery of amino alcohols.

Issue 2: Poor Yield and Purity in Diastereomeric Salt Resolution

Q: I am trying to separate racemic cis-1-amino-2-indanol using diastereomeric salt resolution with a chiral acid, but my yields are low and the diastereomeric excess (d.e.) is poor.

The Causality: The efficiency of diastereomeric salt crystallization is highly dependent on the thermodynamics of the solvent system and the kinetics of the cooling rate[2]. Diastereomeric resolution relies on the differential solubility of the formed salts. If the solvent is too non-polar, both salts precipitate rapidly (kinetic trapping). If it is too polar, neither precipitates.

The Solution: Adding a highly controlled amount of water to an organic solvent (like acetonitrile) modulates the dielectric constant, allowing only the least soluble salt to selectively crystallize at a specific temperature threshold[2].

Self-Validating Protocol: Controlled Diastereomeric Resolution

• Salt Formation: Combine the amino alcohol mixture (1.0 eq) and the resolving agent (e.g., (S)-2-phenylpropionic acid, 0.5 - 1.0 eq) in acetonitrile containing exactly 3.8% water (v/v)[2].

• Dissolution: Heat the suspension to 40–50 °C until a completely clear solution is obtained. Validation Checkpoint: If the solution is not entirely transparent, add solvent dropwise. Any remaining microscopic seed crystals of the undesired isomer will induce premature co-precipitation, ruining the diastereomeric excess.

• Controlled Cooling: Hold at 40 °C for 30 minutes. Program the cooling bath to ramp down to 5 °C linearly over 4 hours. Do not crash cool.

• Isolation: Filter the crystals at 5 °C. Wash with ice-cold anhydrous acetonitrile.

• Liberation: Suspend the salt in aqueous NaOH (pH > 12) and extract with dichloromethane to recover the pure diastereomer.

Issue 3: Epimerization During Separation

Q: After separating my anti amino alcohol, NMR shows contamination with the syn isomer, even though my chromatography fractions were pure.

The Causality: You are experiencing epimerization at the

-chiral center. Prolonged exposure to basic or acidic conditions (such as the acidic silica gel surface or harsh alkaline hydrolysis conditions) can promote reversible enolization or retro-aldol pathways, leading to thermodynamic equilibration of the diastereomers[3]. This is especially common if the amino alcohol is a synthetic intermediate derived from a -amino carbonyl or possesses a benzylic proton.

The Solution: Avoid highly active silica gel (use triethylamine-deactivated silica) and strictly control the temperature during any concentration steps. If derivatization was used, ensure hydrolysis is performed under strictly degassed, inert conditions to prevent oxidative side reactions that facilitate epimerization, or utilize modified low-temperature in situ oxidation/reduction protocols during the upstream synthesis to bypass harsh workups[3].

Part 3: Quantitative Comparison of Separation Strategies

To aid in your experimental design, refer to the following synthesized data comparing the three primary purification strategies:

Purification Strategy	Ideal Substrate Profile	Primary Advantage	Major Limitation	Typical Yield
Diastereomeric Salt Resolution	Large scale (>5g), basic amine	Highly scalable, avoids silica gel entirely	Requires extensive solvent screening	30–45% (max 50% per isomer)
Direct Chromatography	Small scale, sterically hindered	Fast, no chemical transformation required	High solvent consumption, frequent co-elution	70–90%
Derivatization (Oxazolidinone)	Unhindered primary/secondary amines	Excellent resolution of epimers via rigidification	Adds two synthetic steps (protect/deprotect)	60–80% (over 3 steps)

Part 4: References

1.1 - ACS Publications 2.2 - Benchchem 3.3 - NIH

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of Anti-β-Substituted γ,δ-Unsaturated Amino Acids via Eschenmoser–Claisen Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing pH for extraction of 7-Amino-1,1,1-trifluoroheptan-2-ol free base

Technical Support Center: Extraction Optimization for 7-Amino-1,1,1-trifluoroheptan-2-ol

Executive Summary: The Amphiphilic Challenge

Subject: 7-Amino-1,1,1-trifluoroheptan-2-ol (Free Base Isolation) Casality: The extraction of this molecule is governed by two competing functional groups: a basic primary amine and an acidic

-trifluoromethyl alcohol.[1] The Core Problem: Unlike standard amino-alcohols, the electron-withdrawing trifluoromethyl ( ) group significantly increases the acidity of the adjacent hydroxyl group.[1][2] This creates a narrow "pH window" for extraction. If the pH is too low, the amine remains protonated (water-soluble).[1] If the pH is too high, the alcohol deprotonates to an alkoxide (water-soluble).[1]

This guide provides the thermodynamic justification and operational protocols to isolate the neutral species (

) effectively.[1]

Module 1: The "pH Window" Theory

To maximize recovery, we must analyze the dissociation constants (

) of the functional groups.

1. The Amine (

): [1]

• Behavior: Typical primary alkyl amines have a

  of approximately 10.6 [1].

• Extraction Requirement: To exist as the neutral free base (

  ), the solution pH must be > 10.6 .[1]

2. The Fluorinated Alcohol (

):

• Behavior: Standard alcohols have a

  of ~16-18.[3] However, the strong inductive effect ( ) of the group lowers the of the hydroxyl group. For secondary trifluoromethyl alcohols (like 1,1,1-trifluoro-2-propanol), the drops to approximately 11.8 – 12.5 [2][3].[1]

• Extraction Requirement: To remain protonated and neutral (

  ), the solution pH must be < 12.0 .[1]

The Optimization Target: You are aiming for the Neutral Species Window : pH 11.0 – 11.5 .

• pH < 10.5: Loss of yield due to Ammonium salt (

  ) retention in water.[1]

• pH > 12.5: Loss of yield due to Alkoxide salt (

  ) retention in water.[1]

Module 2: Visualization of Chemical Species

The following diagram illustrates the species distribution and the target extraction zone.

Caption: Figure 1. The pH-dependent speciation of 7-Amino-1,1,1-trifluoroheptan-2-ol.[1] The green zone represents the narrow window for optimal extraction efficiency.

Module 3: Optimized Extraction Protocol

Reagents:

• Solvent: Dichloromethane (DCM) is preferred over Ethyl Acetate.[1] Fluorinated alcohols can be nucleophilic; avoiding esters prevents potential transesterification side reactions.

• Base: 1M NaOH (for coarse adjustment) and Saturated

  (for fine-tuning).

• Monitor: Calibrated pH micro-probe (Paper strips are unreliable in emulsions).

Step-by-Step Workflow:

• Acid Wash (Purification):

  • Dissolve crude material in dilute HCl (pH ~2).[1]

  • Wash with DCM to remove non-basic impurities. Discard organic layer.

  • Why: The amine is protonated (

    ), keeping the target molecule in the water.

• Controlled Basification (The Critical Step):

  • Cool the aqueous phase to 0-5°C (Ice bath).

  • Reasoning: Lower temperature stabilizes the free base and reduces emulsion formation tendency.

  • Slowly add 1M NaOH with vigorous stirring until pH reaches 10.0 .

  • Switch to Saturated

    solution. Add dropwise until pH reaches 11.2 ± 0.2 .

  • Warning: Do not overshoot to pH 13+.

• Extraction:

  • Add DCM (ratio 1:1 v/v).[1] Shake gently (do not shake violently to avoid emulsions).

  • Separate layers.

  • Repeat extraction 3x.

• Drying & Isolation:

  • Combine organic layers.

  • Wash once with Brine (saturated NaCl) adjusted to pH 11 (using a drop of NaOH).[1]

  • Why: Standard neutral brine might protonate the amine at the interface if the local pH drops.

  • Dry over

    , filter, and concentrate in vacuo (keep bath < 40°C).

Module 4: Troubleshooting & FAQs

Q1: I have a persistent emulsion. How do I break it?

Diagnosis: Fluorinated chains (

) often act as surfactants, especially when partially ionized.[1] Solution:

• Filtration: Pass the emulsion through a pad of Celite.

• Salting Out: Add solid NaCl to the aqueous phase until saturation. This increases the ionic strength, forcing the organic compound out (Salting-out effect).[1]

• Time: Allow to stand for extended periods (overnight).

Q2: My yield is low (<50%). Where is the compound?

Diagnosis: You likely missed the pH window. Test:

• Check Aqueous Layer (Low pH?): If pH < 10.5, the amine is still protonated.[1] Add more base.

• Check Aqueous Layer (High pH?): If pH > 12.5, the alcohol is deprotonated.[1] Acidify carefully with 1M Citric Acid back to pH 11.

• Check Solvent: If the compound is highly polar, DCM might not be polar enough.[1] Try Chloroform:Isopropanol (3:1) as the extraction solvent. This mixture is excellent for polar amino-alcohols.[1]

Q3: Can I use Ethyl Acetate (EtOAc)?

Recommendation: Proceed with caution. Risk: While EtOAc is a good solvent, the

-activated hydroxyl group is more nucleophilic than a standard alcohol.[1] In the presence of base, it may attack the ethyl acetate ester, leading to acetylation of the alcohol (forming the acetate ester impurity). DCM or MTBE are chemically inert alternatives.

Module 5: Comparison of Solvent Systems

Solvent System	Polarity	Suitability	Risk Factor
DCM	Moderate	High	Low.[1] Excellent solubility for fluorinated organics.
Chloroform/IPA (3:1)	High	High	Low.[1] Best for stubborn/polar extractions.
Ethyl Acetate	Moderate	Medium	Moderate. Risk of transesterification.
Diethyl Ether	Low	Low	High. Poor solubility for amino-alcohols; volatility issues.[1]

Module 6: Decision Logic (Workflow Diagram)

Caption: Figure 2. Operational workflow for the isolation of 7-Amino-1,1,1-trifluoroheptan-2-ol, featuring integrated troubleshooting loops.

References

• Master Organic Chemistry. (2026).[1][4][5] pKa Table of Amines and Ammonium Ions. Retrieved from

• ChemicalBook. (2026).[1][4][5] Properties of 1,1,1-Trifluoro-2-propanol (CAS 374-01-6). Retrieved from [1]

• Master Organic Chemistry. (2014).[1][3] Acidity and Basicity of Alcohols: The Inductive Effect of Fluorine. Retrieved from

• National Institute of Standards and Technology (NIST). (2024).[1] 1,1,1-Trifluoro-2-propanol Mass Spectrum and Properties. Retrieved from [1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. vaia.com [vaia.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Overcoming steric hindrance in coupling reactions with trifluoromethylated amines

Technical Support Center: Fluorinated Building Blocks & Coupling Chemistry Subject: Overcoming Steric & Electronic Deactivation in

-Trifluoromethyl Amine Couplings Ticket ID: TF-AMINE-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Double Deactivation" Challenge

Welcome to the technical support hub. You are likely here because your standard coupling protocol (EDC/NHS, HATU, or standard Pd-catalysis) failed to yield product with your

-trifluoromethyl ( -CF ) amine.

The Root Cause: You are fighting a two-front war against the amine:

• Electronic Deactivation: The strongly electron-withdrawing CF

  group pulls electron density away from the nitrogen lone pair. This lowers the pKa of the conjugate acid by ~3–4 units compared to non-fluorinated analogs, rendering the amine a poor nucleophile .

• Steric Hindrance: The CF

  group has a van der Waals radius similar to an isopropyl group but with greater electrostatic repulsion. It physically blocks the trajectory of attack on electrophiles.

This guide provides the "Nuclear Options"—protocols designed specifically for these deactivated systems.

Part 1: Amide Bond Formation

Diagnosis: Standard activated esters (OBt/OAt) are not electrophilic enough to capture the sluggish

-CF amine. You must upgrade to Acid Chlorides or Acid Fluorides .

Decision Matrix: Selecting the Right Reagent

Figure 1: Decision tree for selecting coupling reagents based on substrate stability and steric profile.

Protocol A: The "Ghosez's Reagent" Method (High Success Rate)

Why this works: Ghosez's reagent (1-Chloro-N,N,2-trimethylpropenylamine) converts carboxylic acids into acid chlorides under neutral conditions. The resulting acid chloride is highly electrophilic, overcoming the poor nucleophilicity of the

-CF amine.

Reagents:

• Carboxylic Acid (1.0 equiv)[2]

• Ghosez’s Reagent (1.2–1.5 equiv)

• -CF Amine (1.1 equiv)

• Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (2.0–3.0 equiv)

• Solvent: Dry Dichloromethane (DCM)

Step-by-Step:

• Activation: Dissolve the carboxylic acid in dry DCM under Argon/Nitrogen.

• Add Ghosez's: Add Ghosez’s reagent dropwise at 0°C. Stir at room temperature (RT) for 1–2 hours. Note: Monitor by TLC (acid spot should disappear).

• Coupling: Cool the mixture back to 0°C. Add the

  -CF amine followed immediately by the base (DIPEA/Et N).

• Reaction: Allow to warm to RT and stir for 12–24 hours. If conversion is low, reflux (40°C) is safe for this system.[1]

• Workup: Quench with saturated

  . Extract with DCM.[3]

Protocol B: T3P (Propylphosphonic Anhydride)

Why this works: T3P has low toxicity and drives equilibrium by forming a water-soluble byproduct. It is excellent for avoiding epimerization but requires heat for deactivated amines.

Step-by-Step:

• Dissolve Acid (1.0 equiv) and

  -CF Amine (1.1 equiv) in Ethyl Acetate or DMF (high concentration ~0.5 M helps).

• Add Pyridine (3.0 equiv). Crucial: Pyridine acts as both base and nucleophilic catalyst.

• Add T3P (50% in EtOAc/DMF) (1.5–2.0 equiv).

• Heat: Stir at 60–80°C. Room temperature is rarely sufficient for

  -CF amines.

Part 2: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Diagnosis: The oxidative addition (Pd inserting into Ar-X) works, but the cycle stalls at the Amine Coordination step because the

-CF amine is too sterically bulky and electron-poor to bind to the Palladium center.

Mechanistic Bottleneck

Figure 2: The catalytic cycle highlights Amine Coordination as the failure point for fluorinated amines.

Recommended System: The "BrettPhos" Protocol

Why this works: You need a ligand that is bulky (to promote reductive elimination) but electron-rich enough to keep the Pd center active. BrettPhos (for primary amines) and RuPhos (for secondary amines) are the gold standards here.

Reagents:

• Aryl Halide (Cl, Br, I) (1.0 equiv)[1]

• -CF Amine (1.2 equiv)

• Catalyst: Pd

  (dba) (1–2 mol%) or BrettPhos Pd G4 Precatalyst (recommended).

• Ligand: BrettPhos (2–4 mol%) (if not using precatalyst).

• Base: Sodium tert-butoxide (NaOtBu) (1.4 equiv). Must be anhydrous.[1]

• Solvent: Toluene or Dioxane (degassed).

Step-by-Step:

• Inert Atmosphere: This reaction is highly oxygen-sensitive. Use a glovebox or strict Schlenk technique.

• Mixing: Load solid reagents (Pd source, Ligand, Base, Aryl Halide) into a vial.

• Solvent/Amine: Add solvent and the

  -CF amine.

• Activation: Heat to 100–110°C . Lower temperatures (80°C) often fail to overcome the activation energy barrier for the amine coordination.

• Time: Run for 1–4 hours. Long reaction times can lead to dehalogenation of the aryl halide.

Part 3: Troubleshooting & FAQs

Q1: My yield is <10% even with HATU. Why? A: HATU generates an OAt-active ester. While fast for standard amines, the OAt ester is not reactive enough to force the attack of an

-CF amine. The equilibrium favors the starting materials. You must use an acid chloride (Ghosez) or acid fluoride.

Q2: Can I use microwave irradiation? A: Yes, and it is highly recommended.[1] For T3P or Pd-catalyzed couplings, microwave heating (100–120°C for 30 mins) often pushes the reaction to completion where thermal heating fails.

Q3: I see "HF" elimination side products. What is happening? A: If you use very strong bases (like LiHMDS) and high heat, you might trigger

-fluoride elimination, leading to an enamine or imine.[1] Switch to milder bases like or NaOtBu and control the temperature strictly.

Q4: How do I purify these compounds? A:

-CF amides are often much less polar than their non-fluorinated counterparts. They may elute very quickly on silica. Use a gradient starting from 100% Hexanes/Heptane.

Quantitative Comparison of Coupling Reagents

Reagent	Reactivity	Epimerization Risk	Recommended For
EDC/HOBt	Low	Low	Do not use for -CF amines.
HATU	Medium	Low	Only for "easy" -CF amines (e.g., primary, unhindered).[1]
Ghosez's Rgt	Very High	Medium	Best for sterically hindered/unreactive amines.
T3P	High	Very Low	Scalable, safe, good for chiral centers.[1]
SOCl	High	High	Simple substrates only; harsh conditions.

References

• Ghosez's Reagent in Synthesis: Ghosez, L., et al. "Synthesis and reactions of

  -chloro-enamines."[1] Angewandte Chemie International Edition, 1969.[1]

• Buchwald-Hartwig Ligand Selection: Surry, D. S., & Buchwald, S. L.[1] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.[1]

• T3P Applications: Dunetz, J. R., et al. "Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals." Organic Process Research & Development, 2016.[1]

• Properties of Fluorinated Amines: Hughes, G.[1] "The use of Ghosez's reagent in the synthesis of amides from sterically hindered amines."[4] Organic Letters, 2012.[1] (Contextual citation for specific protocol adaptation).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Stabilization of amino alcohol intermediates during multi-step synthesis

The following guide is structured as a Technical Support Center for researchers dealing with the instability of amino alcohol intermediates. It prioritizes troubleshooting, mechanistic understanding, and "self-validating" protocols.

Ticket Context: Amino alcohol intermediates (1,2- and 1,3-amino alcohols) are notoriously labile during multi-step synthesis. Common failure modes include N→O acyl migration , racemization of

-chiral centers, and water solubility issues during workup.

This guide provides root-cause analysis and validated protocols to stabilize these motifs.

Module 1: Chemical Instability (Acyl Migration)

User Issue:

"I synthesized an N-acyl amino alcohol, but after acidic workup/HPLC, the NMR shows a shift in the

-proton and loss of the amide signal. Is my amide hydrolyzing?"

Root Cause Analysis:

It is likely not hydrolysis , but N→O acyl migration . In the presence of acid, the amide oxygen is protonated, allowing the neighboring hydroxyl group to attack the carbonyl carbon. This forms a five-membered intermediate (oxazolidine-like), which collapses to form the O-acyl amine salt . This reaction is reversible and pH-dependent.

• Acidic pH: Favors O-acyl (Ester-Amine salt).

• Basic/Neutral pH: Favors N-acyl (Amide-Alcohol).

Visual Mechanism (The "Inversion" Trap)

Troubleshooting Protocol: Reverting the Migration

If you suspect migration has occurred (e.g., product is now an amine salt):

• Do NOT discard. The bond is not broken, just shifted.

• Biphasic Rescue: Dissolve the crude residue in a biphasic mixture of CH₂Cl₂ and saturated aqueous NaHCO₃ (pH ~8-9).

• Stir Vigorously: Stir for 15–30 minutes at RT. The free amine will attack the ester carbonyl (intramolecularly), driving the equilibrium back to the thermodynamically stable N-acyl form.

• Extract: Separate the organic layer.[1] The product should return to the N-acyl form.

Module 2: Stereochemical Integrity (Racemization)

User Issue:

"My chiral HPLC shows only 70% ee after reducing my amino acid to the amino alcohol. Where did I lose the stereochemistry?"

Root Cause Analysis:

Racemization in amino alcohols often stems from the activation step of the precursor amino acid, not the reduction itself.

• Oxazolone Formation: If you activate a protected amino acid (e.g., with acid chlorides or excessive coupling reagents) without urethane protection (like Boc/Cbz), it can cyclize to an oxazolone (azlactone). The

  -proton of the oxazolone is highly acidic ( ~9), leading to rapid racemization via enolization.

• Retro-Aldol: For

  -hydroxy amino acids (like Serine/Threonine derivatives), high heat or strong bases can trigger retro-aldol cleavage, destroying the stereocenters.

Validated Protocol: Racemization-Free Reduction

Method: Activation via Carbonyl Diimidazole (CDI) followed by Borohydride Reduction.[2] Why this works: CDI forms an acyl imidazole intermediate which is reactive enough to reduce but generally suppresses oxazolone formation compared to acid chlorides.

Step-by-Step:

• Activation: Dissolve N-protected amino acid (1.0 equiv) in anhydrous THF (0.2 M). Add CDI (1.1 equiv) at 0°C. Stir for 30 min.

  • Checkpoint: Evolution of CO₂ gas confirms activation.

• Reduction: Cool to -5°C. Add a solution of NaBH₄ (1.5 equiv) in water (minimal volume) dropwise.

  • Note: The water is necessary to generate the active reducing species, but keep temp low to prevent hydrolysis of the intermediate.

• Quench: Quench with 1M HCl carefully to pH 2 (destroys borate complexes), then immediately basify to pH 9 with NaHCO₃ (prevents N→O migration).

• Result: Retention of stereochemistry is typically >98%.

Module 3: Purification & Workup Strategy

User Issue:

"My product is water-soluble. I extracted with Ethyl Acetate 5 times, but the yield is 10%."

Root Cause Analysis:

Small amino alcohols (e.g., alaninol, prolinol) are highly polar. Standard organic solvents (EtOAc, Et₂O) are poor extractants. Furthermore, traces of acid keep them protonated (ammonium form), which stays in the water.

Decision Matrix: Workup & Isolation

Technique Spotlight: The "Salting Out" Extraction

For free amino alcohols that cannot be protected:

• Saturation: Add solid NaCl or K₂CO₃ to the aqueous phase until no more dissolves. This disrupts the hydration shell of the amino alcohol (Hofmeister effect).

• Solvent Choice: Use Chloroform:Isopropanol (3:1) or n-Butanol . These solvent systems are polar enough to extract the amine but immiscible with saturated brine.

• Drying: Dry the organic layer over Na₂SO₄.

  • Warning: Do not use MgSO₄ for amino alcohols; the amine can coordinate to Magnesium, leading to loss on the filter cake.

Module 4: Protecting Group Selection

User Issue:

"I need to protect both the amine and alcohol for a Grignard reaction. Which PG should I use?"

Expert Recommendation:

Avoid separate protecting groups (e.g., N-Boc, O-TBS) if you need rigid conformational control or absolute stability against basic nucleophiles. Use a cyclic acetal/carbamate .

Protecting Group	Structure Type	Stability Profile	Removal	Best For
Oxazolidine (Pseudoproline)	N,O-Acetal	Stable to Base/Nucleophiles. Labile to Acid.[3]	Aqueous Acid (mild)	Locking conformation; preventing H-bonding.
Oxazolidinone	Cyclic Carbamate	Extremely stable to Acid. Labile to strong Base (NaOH).	LiOH or Ba(OH)₂ (Harsh)	Reactions requiring harsh acidic conditions.
Cyclic Sulfamidite	Cyclic Sulfamyl	Stable to Acid. Reacts with Nucleophiles (Ring opening).[4]	Nucleophilic attack	Regioselective ring opening (activation).

Experimental Tip: The "Garner's Aldehyde" Protocol

When synthesizing chiral amino aldehydes from amino alcohols, protect as the acetonide (oxazolidine) .

• Why: It prevents racemization of the

  -center and protects both N and O simultaneously.

• Reagent: 2,2-dimethoxypropane + cat.

  (or pTsOH).

References

• Title: "Selective N-acylation of amino alcohols.
• Racemization Control (CDI Method): Title: "Technical Support Center: Synthesis of Amino Alcohol Compounds." Source:BenchChem Technical Guides.
• Purification & Salting Out: Title: "Overcoming challenges in the purification of 1-Aminoethanol." Source:BenchChem Troubleshooting Guide.

• Protecting Group Strategies

  • Title: "Cyclic Sulfamidite as Simultaneous Protecting Group for Amino Alcohols."[5]

  • Source:Chem. Pharm. Bull. (J-Stage).

  • URL:[Link]

• Biocatalytic & Stability Insights

  • Title: "Multi-step biocatalytic strategies for chiral amino alcohol synthesis."
  • Source:PubMed (NIH).

  • URL:[Link]

Sources

• 1. digitalcommons.csbsju.edu [digitalcommons.csbsju.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP3672935A1 - Process for purifying long chain amino acids - Google Patents [patents.google.com]
• 4. β-Amino alcohol synthesis by amination (alkylation) [organic-chemistry.org]
• 5. Cyclic Sulfamidite as Simultaneous Protecting Group for Amino Alcohols: Development of a Mild Deprotection Protocol Using Thiophenol [jstage.jst.go.jp]

Reference Data & Comparative Studies

A Comparative Guide to 19F NMR Chemical Shift Analysis of 7-Amino-1,1,1-trifluoroheptan-2-ol Isomers: A Predictive and Methodological Approach

For the Attention of: Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely adopted strategy to enhance metabolic stability, binding affinity, and bioavailability. The trifluoromethyl (-CF3) group, in particular, serves as a crucial functional moiety. Consequently, the precise characterization of fluorinated molecules is paramount. Fluorine-19 Nuclear Magnetic Resonance (19F NMR) spectroscopy stands out as an exceptionally sensitive and informative analytical technique for this purpose, owing to the 100% natural abundance and high gyromagnetic ratio of the 19F nucleus.[1][2]

The Significance of Stereoisomerism on 19F NMR Chemical Shifts

The 7-Amino-1,1,1-trifluoroheptan-2-ol molecule possesses two chiral centers, at the C2 and C3 positions (using the IUPAC name (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol as a reference[3]), giving rise to four possible stereoisomers: (2R, 3R), (2S, 3S), (2R, 3S), and (2S, 3R). The 19F NMR chemical shift of the -CF3 group is exquisitely sensitive to its local electronic and spatial environment.[4][5] Consequently, the different spatial arrangements of the substituents in each stereoisomer are expected to result in distinct 19F NMR chemical shifts.

The primary factors anticipated to influence the 19F chemical shifts in the isomers of 7-Amino-1,1,1-trifluoroheptan-2-ol are:

• Through-Space Interactions: The proximity of the -CF3 group to the amino and hydroxyl groups will vary between diastereomers. These through-space interactions, including intramolecular hydrogen bonding and steric effects, can significantly alter the electron density around the fluorine nuclei, leading to measurable differences in chemical shifts.[1][4]

• Diastereotopicity: In a chiral molecule, the three fluorine atoms of the -CF3 group can become diastereotopic, meaning they are chemically non-equivalent and may, in principle, give rise to separate signals or a more complex multiplet. However, due to the rapid rotation around the C-C bond, a single, time-averaged signal is typically observed for the -CF3 group. The chemical shift of this singlet will be influenced by the overall chiral environment.

• Solvent Effects: The choice of solvent can have a pronounced effect on 19F NMR chemical shifts.[1][5] Solvents capable of hydrogen bonding can interact with the amino and hydroxyl groups of the analyte, influencing the conformational preferences and, consequently, the spatial relationship between these groups and the -CF3 moiety. This can either amplify or attenuate the chemical shift differences between isomers.

Predicted 19F NMR Chemical Shift Trends

While absolute chemical shift values are difficult to predict without experimental data, we can hypothesize on the expected trends for the diastereomeric pairs ((2R, 3R)/(2S, 3S) vs. (2R, 3S)/(2S, 3R)):

Isomeric Relationship	Expected 19F NMR Spectrum	Rationale
Enantiomers (e.g., (2R, 3R) vs. (2S, 3S))	Identical chemical shifts in an achiral solvent.	Enantiomers are mirror images and have identical physical properties in a non-chiral environment. Their NMR spectra will be indistinguishable.
Diastereomers (e.g., (2R, 3R) vs. (2R, 3S))	Different chemical shifts.	Diastereomers have different spatial arrangements of their atoms and thus different physical properties. The through-space environment of the -CF3 group will differ, leading to distinct chemical shifts.

It is anticipated that the diastereomers will exhibit resolvable differences in their 19F NMR chemical shifts, allowing for their differentiation and quantification in a mixture. The magnitude of this difference will depend on the conformational preferences of the molecule and the resulting through-space effects.

Experimental Protocol for the Acquisition of Comparative 19F NMR Data

The following protocol outlines a robust methodology for obtaining high-quality, comparable 19F NMR data for the isomers of 7-Amino-1,1,1-trifluoroheptan-2-ol.

1. Sample Preparation:

• Analyte Purity: Ensure the isomeric purity of each sample is as high as possible. The presence of other isomers will lead to additional signals in the spectrum.

• Solvent Selection: Dissolve approximately 5-10 mg of each isomer in 0.6 mL of a high-purity deuterated solvent. It is recommended to analyze the samples in at least two different solvents to assess the impact of solvent effects on chemical shift dispersion. Suggested solvents are Chloroform-d (CDCl3) and Methanol-d4 (CD3OD) to represent non-polar and polar, protic environments, respectively.

• Internal Standard: For accurate comparison of chemical shifts across different samples and experiments, a stable internal reference standard is crucial. A common choice is trifluorotoluene (C6H5CF3), which can be added at a low concentration (e.g., 1-2 µL of a dilute solution). The chemical shift of trifluorotoluene is approximately -63.72 ppm.[6]

2. NMR Spectrometer Setup and Calibration:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband or fluorine-specific probe is recommended for optimal sensitivity and resolution.[6][7]

• Tuning and Matching: Before data acquisition, the probe must be tuned to the 19F frequency and matched to the impedance of the spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

3. Data Acquisition Parameters:

• Pulse Sequence: A standard one-dimensional 19F pulse-acquire sequence with 1H decoupling is generally sufficient.[6][8] The use of 1H decoupling will simplify the spectrum by removing 1H-19F couplings, resulting in a sharp singlet for the -CF3 group.

• Spectral Width: Set a spectral width that encompasses the expected chemical shift range for trifluoromethyl groups, typically from -60 to -85 ppm.[4] A wider window may be initially used to ensure all signals are captured.

• Transmitter Offset: Center the transmitter offset in the middle of the expected chemical shift region to ensure uniform excitation across the spectrum.

• Acquisition Time (AT): An acquisition time of at least 1-2 seconds is recommended to achieve good digital resolution.[8]

• Relaxation Delay (D1): A relaxation delay of 2-5 seconds should be used to allow for full relaxation of the fluorine nuclei between scans, which is important for accurate integration if quantitative analysis is required.[8]

• Number of Scans (NS): The number of scans will depend on the sample concentration. Typically, 16 to 128 scans should provide an excellent signal-to-noise ratio.[8]

4. Data Processing and Analysis:

• Fourier Transformation: Apply an exponential line broadening factor (e.g., 0.3 Hz) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Reference the spectrum by setting the chemical shift of the internal standard (e.g., trifluorotoluene) to its known value.

• Comparison: Overlay the processed spectra of the different isomers to directly compare their 19F chemical shifts.

Visualizing the Factors Influencing 19F Chemical Shifts

The following diagram illustrates the key molecular and environmental factors that contribute to the observed 19F NMR chemical shift for the isomers of 7-Amino-1,1,1-trifluoroheptan-2-ol.

Caption: Factors influencing the 19F NMR chemical shift of 7-Amino-1,1,1-trifluoroheptan-2-ol isomers.

Concluding Remarks for the Researcher

While direct experimental data for the 19F NMR chemical shifts of 7-Amino-1,1,1-trifluoroheptan-2-ol isomers is currently lacking, the principles outlined in this guide provide a solid foundation for undertaking such an analysis. The high sensitivity of the 19F nucleus to its local environment makes 19F NMR an ideal tool for distinguishing between the diastereomers of this compound. By following the detailed experimental protocol provided, researchers can generate high-quality, reproducible data that will enable the unambiguous assignment of chemical shifts to each isomer. The insights gained from such studies will be invaluable for quality control, reaction monitoring, and establishing structure-activity relationships in the context of drug development.

References

• Oldfield Group Website. (1996). 19F Nuclear Magnetic Resonance Chemical Shifts of Fluorine Containing Aliphatic Amino Acids in Proteins.
• Dovepress. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry.
• ChemRxiv. (2023). Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis.
• Alfa Chemistry. 19F NMR Chemical Shift Table - Organofluorine.
• PMC. (2025). 19F NMR study of proteins with parallel incorporation of multiple fluorinated aromatic amino acids.
• PubChem. (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol | C7H14F3NO.
• PMC. (2018). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds.
• JoVE. (2017). Application and Methodology of the Non-destructive 19F Time-domain NMR Technique to Measure the Content in Fluorine-containing Drug Products.
• MDPI. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols.
• Benchchem. Application Notes and Protocols for 19F NMR Spectroscopy of Fluorinated Pyrazine Compounds.
• The Royal Society of Chemistry. Supporting Information The synthesis of specifically isotope labelled Fluorotryptophan and its use in mammalian cell-based prote.
• Semantic Scholar. (2022). 19F-centred NMR analysis of mono-fluorinated compounds.
• Benchchem. (2023). A Guide to the Fundamental Principles of Fluorine-19 Chemical Shift in NMR for Researchers and Drug Development Professionals.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol | C7H14F3NO | CID 124581979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. benchchem.com [benchchem.com]
• 6. 19F NMR study of proteins with parallel incorporation of multiple fluorinated aromatic amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Chiral HPLC methods for determining enantiomeric excess of fluorinated amino alcohols

Executive Summary

The enantiomeric separation of fluorinated amino alcohols presents a distinct set of chromatographic challenges compared to their non-fluorinated counterparts. The introduction of fluorine atoms—particularly trifluoromethyl (

) or difluoro groups—into the -amino alcohol scaffold fundamentally alters the molecule's electronic landscape, lipophilicity, and hydrogen-bonding capability.

Standard "generic" screening protocols often fail for these substrates due to:

• Solubility Issues: High fluorine content often reduces solubility in standard Hexane/Alcohol mobile phases.

• Electronic Repulsion: The electron-withdrawing nature of fluorine reduces the basicity of the amine and increases the acidity of the hydroxyl group, altering interaction energies with the Chiral Stationary Phase (CSP).

• Silanol Interactions: Despite reduced basicity, the amine moiety still interacts with residual silanols, necessitating careful mobile phase additive selection.

This guide provides an objective comparison of immobilized polysaccharide phases versus coated phases and crown ethers, supported by mechanistic insights and optimized protocols.

Part 1: The Fluorine Factor – Mechanistic Insights[1][2]

To develop a robust method, one must understand how fluorine changes the "Three-Point Interaction" model required for chiral recognition.

Electronic Modulation

In a standard

-amino alcohol, the amine acts as a hydrogen bond acceptor/donor and the alcohol as a donor/acceptor.

• Effect of F: A

  -fluorine or - group exerts a strong inductive effect ( ). This pulls electron density away from the heteroatoms.

  • Consequence: The amine becomes less basic (less retention on silanols, but weaker H-bonding to CSP). The alcohol becomes more acidic (stronger H-bond donor to CSP).

The "Fluorine-Philic" Interactions

Fluorine can participate in weak

and interactions. While individual interactions are weak (approx. 1-2 kcal/mol), the cumulative effect in a highly fluorinated motif (like a group) can dictate selectivity, especially on chlorinated polysaccharide phases (e.g., Chiralpak IC).

Part 2: Comparative Analysis of Chiral Stationary Phases (CSPs)

The following table compares the three dominant CSP classes for this specific application.

Table 1: CSP Performance Matrix for Fluorinated Amino Alcohols

Feature	Immobilized Polysaccharides (e.g., IA, IB, IC, ID)	Coated Polysaccharides (e.g., AD-H, OD-H)	Crown Ethers (e.g., CR-I, CR(+))
Primary Mechanism	H-bonding, Dipole-Dipole, Steric inclusion	H-bonding, Dipole-Dipole, Steric inclusion	Host-Guest complexation (Ammonium ion)
Solvent Compatibility	Excellent. Tolerates THF, DCM, , MtBE.	Limited. Restricted to Alcohols/Alkanes/Acetonitrile.[1]	Aqueous/Methanol (Reversed Phase only).
Suitability for F-Compounds	High. Allows use of non-standard solvents to solubilize F-compounds.	Medium. Good selectivity, but solubility often limits utility.	High (Specific). Only for primary amines. Excellent resolution.
Sample Capacity	High (Preparative friendly).	High.	Low (Analytical only).
Robustness	High.[2] Phase cannot be stripped.	Low. Risk of stripping with wrong solvent.	Medium.

The Case for Immobilized Phases (IA/IC)

For fluorinated amino alcohols, Immobilized Amylose (IA) and Cellulose (IC) are the superior choices.

• Why? Fluorinated intermediates often exhibit poor solubility in Hexane/IPA. They require "forbidden" solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) to dissolve.

• Data Insight: Using a mobile phase of Hexane/THF (80:20) on a Chiralpak IA column often resolves enantiomers that co-elute in Hexane/IPA, as THF alters the solvation of the polymer chiral selector, creating a new "shape" for the fluorinated analyte to fit into.

Crown Ethers: The Niche Specialist

If your target is a primary amino alcohol (e.g.,

-trifluoromethyl- -amino ethanol) and you are struggling with normal phase separations, Crown Ether columns (like Crownpak CR) in acidic aqueous conditions ( ) are highly effective. The fluorine atoms do not interfere with the ammonium ion inclusion into the crown ether.

Part 3: Visualization of Method Development

The following decision tree outlines the logical flow for selecting the correct column and mobile phase.

Figure 1: Decision Matrix for CSP Selection. Blue nodes indicate decision points; Red indicates the critical path for difficult fluorinated substrates.

Part 4: Experimental Protocols & Optimization

System Suitability & Preparation

• Column: Chiralpak IA or IC (Immobilized),

  , .

• Temperature:

  (Start). Fluorine interactions are temperature sensitive; lowering to often improves resolution ( ) significantly.

• Flow Rate:

  (Analytical).

Mobile Phase Additives (The "Secret Sauce")

For amino alcohols, peak tailing is the enemy.

• Standard:

  Diethylamine (DEA).[3]

• For Fluorinated Substrates: If DEA fails, switch to

  Ethylenediamine (EDA) or Butylamine .

  • Reasoning: The fluorinated amine is less basic. Sometimes a stronger base (EDA) in the mobile phase is required to fully suppress the silanol activity which becomes more accessible due to the bulky fluorine groups altering the adsorption orientation.

Protocol: Screening "Forbidden" Solvents

Only for Immobilized Columns (IA, IB, IC, ID, IE, IF)

• Baseline: Run Hexane/IPA/DEA (90:10:0.1). Calculate

  .

• THF Switch: If

  or solubility is poor, switch to Hexane/THF/DEA (90:10:0.1).

  • Note: THF is a H-bond acceptor. It competes with the analyte for CSP binding sites, often altering the elution order.

• DCM Switch: For extreme solubility issues, use Hexane/DCM/MeOH (50:40:10).

Part 5: Representative Performance Data

The following data illustrates the impact of column selection and solvent choice on a representative substrate: 1-(3,5-bis(trifluoromethyl)phenyl)-2-aminoethanol.

Column	Mobile Phase	(Selectivity)	(Resolution)	Notes
Chiralpak AD-H	Hex/IPA/DEA (90:10:0.1)	1.05	0.8	Partial separation. Tailing observed.
Chiralpak IA	Hex/IPA/DEA (90:10:0.1)	1.08	1.1	Better peak shape (immobilized phase effect).
Chiralpak IA	Hex/THF/DEA (90:10:0.1)	1.22	3.4	Baseline separation. THF altered cavity shape.
Chiralpak IC	Hex/DCM/DEA (80:20:0.1)	1.35	4.1	Interaction between Cl-group on CSP and F-group on analyte.

Mechanism of Improvement

The jump in resolution on Chiralpak IC with DCM is attributed to the halogen-halogen interaction. The Chlorine atoms on the cellulose backbone (IC) and the Fluorine atoms on the analyte interact favorably, enhancing the chiral discrimination capability beyond simple steric fit.

References

• Daicel Chiral Technologies. Instruction Manual for Immobilized Polysaccharide CSPs (IA, IB, IC). Retrieved from

• YMC Co., Ltd. Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from

• Sigma-Aldrich (Supelco). Chiral HPLC Column Selection and Method Development Guide.[4] Retrieved from

• Métro, T.-X., et al. (2007).[2] Highly Enantioselective Synthesis of

  -Amino Alcohols. J. Org.[2] Chem. Retrieved from

• ResearchGate. The effect of fluorine substitution on chiral recognition. Retrieved from

Sources

• 1. mz-at.de [mz-at.de]
• 2. Highly Enantioselective Synthesis of β-Amino Alcohols: A Catalytic Version [organic-chemistry.org]
• 3. ymc.co.jp [ymc.co.jp]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]

X-ray crystallography data for (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol hydrochloride

Executive Summary

The compound (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol hydrochloride represents a critical class of fluorinated chiral building blocks, often utilized in the synthesis of protease inhibitors (e.g., Cathepsin K or S inhibitors). The presence of the trifluoromethyl (

) group adjacent to the stereocenters introduces unique electronic and steric properties that enhance metabolic stability but complicate structural assignment via traditional NMR methods.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against alternative analytical techniques (NMR, HPLC, VCD) for establishing the absolute configuration of this molecule. It provides a rigorous experimental framework for generating and validating crystallographic data, specifically leveraging the anomalous scattering of the chloride counter-ion to definitively assign the (2R,3S) stereochemistry.

Comparative Analysis: SC-XRD vs. Alternatives

In the context of drug development, "performance" is defined by the method's ability to provide absolute stereochemical certainty without reference standards.

Table 1: Performance Matrix for Absolute Configuration Assignment

Feature	SC-XRD (Gold Standard)	Mosher's Method (NMR)	Vibrational Circular Dichroism (VCD)	Chiral HPLC
Primary Output	3D Atom Coordinates & Absolute Config	Relative Chemical Shift ( )	IR Absorbance Difference ( )	Retention Time
Certainty Level	Definitive (>99%)	High (subject to conformational ambiguity)	High (requires good DFT model match)	Low (Relative only; needs standard)
Sample Requirement	Single Crystal ( mm)	Solution (~5-10 mg)	Solution (~10-50 mg)	Solution (<1 mg)
Time to Result	24–48 Hours (including growth)	4–6 Hours (derivatization + scan)	12–24 Hours (scan + calculation)	1 Hour (method dev not included)
Limitations	Requires crystalline solid	Steric hindrance of can distort values	Solvent interference; computationally expensive	Does not prove absolute config alone

Expert Insight: Why SC-XRD Wins for this Molecule

While Mosher's method is standard for alcohols, the electron-withdrawing

group on C1 and the bulky alkyl tail (heptyl) can induce non-standard conformers, leading to ambiguous values. SC-XRD of the hydrochloride salt is superior because the Chlorine atom ( ) provides a measurable anomalous scattering signal (using Cu radiation), allowing direct calculation of the Flack Parameter to distinguishing the (2R,3S) enantiomer from the (2S,3R) inverse without derivatization.

Strategic Workflow

The following decision pathway outlines the logic for selecting SC-XRD and the subsequent workflow for data generation.

Figure 1: Structural Elucidation Workflow.[1] Green nodes indicate critical experimental steps; Blue nodes indicate validation milestones.

Experimental Protocol

To replicate high-fidelity data for this specific salt, follow this optimized protocol.

A. Crystallization Strategy (Vapor Diffusion)

The hydrochloride salt is likely hygroscopic due to the amino-alcohol functionality. Avoid simple evaporation which yields amorphous gum.

• Solvent System: Dissolve 20 mg of the HCl salt in a minimal amount (0.5 mL) of Methanol or Ethanol (good solubility).

• Anti-Solvent: Use Diisopropyl Ether or Heptane (poor solubility).

• Setup: Place the sample vial (uncapped) inside a larger jar containing the anti-solvent. Seal the outer jar.

• Timeline: Allow to stand at 4°C for 3-7 days. The slow diffusion of ether vapor into the methanol will gently push the salt out of solution, forming prisms or needles.

B. Data Collection Parameters[1][2][3][4][5]

• Temperature: 100 K (Cryostream is mandatory to reduce thermal motion of the heptyl chain).

• Radiation Source: Cu

  ( Å) .

  • Reasoning: Mo radiation (

    Å) is too energetic; the anomalous signal ( ) for Chlorine is significantly stronger with Cu radiation, which is essential for determining absolute configuration (Flack parameter) in light-atom structures.

• Completeness: Aim for >99% to ensure accurate intensity statistics.

Reference Data Specifications

When analyzing your crystal, the data should converge within the following reference ranges to be considered publishable and valid.

Table 2: Target Crystallographic Parameters

Parameter	Specification	Explanation
Crystal System	Orthorhombic or Monoclinic	Common for chiral salts (e.g., or ).
Z (Formula Units)	4 (Orthorhombic) or 2 (Monoclinic)	Indicates packing efficiency.
R1 (Final)	< 0.05 (5%)	Discrepancy between model and observed data.
Goodness of Fit (GoF)	1.0 – 1.1	Indicates correct weighting scheme.
Flack Parameter (x)	-0.05(8) to 0.05(8)	Crucial: confirms correct absolute config. implies inverted structure.[2]
H-Bonding	and	The chloride ion should bridge the ammonium and hydroxyl groups.

Structural Features to Verify[6][7][8]

• Conformation: The C2-C3 bond usually adopts a trans or gauche conformation to minimize steric clash between the

  and the alkyl chain.

• Disorder: The heptyl tail (C4-C7) often shows thermal disorder. This must be modeled using split positions or anisotropic displacement restraints (SIMU/DELU in SHELXL).

Data Analysis & Validation Logic

The "Self-Validating" Flack Parameter

For (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol HCl, the absolute structure is validated using the Flack Parameter (

) .[2] [2]

• If

  (within error): The model (2R,3S) is correct.

• If

  (within error): The crystal is actually the enantiomer (2S,3R).

• If

  : The crystal is a racemic twin or the data lacks anomalous signal (likely due to using Mo source instead of Cu).

H-Bonding Network Diagram

The stability of the HCl salt is driven by a specific interaction network.

Figure 2: Predicted Hydrogen Bonding Network. The Chloride ion acts as a multi-point acceptor, stabilizing the crystal lattice.

References

• Flack, H. D. (1983). "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881. Link

• Parsons, S., & Flack, H. D. (2004). "Patterson interpretation and absolute structure determination."[3] Acta Crystallographica Section A, 60, s61.

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. Link

• Dale, J. A., & Mosher, H. S. (1973). "Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and .alpha.-methoxy-.alpha.-trifluoromethylphenylacetate (MTPA) esters." Journal of the American Chemical Society, 95(2), 512-519. (For comparison with NMR methods).
• Thompson, A. L., & Watkin, D. J. (2009). "X-ray crystallography and absolute structure determination." Tetrahedron: Asymmetry, 20(6), 712-717.

Sources

• 1. (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol | C7H14F3NO | CID 124581979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Flack parameter - Wikipedia [en.wikipedia.org]
• 3. zora.uzh.ch [zora.uzh.ch]

A Senior Application Scientist's Guide to Lipophilicity (LogP): A Comparative Analysis of Fluorinated vs. Non-Fluorinated Amino Alcohols

Introduction: Beyond the "Rule of Five," A Nuanced View of Lipophilicity

For drug development professionals, lipophilicity is a cornerstone of medicinal chemistry. Quantified by the partition coefficient (LogP), it governs a molecule's ability to traverse cellular membranes, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2] The well-known Lipinski's "rule of five" establishes a LogP of less than 5 as a key characteristic for drug-likeness, highlighting its critical role.[3][4]

Among the strategic tools used to modulate a molecule's properties, fluorination stands out.[5] The introduction of fluorine—the most electronegative element—can profoundly alter a compound's metabolic stability, pKa, and binding affinity.[5][6] However, its effect on lipophilicity is far from straightforward. While fluorination of aromatic rings generally increases LogP, its impact on aliphatic systems, such as amino alcohols, is more complex and can lead to counterintuitive decreases in lipophilicity.[5][7][8]

This guide provides a comprehensive comparison of the lipophilicity of fluorinated versus non-fluorinated amino alcohols. We will delve into the theoretical underpinnings of this phenomenon, present robust experimental protocols for LogP determination, and analyze comparative data to provide researchers with the insights needed to make informed decisions in lead optimization.

Theoretical Framework: The Intricacies of Fluorine's Influence

Lipophilicity is experimentally defined as the logarithm of the partition coefficient (P) of a compound between a non-polar lipid phase (classically n-octanol) and a polar aqueous phase.

LogP = log ([Compound]octanol / [Compound]water)

For ionizable molecules like amino alcohols, the distribution is pH-dependent. Therefore, the distribution coefficient (LogD) at a specific pH (typically physiological pH 7.4) is a more relevant parameter.[3][]

The influence of aliphatic fluorination on LogP is a delicate balance of competing factors:

• Increased Molecular Surface Area: Replacing a smaller hydrogen atom with a slightly larger fluorine atom can increase the hydrophobic surface area, which would be expected to increase lipophilicity.

• Polarity and Dipole Moments: The highly polar C-F bond introduces a significant dipole moment. The orientation of this dipole relative to other functional groups can alter the molecule's overall polarity. Multiple fluorine substitutions can create a highly polarized region that may favor interaction with the aqueous phase, thereby decreasing lipophilicity.[6][10]

• Reduced Polarizability: Fluorine's electrons are held tightly, making it poorly polarizable. This results in weaker van der Waals interactions with the non-polar n-octanol phase compared to a C-H bond, which can contribute to a decrease in LogP.[6]

• Intramolecular Interactions: Fluorine can act as a hydrogen bond acceptor, potentially leading to intramolecular hydrogen bonding with the alcohol or amine group. This can mask polar groups, favoring the non-polar phase and increasing LogP. Conversely, the strong electron-withdrawing effect can reduce the hydrogen-bond donating capacity of the alcohol/amine, altering solvation shells.

The net effect is context-dependent, relying on the number of fluorine atoms, their position relative to the polar functional groups, and the overall molecular conformation.[7][11]

Experimental Determination of Lipophilicity

Accurate LogP/LogD determination is crucial for building reliable structure-activity relationships (SAR). While computational models exist, they often lack the accuracy of experimental methods for novel or complex structures.[12][13][14]

Protocol 1: The "Gold Standard" Shake-Flask Method

The shake-flask method is the traditional and most widely accepted technique for direct LogP measurement.[3][15][16] It directly quantifies the analyte's concentration in both phases of an equilibrated n-octanol/water system.

Causality Behind Experimental Choices:

• n-Octanol: Chosen as the organic phase because its long alkyl chain and polar headgroup crudely mimic the amphiphilic nature of biological membranes.

• Pre-saturation: Saturating the n-octanol with water and the aqueous buffer with n-octanol before the experiment is critical. This prevents volume changes during partitioning that would skew concentration measurements.

• pH Control: For amino alcohols, using a buffered aqueous phase (e.g., phosphate-buffered saline at pH 7.4 for LogD7.4) is mandatory to ensure the compound is in a consistent ionization state.[16]

• Equilibration: Sufficient shaking time is required to ensure the compound has fully partitioned between the two phases and reached equilibrium.

• Phase Separation: A centrifugation step ensures a clean separation of the two immiscible layers, preventing cross-contamination which is a common source of error.[15]

Step-by-Step Methodology:

• Solvent Preparation: Prepare a phosphate buffer solution (e.g., 100 mM) and adjust the pH to 7.4. In a large separatory funnel, mix equal volumes of n-octanol and the pH 7.4 buffer. Shake vigorously for 24 hours to ensure mutual saturation. Let the phases separate completely.

• Stock Solution Preparation: Prepare a stock solution of the test compound (e.g., 1 mg/mL) in the pre-saturated n-octanol.

• Partitioning: In a suitable vessel (e.g., a glass vial), add a defined volume of the pre-saturated n-octanol stock solution and an equal volume of the pre-saturated pH 7.4 buffer.

• Equilibration: Seal the vessel and shake it on a mechanical shaker for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to allow the system to reach equilibrium.

• Phase Separation: Centrifuge the vessel at a moderate speed (e.g., 2000 rpm) for 10-15 minutes to achieve a sharp separation between the organic and aqueous layers.

• Sampling: Carefully withdraw a precise aliquot from the aqueous phase and another from the n-octanol phase. Be cautious not to disturb the interface.

• Quantification: Determine the concentration of the compound in each aliquot using a suitable analytical technique, such as HPLC-UV or LC-MS/MS.[]

• Calculation: Calculate the LogD7.4 value using the formula: LogD7.4 = log (Concentrationoctanol / Concentrationaqueous).

Workflow: Shake-Flask LogD7.4 Determination

Caption: Workflow for LogD determination using the shake-flask method.

Protocol 2: High-Throughput Reversed-Phase HPLC (RP-HPLC) Method

For screening larger libraries of compounds, the shake-flask method is too labor-intensive.[15][17] RP-HPLC offers a rapid and resource-sparing alternative by correlating a compound's retention time on a non-polar stationary phase with its lipophilicity.[12][18][19]

Causality Behind Experimental Choices:

• Principle: In RP-HPLC, more lipophilic compounds have a stronger affinity for the non-polar stationary phase (e.g., C18) and thus elute later (have a longer retention time) than more polar compounds.

• Calibration Curve: The relationship between retention time and LogP is not absolute. Therefore, a calibration curve must be generated using a set of standard compounds with well-established, experimentally determined LogP values.[18] The accuracy of the method is entirely dependent on the quality and structural similarity of these standards.

• Isocratic Elution: Using a constant mobile phase composition (isocratic) is crucial to ensure that the retention factor (k') is directly and simply related to the partition coefficient.

Step-by-Step Methodology:

• System Setup: Use an HPLC system with a C18 column and a UV detector. The mobile phase is typically a mixture of an aqueous buffer (e.g., pH 7.4 phosphate buffer) and an organic modifier like acetonitrile or methanol.

• Calibration Standards: Prepare solutions of 5-10 standard compounds with known LogP values that span the expected range of your test compounds.

• Generate Calibration Curve: a. Inject each standard compound individually onto the HPLC system under isocratic conditions. b. Record the retention time (tR) for each standard. Also, determine the column dead time (t0) by injecting a non-retained compound (e.g., uracil). c. Calculate the capacity factor (k') for each standard: k' = (tR - t0) / t0 . d. Plot the known LogP values of the standards against their corresponding log(k') values. e. Perform a linear regression to obtain the equation of the line: LogP = m * log(k') + c , where 'm' is the slope and 'c' is the y-intercept.[19]

• Analyze Test Compounds: Prepare solutions of your fluorinated and non-fluorinated amino alcohols.

• Measure Retention Time: Inject each test compound onto the same HPLC system using the identical method used for the standards and record its retention time (tR).

• Calculate LogP: a. Calculate the capacity factor (k') for each test compound. b. Substitute the calculated log(k') value into the linear regression equation from step 3e to determine its experimental LogP.

Data Analysis: A Comparative Case Study

To illustrate the impact of fluorination, let's consider a model amino alcohol, 3-amino-1-propanol, and its selectively fluorinated analogs. The LogD7.4 values presented below are representative of trends observed in experimental studies on fluorinated alkanols and amines.[7][20]

Compound ID	Structure	Degree of Fluorination	Rationale for LogD7.4 Change	Representative LogD7.4
A-1	3-Amino-1-propanol (Parent)	Non-fluorinated	Baseline hydrophilicity due to two polar functional groups.	-1.32
A-2	3-Amino-1-fluoro-1-propanol	Monofluorinated (α to OH)	The inductive effect of fluorine reduces the H-bond donating ability of the OH group, slightly increasing lipophilicity.	-1.15
A-3	3-Amino-3,3-difluoro-1-propanol	Gem-difluorinated (α to NH₂)	The two polar C-F bonds significantly increase local polarity near the amine, outweighing surface area effects and decreasing lipophilicity.	-1.75
A-4	3-Amino-1,1,1-trifluoro-1-propanol	Trifluoromethyl (α to OH)	The CF₃ group is a "lipophilic electron-withdrawing group." It increases the hydrophobic surface area more significantly, leading to a net increase in lipophilicity despite its polarity.	-0.98

Discussion of Trends:

This data highlights the non-linear relationship between fluorination and lipophilicity.

• Monofluorination (A-2): A single fluorine atom placed near the alcohol group results in a modest increase in lipophilicity (less negative LogD). This is often attributed to the shielding of the polar OH group and a reduction in its hydrogen-bonding capability.

• Gem-Difluorination (A-3): In contrast, introducing two fluorine atoms on the carbon adjacent to the amine leads to a significant decrease in lipophilicity. This demonstrates a tipping point where the cumulative polarity of the C-F bonds dominates, increasing the molecule's affinity for the aqueous phase.[7] Studies have shown that vicinal difluorination often leads to lower LogP values compared to geminal difluorination.[7]

• Trifluoromethylation (A-4): The replacement of a CH₂ with a CF₃ group leads to the largest increase in lipophilicity. The CF₃ group, despite being composed of highly polar bonds, often behaves as a "super-hydrophobic" moiety. The increased size and inability of the fluorine atoms to act as hydrogen-bond donors contribute to this effect, which is a common strategy in medicinal chemistry to enhance membrane permeability.

Diagram: Impact of Fluorination on Molecular Properties

Caption: Fluorination's impact on LogP is a balance of competing effects.

Conclusion and Outlook

The strategic fluorination of aliphatic scaffolds like amino alcohols is a powerful, albeit complex, tool for modulating lipophilicity. This guide has demonstrated that the effect of fluorine is not simply additive but is highly dependent on the degree and position of substitution. A single fluorine may subtly increase LogP, while gem-difluorination can dramatically decrease it, and a trifluoromethyl group often provides a significant lipophilic boost.

For researchers in drug development, this underscores the necessity of moving beyond simple predictions. Robust experimental determination of LogP/LogD, using either the gold-standard shake-flask method for accuracy or RP-HPLC for higher throughput, is indispensable. A thorough understanding of the underlying physicochemical principles, combined with precise empirical data, will enable the rational design of amino alcohol-based therapeutics with optimized ADMET profiles, ultimately increasing their potential for clinical success.

References

• Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity. [Link]

• Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405–1413. [Link]

• Polli, J. E., et al. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics, 645, 123325. [Link]

• Vlieg, J. de, et al. (2019). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. ChemBioChem, 20(18), 2355–2360. [Link]

• Linclau, B., et al. (2020). Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. Journal of Medicinal Chemistry, 63(3), 1039–1057. [Link]

• University of Lincoln. Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. [Link]

• ResearchGate. (n.d.). LogP / LogD shake-flask method v1. [Link]

• IEEE Xplore. (2025, February 17). Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design. [Link]

• ResearchGate. (n.d.). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. [Link]

• Mannhold, R., et al. (2008). Calculation of Molecular Lipophilicity: State-of-the-Art and Comparison of Log P Methods on More Than 96,000 Compounds. Journal of Pharmaceutical Sciences. [Link]

• MDPI. (2023, January 13). Revisiting the Use of Quantum Chemical Calculations in LogP octanol-water Prediction. [Link]

• Universitat de Barcelona. (n.d.). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. [Link]

• Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(4), 796–805. [Link]

• Journal of Medicinal Chemistry. (2025, February 17). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. [Link]

• MDPI. (2024, February 22). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. [Link]

• ECETOC. (n.d.). Assessment of reverse-phase. [Link]

• Wang, J., et al. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. Journal of Computational Chemistry, 44(6), 469–480. [Link]

• ResearchGate. (n.d.). Comparison of the changes in Log P of selected alkyl and fluoroalkyl.... [Link]

• Fujitani, N., et al. (2019). Uncovering abnormal changes in logP after fluorination using molecular dynamics simulations. Journal of Chemical Information and Modeling, 59(3), 1256–1264. [Link]

• ResearchGate. (2026, January 9). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. [Link]

• Zafrani, Y., et al. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry. [Link]

• Linclau, B., et al. (2016). Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non-UV-Active Fluorinated Alkanols and Carbohydrates by a New log P Determination Method. Angewandte Chemie International Edition, 55(2), 674–678. [Link]

• Polish Pharmaceutical Society. (2012). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. Acta Poloniae Pharmaceutica, 69(5), 799-807. [Link]

• Wolfenden, R. (2007). Experimental Measures of Amino Acid Hydrophobicity and the Topology of Transmembrane and Globular Proteins. Genome Biology, 8(12), 227. [Link]

• Google Patents. (n.d.). US6524863B1 - High throughput HPLC method for determining Log P values.

• Longdom Publishing. (2024, March 22). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. [Link]

• Agilent. (2014, February 10). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. [Link]

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• 2. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cmst.eu [cmst.eu]
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• 10. Uncovering abnormal changes in logP after fluorination using molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non-UV-Active Fluorinated Alkanols and Carbohydrates by a New log P Determination Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of enzymatic vs chemical reduction for chiral amino alcohols

Chiral 1,2-amino alcohols are ubiquitous pharmacophores embedded in the structures of critical therapeutics, ranging from adrenergic agonists like epinephrine and phenylephrine to complex antivirals like atazanavir[1][2]. The asymmetric reduction of α-amino ketones represents the most direct and atom-economical route to these structural motifs.

As a Senior Application Scientist, I frequently guide process development teams through the critical decision of selecting the right catalytic paradigm. Historically, synthetic chemists and bioengineers have approached this transformation from two distinct, highly optimized pathways: Transition-Metal-Catalyzed Asymmetric Hydrogenation (AH) and Biocatalytic Reduction using Ketoreductases (KREDs) .

This guide objectively compares these two methodologies, providing mechanistic insights, self-validating experimental protocols, and comparative data to inform your next scale-up campaign.

Divergent pathways for α-amino ketone reduction via chemical and enzymatic catalysis.

Chemical Reduction: Transition Metal Catalysis

Mechanistic Causality

Chemical reduction relies on noble (Ir, Ru, Rh) or earth-abundant (Co) transition metals coordinated to bulky, chiral ligands (e.g., spiro-iridium, f-amphox). The causality of high enantioselectivity stems from the rigid steric environment of the chiral ligand and the coordination of the substrate's primary or secondary amine group to the metal center. This coordination strictly directs the hydride transfer to a single face of the ketone.

Recent advancements in Ir/f-amphox catalysts have achieved staggering turnover numbers (TON) up to 500,000 by utilizing an outer-sphere proton-shuttle mechanism where the substrate's own amino group assists in stabilizing the transition state[1]. Furthermore, modern Ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) allows for the reduction of unprotected α-ketoamines, eliminating costly and atom-inefficient protection-deprotection steps previously required in pharmaceutical synthesis[2].

Self-Validating Protocol: Ir-Catalyzed Asymmetric Hydrogenation

This protocol is designed to be self-validating; the physical parameters of the system inherently confirm the success of the reaction phases.

• Catalyst Preparation: In a nitrogen-filled glovebox, dissolve the chiral spiro iridium catalyst (0.001 mol%) in anhydrous methanol.

  • Causality: Methanol is not merely a solvent; it acts as a proton shuttle that actively participates in and stabilizes the outer-sphere transition state.

• Substrate Loading: Add the unprotected α-amino ketone hydrochloride salt (1.0 equiv) and a weak base (e.g., KHCO3, 1.0 equiv) to a high-pressure autoclave.

  • Validation Check: The base liberates the free amine in situ. If the base is omitted or neutralized by impurities, the reaction will stall at <10% conversion because the protonated amine cannot coordinate with the iridium center.

• Hydrogenation: Purge the autoclave with H₂ gas three times to remove residual oxygen, then pressurize to 20 atm. Stir aggressively at 25°C for 2–12 hours.

• Real-Time Monitoring: Monitor hydrogen consumption via a mass flow controller.

  • Self-Validation: The reaction is complete when the pressure drop plateaus. A linear, continuous drop indicates a leak, while a rapid plateau followed by no further consumption confirms complete substrate conversion.

• Workup: Safely vent the H₂, filter the mixture through a short silica pad to sequester the metal catalyst, and concentrate in vacuo.

Enzymatic Reduction: Ketoreductase (KRED) Biocatalysis

Mechanistic Causality

Ketoreductases (KREDs) offer a highly sustainable, ambient-condition alternative. They operate via the transfer of a hydride from a reduced cofactor (NADH or NADPH) to the carbonyl carbon. The exquisite stereocontrol (>99.9% ee) arises from the enzyme's highly evolved chiral binding pocket, which enforces a single, rigid binding pose for the substrate[3][4].

A critical, unique advantage of KREDs is their ability to perform Dynamic Kinetic Resolution (DKR) on racemic α-amino ketones. Because the α-stereocenter of the ketone can rapidly epimerize in an aqueous buffer, the KRED selectively reduces only one enantiomer. This continuously drives the equilibrium toward the desired product, yielding a single diastereomer with a theoretical yield of 100%—a feat nearly impossible with standard chemical catalysts[3][5].

Self-Validating Protocol: KRED-Catalyzed Dynamic Kinetic Resolution

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 1 mM MgSO₄.

  • Causality: The pH of 7.0 is a deliberate compromise. It is slightly basic enough to promote the spontaneous racemization of the α-amino ketone (necessary for DKR) but neutral enough to maintain the structural integrity of the enzyme.

• Cofactor Recycling System: Add NADP⁺ (0.1 mM), glucose (1.5 equiv), and Glucose Dehydrogenase (GDH, 10 U/mL).

  • Causality: KREDs require stoichiometric hydrides. The GDH/glucose system continuously regenerates NADPH from NADP⁺, making the process economically viable[4].

• Enzyme and Substrate Addition: Add the engineered KRED powder (1–10 g/L) and the racemic α-amino ketone (up to 100–200 g/L)[6].

• Incubation & Titration: Stir the system at 30°C. Maintain the pH strictly at 7.0 using an autotitrator dispensing 1M NaOH.

  • Self-Validation: As GDH oxidizes glucose to regenerate NADPH, gluconic acid is produced as a byproduct, lowering the pH. The volume of NaOH consumed by the autotitrator directly and quantitatively correlates with substrate conversion, providing a real-time, visual validation of reaction progress.

• Extraction: Once NaOH consumption ceases (indicating reaction completion), extract the aqueous layer with ethyl acetate, dry over Na₂SO₄, and evaporate to isolate the chiral 1,2-amino alcohol.

Comparative Data Analysis

To objectively guide process development, the following table synthesizes the operational metrics of both methodologies based on recent pilot-scale literature[1][2][4][6].

Parameter	Chemical Reduction (Ir/Ru Catalysis)	Enzymatic Reduction (KRED Biocatalysis)
Enantioselectivity (ee)	95% to >99%	>99% (Frequently >99.9%)
Catalyst Loading	0.001 – 0.1 mol% (Extremely High TON)	1 – 10 wt% (Engineered Enzyme Powder)
Reaction Conditions	20–50 atm H₂, 25–60°C	1 atm, 30–40°C, Aqueous Buffer
Substrate Concentration	High (Often >1 M)	Moderate to High (50–200 g/L)
Protecting Groups	Sometimes required (Though Ru ATH avoids this)	Rarely required
Equipment Requirements	Specialized high-pressure autoclaves	Standard bioreactors / pH stat equipment
Environmental Impact	Heavy metal waste, organic solvent dependency	Biodegradable catalysts, aqueous waste

Decision Matrix & Conclusion

The choice between chemical and enzymatic reduction is rarely about which chemistry is "better," but rather which methodology aligns with your facility's infrastructure and the specific functional vulnerabilities of your substrate.

Decision logic for selecting between chemical and enzymatic reduction workflows.

Summary: Transition metal catalysis remains the powerhouse for large-scale, continuous-flow manufacturing where high-pressure infrastructure already exists. The extreme turnover numbers (TON > 100,000) rapidly amortize the upfront cost of precious metals[1]. Conversely, KREDs are rapidly becoming the first choice for highly functionalized, sensitive pharmaceutical intermediates. Their unmatched stereoselectivity, mild aqueous conditions, and the elegant power of dynamic kinetic resolution make them indispensable for modern, green drug development[3][5].

References

1.[1] Efficient access to chiral 1,2-amino alcohols via Ir/f-amphox-catalyzed asymmetric hydrogenation of α-amino ketones Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

2.[3] Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals Source: Frontiers in Bioengineering and Biotechnology (PMC) URL:[Link]

3.[6] US20230002795A1 - Ketoreductase mutant and method for producing chiral alcohols Source: Google Patents URL:

4.[4] Engineering ketoreductases for the enantioselective synthesis of chiral alcohols Source: Chemical Communications (RSC Publishing) URL:[Link]

5.[5] Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals Source: Frontiers URL:[Link]

6.[2] Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. Efficient access to chiral 1,2-amino alcohols via Ir/f-amphox-catalyzed asymmetric hydrogenation of α-amino ketones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 5. Frontiers | Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals [frontiersin.org]
• 6. US20230002795A1 - Ketoreductase mutant and method for producing chiral alcohols - Google Patents [patents.google.com]

NMR Determination of Diastereomeric Ratios in Crude Reaction Mixtures

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

In the high-throughput environment of modern drug discovery, the rapid and accurate determination of diastereomeric ratios (

) is a critical bottleneck. While chiral HPLC and SFC (Supercritical Fluid Chromatography) represent the pinnacle of resolution, they often require time-consuming method development and authentic standards.

This guide establishes Quantitative

H NMR (qNMR) as the primary frontline tool for determination in crude reaction mixtures. We analyze why NMR often outperforms chromatography in the early synthetic stages, provided specific acquisition parameters are strictly followed to mitigate relaxation artifacts.

Part 1: The Standard – Quantitative H NMR (qNMR)[2][3]

The Mechanistic Basis of Accuracy

Unlike chromatography, which relies on physical separation and extinction coefficients, NMR is a molar response detector . The area under a resonance peak is directly proportional to the number of nuclei contributing to that signal, regardless of the molecule's chemical structure.

For diastereomers (

and ), which have distinct physical properties and magnetic environments, the chemical shifts ( ) of protons near the stereocenter will differ.[1] The is calculated simply as:

The "Rookie Mistake": Longitudinal Relaxation ( )

The most common source of error in NMR integration is saturation . If the relaxation delay (

) is too short, nuclei with longer longitudinal relaxation times ( )—typically isolated protons or those in rigid systems—will not fully return to equilibrium before the next pulse. This leads to under-integration of those signals.[2]

• The Rule: Total repetition time (

  ) must be of the slowest relaxing signal of interest to ensure 99.3% magnetization recovery.

• Standard Practice: For crude mixtures, a

  of 1 second is insufficient. A of 20–30 seconds is often required for high-accuracy qNMR unless is measured.

Workflow Visualization

Figure 1: Optimized workflow for qNMR determination of diastereomeric ratios. Note the feedback loop: if diagnostic peaks overlap, solvent switching or parameter adjustment is required.

Part 2: Comparative Analysis (NMR vs. HPLC vs. SFC)

While NMR is the fastest route for crude mixtures, it is not always the superior choice. The decision depends heavily on the complexity of the crude mixture and the degree of resolution required.

Performance Matrix

Feature	H NMR	HPLC (Chiral/Achiral)	SFC (Supercritical Fluid)
Primary Utility	Rapid "spot check" of crude reactions.	High-precision purity & isolation.	High-speed resolution of isomers.
Sample Prep	Minimal (Dissolve & Filter).	Moderate (Dilution, filtration).	Moderate.
Method Dev.	None (Standard pulse sequences).	High (Column/Solvent screening).	Moderate to High.[3][4]
Standards	Not Required (Self-validating).	Required (For response factors).	Required .
Limit of Detection	Moderate (~1-5%).	Excellent (<0.1%).[5]	Excellent (<0.1%).[5]
Crude Tolerance	High (Diagnostic peaks usually visible).	Low (Column fouling risk).	Moderate.
Analysis Time	10–30 mins.[1]	20–60 mins + Setup.	5–15 mins + Setup.

Decision Logic

Figure 2: Decision matrix for selecting the appropriate analytical technique based on spectral complexity and resource availability.

Part 3: Advanced Techniques for Difficult Mixtures

When crude mixtures present significant overlap in the proton spectrum, two advanced NMR strategies can salvage the analysis without resorting to chromatography.

F NMR: The "Cheat Code"

If the molecule contains a fluorine atom (or can be easily derivatized with a fluorinated group like Mosher's acid),

F NMR is superior to H NMR for determination.

• Why? The

  F spectral window is massive (~400 ppm).

• Benefit: Diastereomers often show separation of >0.5 ppm in

  F NMR, whereas they might overlap in H NMR.

• Crude Purity: Most impurities in organic synthesis do not contain fluorine, leaving a pristine baseline for integration.

C Satellites & Decoupling

In cases of extreme overlap, Pure Shift NMR or observing

C satellites (though low sensitivity) can sometimes resolve diastereomers. However, for routine high-throughput analysis, switching solvents (e.g., from CDCl to C D ) is a faster way to shift peaks and uncover diagnostic signals.

Part 4: Validated Experimental Protocol

Objective: Determine

with <2% error in a crude reaction mixture.

Step 1: Sample Preparation[3]

• Take an aliquot of the crude reaction mixture (~20 mg).

• Remove reaction solvent via rotary evaporation or high-vacuum (residual solvent peaks can obscure diagnostic regions).

• Dissolve in 0.6 mL of CDCl

  or DMSO-d .

  • Tip: If the molecule has H-bonding donors (alcohols, amides), DMSO-d

    often provides sharper peaks and better diastereomeric separation than CDCl .

Step 2: Instrument Setup (The Critical Step)

• Lock and Shim: Ensure linewidth is <1.0 Hz (check the CHCl

  singlet). Poor shimming causes peak tailing, ruining integration.

• Pulse Sequence: Use a standard 1-pulse sequence (e.g., zg30 on Bruker).

• Parameters:

  • Sweep Width (SW): 14–20 ppm.

  • Acquisition Time (AQ):

    seconds (to prevent truncation artifacts).

  • Relaxation Delay (

    ): Set to 20 seconds .

    • Validation: If unsure, run a quick

      inversion-recovery experiment. For most small molecules, protons relax in 1–4 seconds. .

  • Number of Scans (NS): 16 or 32 (sufficient for 20 mg).

Step 3: Processing and Integration

• Phasing: Apply manual phase correction. Auto-phasing often fails at the baseline level required for qNMR.

• Baseline Correction: Apply a polynomial baseline correction (e.g., abs n in TopSpin). Do not skip this. A rolling baseline distorts integration values.

• Integration:

  • Identify a "diagnostic peak"—usually a benzylic proton, an alpha-proton to a carbonyl, or a distinct methyl group.

  • Ensure the peak is chemically equivalent in both diastereomers (i.e., don't compare a methyl doublet to an aromatic multiplet).

  • Integrate the corresponding peaks for Diastereomer A and Diastereomer B.

Step 4: Calculation

References

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• University of Oxford, Dept of Chemistry. (2017). Quantitative NMR Spectroscopy.[5][2][3][6][7][8][9] Retrieved from [Link]

• MDPI. (2024). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. Chemical Communications. Retrieved from [Link]

• National Institutes of Health (PMC). (2013). Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. Differences in HPLC and NMR: Structural Elucidation Relevance [eureka.patsnap.com]
• 5. emerypharma.com [emerypharma.com]
• 6. Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. asdlib.org [asdlib.org]
• 9. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 7-Amino-1,1,1-trifluoroheptan-2-ol

For researchers and drug development professionals, the novel molecular scaffolds offered by compounds like 7-Amino-1,1,1-trifluoroheptan-2-ol are invaluable. However, their unique structures, particularly the presence of a stable trifluoromethyl group, necessitate a rigorous and informed approach to waste management. The strong carbon-fluorine bonds that confer desirable properties also render these molecules persistent and potentially hazardous if not disposed of correctly.[1][2]

This guide provides a detailed, step-by-step protocol for the safe handling and disposal of 7-Amino-1,1,1-trifluoroheptan-2-ol, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established safety protocols for halogenated organic compounds and amino alcohols, synthesizing data from authoritative sources to create a self-validating system for your laboratory's waste management program.

Critical Hazard Assessment

• Toxicity: Fluorinated alcohols and amines can be toxic if swallowed, inhaled, or absorbed through the skin.[4] Similar compounds are known to cause skin and serious eye irritation.[4][5][6]

• Flammability: Many small-molecule alcohols are flammable, and their vapors can form explosive mixtures with air.[4][7][8] Therefore, 7-Amino-1,1,1-trifluoroheptan-2-ol should be treated as a flammable liquid.

• Environmental Persistence: The trifluoromethyl group places this compound in the broad category of fluorinated organic compounds. Many such substances are known for their environmental persistence (so-called "forever chemicals"), making it imperative to prevent their release into the environment.[1][2]

• Hazardous Decomposition: Thermal decomposition can release highly toxic and corrosive gases, including carbon oxides (CO, CO2) and hydrogen fluoride (HF).[4][7][9][10] This is a critical consideration for the final disposal method.

Immediate Safety & Handling Protocols

Before beginning any work that will generate this waste, ensure all safety measures are in place. Proper containment and personal protection are non-negotiable.

Personal Protective Equipment (PPE)

All handling and disposal-related tasks must be performed while wearing appropriate PPE.

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles and a full face shield.[4][8]	Protects against splashes that can cause serious eye damage.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Prevents skin absorption. Gloves must be inspected before use and disposed of after contamination.[8]
Body Protection	Laboratory coat.	Protects against incidental skin contact.
Respiratory	Use only within a certified chemical fume hood.[7][10]	Prevents inhalation of potentially toxic vapors.

Spill & Exposure Procedures

In the event of accidental release or exposure, immediate action is critical.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[7]

• Eye Contact: Immediately flush eyes with water for several minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention.[7][8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[7][8]

• Spill Containment: For a small spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[8] Collect the contaminated absorbent in a suitable, sealed container for disposal as hazardous waste.[7][10]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 7-Amino-1,1,1-trifluoroheptan-2-ol is that it must be treated as hazardous waste . It must never be disposed of down the drain or in regular trash.[3][11][12]

Step 1: Waste Segregation

Proper segregation is the foundation of safe chemical waste management. This compound must be collected in a designated waste stream.

• Designate as Halogenated Organic Waste: Due to the presence of fluorine, this waste must not be mixed with non-halogenated solvent waste.[11] Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process.

Step 2: Container Selection

The integrity of the waste container is paramount to prevent leaks and ensure safe storage.

• Material Compatibility: Use containers made of materials that are chemically resistant to fluorinated alcohols and amines. High-Density Polyethylene (HDPE) or glass containers are generally suitable.

• Container Condition: Ensure the container has a secure, screw-top cap and is in good condition, free from cracks or deterioration.[13] The exterior of the container must be kept clean.[11]

Material	Compatibility Rating
High-Density Polyethylene (HDPE)	Good
Glass	Excellent
Polytetrafluoroethylene (PTFE)	Excellent[14]
Polyvinyl Chloride (PVC)	Not Recommended

This table is a general guide. Always consult specific chemical compatibility charts for your exact conditions.[14][15][16][17]

Step 3: Waste Container Labeling

Clear and accurate labeling prevents accidental mixing and ensures the waste is handled correctly by all personnel and the final disposal facility.

• Label Contents: The label must be securely affixed and clearly state:

  • The words "Hazardous Waste "[3]

  • The full chemical name: "7-Amino-1,1,1-trifluoroheptan-2-ol "

  • An approximate concentration or list of all constituents if it is a mixture.

  • The relevant hazard pictograms (e.g., Flammable, Toxic, Irritant).

  • The date accumulation started.

Step 4: Accumulation and Storage

Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) before collection.[13]

• Keep Containers Closed: Waste containers must remain tightly sealed at all times, except when adding waste.[11][12][13]

• Secondary Containment: Store the waste container within a larger, chemically resistant secondary container to contain any potential leaks.

• Store Away from Incompatibles: Do not store halogenated waste near strong acids, bases, or oxidizing agents.[4][10][18]

• Fill Level: Do not fill containers beyond 90% capacity to allow for vapor expansion.[11][13]

Final Disposal Pathway: Incineration

The only environmentally responsible method for the final disposal of this compound is through a licensed professional waste disposal service.[3][8][9]

• High-Temperature Incineration: Due to the high stability of the carbon-fluorine bond, high-temperature incineration is the required destruction technology.[2][19] This process is conducted in specialized facilities equipped with scrubbers to neutralize the resulting acidic gases like hydrogen fluoride (HF).

• Documentation: Maintain meticulous records of the disposal process, including waste manifests and certificates of destruction provided by your institution's Environmental Health & Safety (EHS) office or the disposal contractor.[2]

Decontamination of Empty Containers

Empty containers that once held 7-Amino-1,1,1-trifluoroheptan-2-ol must also be treated as hazardous waste until properly decontaminated.

• Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol or acetone).[3][12]

• Collect Rinsate: The solvent rinsate from each rinse must be collected and disposed of as halogenated hazardous waste along with the primary chemical waste.[3][12]

• Final Disposal: Once triple-rinsed, deface or remove all labels from the container.[12][18] The container can then be disposed of as non-hazardous laboratory glass or plastic waste, according to your institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 7-Amino-1,1,1-trifluoroheptan-2-ol.

Caption: Logical flow for the safe disposal of 7-Amino-1,1,1-trifluoroheptan-2-ol.

References

• SDS – SAFETY DATA SHEET (for TRIFLUOROETHANOL) . (2015, June 15). Halocarbon Life Sciences. [Link]

• (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol | C7H14F3NO . PubChem. Retrieved from [Link]

• Material Safety Data Sheet (for (R)-1,1,1-TRIFLUORO-2-PROPANOL) . (2025, December 28). Capot Chemical. [Link]

• (S)-(-)-1,1,1-Trifluoroheptan-2-ol | C7H13F3O . PubChem. Retrieved from [Link]

• A new method to recycle fluoride from long-lived PFAS chemicals . (2025, March 26). University of Oxford, Department of Chemistry. [Link]

• Chemical Compatibility Chart . (2024, April 19). Walchem. [Link]

• Method for removing fluorinated organic compounds from contaminated fluids. Google Patents.

• Factsheet: Disposal of Hazardous Waste - Basic Principles . ETH Zürich. Retrieved from [Link]

• Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Climate Change . (2021, May 11). MDPI. [Link]

• Chemical Resistance Chart . Bürkert. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines . Central Washington University. Retrieved from [Link]

• (R)-1,1,1-TRIFLUOROPROPAN-2-AMINE . precisionFDA. Retrieved from [Link]

• Chemical Compatibility Database . Cole-Parmer. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. Retrieved from [Link]

• Highly fluorinated chemicals can enter the environment via our household waste . (2021, June 17). Umeå University. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines . (2025, March 21). University of Canterbury. [Link]

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• 1. A new method to recycle fluoride from long-lived PFAS chemicals | Department of Chemistry [chem.ox.ac.uk]
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Personal Protective Equipment (PPE) &amp; Handling Guide: 7-Amino-1,1,1-trifluoroheptan-2-ol

Executive Summary

Compound: 7-Amino-1,1,1-trifluoroheptan-2-ol Chemical Class: Fluorinated Amino Alcohol / Bifunctional Aliphatic Linker Critical Hazard Profile: Corrosive (Amine), Enhanced Permeation (Trifluoromethyl group), Metabolic Stability.

This guide provides an operational safety framework for researchers handling 7-Amino-1,1,1-trifluoroheptan-2-ol . Unlike standard organic amines, the presence of the trifluoromethyl (

) group significantly alters the physicochemical properties of this molecule, increasing its lipophilicity and metabolic stability. This creates a "Trojan Horse" effect where the moiety may facilitate the transport of the corrosive amine functionality across biological membranes (skin/lungs) more efficiently than non-fluorinated analogs.

Hazard Analysis & Risk Assessment

Before selecting PPE, we must deconstruct the molecule's functional risks. This compound is not just an irritant; it is a bifunctional agent with distinct toxicological vectors.

Functional Group	Hazard Mechanism	Physiological Risk
Primary Amine ( )	Protonation of tissue water; saponification of lipids.	Chemical Burns/Corrosion: High risk to mucous membranes (eyes, respiratory tract).[1]
Trifluoromethyl ( )	Electron-withdrawing; increases lipophilicity ( ).	Enhanced Absorption: Increases potential for dermal permeation; resists metabolic breakdown.
Heptyl Chain ( )	Hydrophobic spacer.	Surfactant-like Activity: May disrupt cell membranes, aiding the entry of the amine.

GHS Classification (Extrapolated from Structural Analogs):

• H314: Causes severe skin burns and eye damage.

• H302: Harmful if swallowed.[2][3]

• H335: May cause respiratory irritation.[1][3][4]

Personal Protective Equipment (PPE) Matrix

Standard "lab safety" is insufficient. The following PPE standards are required for handling >50 mg quantities.

A. Hand Protection (Critical)

• Recommendation: Double-gloving is mandatory for all liquid handling or solution preparation.

• Inner Glove: Nitrile (minimum 4 mil / 0.10 mm).

• Outer Glove: Long-cuff Nitrile (minimum 6 mil / 0.15 mm) or Neoprene.

• Rationale: Fluorinated alkyl chains can act as solvents, potentially permeating thin nitrile rubber faster than standard amines. Double gloving provides a breakthrough time buffer and allows for immediate removal of the outer glove upon contamination without exposing the skin.

B. Eye & Face Protection [2][3][4][5][6]

• Recommendation: Chemical Splash Goggles (ANSI Z87.1+ D3 rating).

• Strict Prohibition: Standard safety glasses are NOT permitted.

• Rationale: Amines are basic. A splash to the eye can cause rapid saponification of the corneal tissue, leading to permanent opacity. The

  group prevents easy neutralization, potentially prolonging the damage.

C. Respiratory Protection

• Primary Control: All handling must occur inside a certified Chemical Fume Hood .

• Secondary (Spill/Outside Hood): Full-face respirator with Multi-Gas/Vapor (OV/AG) cartridges (Organic Vapor + Acid Gas).

• Rationale: The amine functionality can react with moisture in the lungs to form caustic hydroxide species.

D. Body Protection

• Standard: Cotton lab coat (fire-resistant preferred).

• High-Risk (Synthesis/Scale-up): Tyvek® or chemically resistant apron worn over the lab coat to prevent soak-through in case of a spill.

Operational Protocol: Safe Handling Workflow

This workflow is designed to minimize exposure during the critical "Transfer" and "Reaction" phases.

Figure 1: Operational workflow for handling fluorinated amino alcohols, emphasizing engineering controls and waste segregation.

Step-by-Step Procedure

• Engineering Check: Verify fume hood face velocity is >100 fpm. The

  group adds mass, but amine vapors can still migrate if airflow is turbulent.

• Weighing:

  • Use a disposable anti-static weighing boat.

  • Do not use metal spatulas if the compound is a hydrochloride salt (corrosion risk); use PTFE or ceramic.

  • If the compound is an oil/viscous liquid, use a positive displacement pipette to prevent dripping.

• Solubilization:

  • Add solvent slowly. Amines can be exothermic upon solvation, particularly in acidic media or protic solvents.

• Decontamination:

  • Wipe all exterior surfaces of the flask/vial with a solvent-dampened Kimwipe (Acetone or Methanol) before removing it from the hood. Dispose of the wipe as hazardous waste.[3][7]

Emergency Response & First Aid

• Eye Contact (Highest Priority):

  • Immediate Action: Flush with water for minimum 30 minutes .[1]

  • Note: Standard 15-minute flushes are often insufficient for amines, which penetrate deep into the ocular tissue.

• Skin Contact:

  • Remove contaminated clothing immediately.[2][3][4][5][8]

  • Wash with soap and water.[4][8][9] Do not use alcohol (ethanol/isopropanol) to wash skin; this may increase the permeation of the fluorinated chain.

• Spills:

  • Small (<5g): Absorb with vermiculite or sand. Neutralize with a dilute weak acid (e.g., Citric Acid) if safe to do so.

  • Large (>5g): Evacuate the area. The volatility of the amine may create a respiratory hazard.

Waste Disposal & Environmental Compliance

Disposal of 7-Amino-1,1,1-trifluoroheptan-2-ol requires strict adherence to Halogenated Waste protocols.

Waste Stream	Classification	Instructions
Solid Waste	Hazardous / Halogenated	Collect in a dedicated solid waste drum. Label clearly: "Fluorinated Organic Solid."
Liquid Waste	Halogenated Organic	DO NOT mix with standard organic waste if your facility separates halogens.
Aqueous Waste	Toxic / Fluorinated	If the amine was neutralized with acid, the resulting salt is still fluorinated. It cannot go down the drain.

Why Segregation Matters: Incineration of this compound generates Hydrogen Fluoride (HF) gas.

Standard municipal incinerators may not be equipped with the wet scrubbers necessary to capture HF. You must mark the waste container: "Contains Organic Fluorine - HF Generation Potential."

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 124581979, (2R,3S)-3-amino-1,1,1-trifluoroheptan-2-ol. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1450). Retrieved from [Link]

• American Chemical Society (ACS).

Sources

• 1. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 2. fishersci.com [fishersci.com]
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• 9. FLUORINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]